1-Stearoyl-2-oleoyl-3-bromopropanediol

Core Science & Biosynthesis

1-Stearoyl-2-oleoyl-3-bromopropanediol chemical properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known chemical properties of 1-Stearoyl-2-oleoyl-3-bromopropanediol. Due to the limited availability of experimental data for this specific compound, this document also includes comparative data from closely related analogs to infer potential characteristics and guide experimental design. The guide details hypothetical, yet plausible, experimental protocols for its synthesis and analysis based on established methodologies for similar lipid structures. Furthermore, it touches upon potential safety considerations and biological activities by examining the broader class of halogenated lipids. This document is intended to serve as a foundational resource for researchers interested in the study and application of this and similar molecules.

Introduction

1-Stearoyl-2-oleoyl-3-bromopropanediol is a synthetic diacylglycerol derivative characterized by a glycerol (B35011) backbone esterified with stearic acid at the sn-1 position, oleic acid at the sn-2 position, and a bromine atom at the sn-3 position. As a halogenated lipid, it holds potential interest in various research domains, including as a synthetic intermediate, a standard for analytical methods, or a probe for studying lipid metabolism and signaling, although specific biological functions have not yet been elucidated. This guide aims to consolidate the available information and provide a framework for future research.

Chemical Properties

Direct experimental data for 1-Stearoyl-2-oleoyl-3-bromopropanediol is scarce. The known properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C39H73BrO4	MedchemExpress
Molecular Weight	685.90 g/mol	MedchemExpress
CAS Number	30334-64-6	MedchemExpress

Comparative Physicochemical Properties of Analogous Compounds

To provide a better understanding of the expected properties of 1-Stearoyl-2-oleoyl-3-bromopropanediol, the following table presents data for structurally similar compounds. It is important to note that these are analogs and their properties may differ from the target compound.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Solubility
1-Stearoyl-3-chloropropanediol	C21H41ClO3	393.00	36-37	Dichloromethane, Ethanol, Methanol
1-Stearoyl-3-bromopropanediol	C21H41BrO3	421.45	Not available	Not available
1-Oleoyl-3-chloropropanediol	C21H39ClO3	375.00	Not available	Not available

Experimental Protocols

The following protocols are hypothetical and based on general methodologies for the synthesis and analysis of diacylglycerols and related lipids. Researchers should adapt these methods based on their specific experimental context.

Proposed Synthesis of 1-Stearoyl-2-oleoyl-3-bromopropanediol

A potential synthetic route could involve the acylation of a suitable glycerol derivative followed by bromination. A generalized workflow is presented below.

A potential synthetic pathway for 1-Stearoyl-2-oleoyl-3-bromopropanediol.

Methodology:

• Acylation: Start with a protected glycerol backbone. Sequentially introduce stearic acid at the sn-1 position and oleic acid at the sn-2 position using appropriate acyl chlorides or activated acids in the presence of a catalyst.

• Deprotection: Remove the protecting group from the sn-3 position.

• Bromination: Introduce the bromine atom at the sn-3 position using a suitable brominating agent, such as phosphorus tribromide (PBr₃) or N-bromosuccinimide (NBS), under controlled conditions to avoid side reactions.

• Purification: The crude product would likely require purification via column chromatography on silica (B1680970) gel to isolate the desired compound from starting materials and byproducts.

Proposed Analytical Workflow

The characterization and quantification of 1-Stearoyl-2-oleoyl-3-bromopropanediol would likely involve chromatographic separation coupled with mass spectrometry.

A proposed analytical workflow for the compound.

Methodology:

• Sample Preparation: Extract total lipids from the sample matrix using a standard method like Folch or Bligh-Dyer.

• Chromatographic Separation: Employ a reverse-phase high-performance liquid chromatography (RP-HPLC) method to separate the target analyte from other lipid species. A C18 column with a gradient of organic solvents (e.g., acetonitrile, isopropanol) and water is a common choice.

• Mass Spectrometric Detection: Use electrospray ionization tandem mass spectrometry (ESI-MS/MS) for sensitive and specific detection.

  • Identification: Confirm the identity of the compound by its characteristic retention time, the mass-to-charge ratio (m/z) of its precursor ion, and its specific fragmentation pattern in MS/MS mode.

  • Quantification: For accurate quantification, use an appropriate internal standard, ideally a stable isotope-labeled version of the analyte.

Potential Biological Activity and Safety Considerations

Biological Activity

Specific biological activities for 1-Stearoyl-2-oleoyl-3-bromopropanediol have not been reported. However, as a diacylglycerol analog, it could potentially interact with enzymes and signaling pathways that involve diacylglycerols, such as protein kinase C (PKC) activation or lipid metabolic pathways. The presence of the bromine atom may alter its binding affinity and metabolic stability.

Safety and Toxicology

No specific Material Safety Data Sheet (MSDS) is available for 1-Stearoyl-2-oleoyl-3-bromopropanediol. However, caution should be exercised when handling this compound due to its halogenated nature. Studies on other halogenated hydrocarbons have indicated potential for toxicity, including cellular membrane damage and lipid peroxidation. It is recommended to handle this compound in a well-ventilated fume hood and to use appropriate personal protective equipment (PPE), including gloves and safety glasses.

Conclusion

1-Stearoyl-2-oleoyl-3-bromopropanediol is a lipid molecule with potential applications in various research areas. While specific experimental data is currently lacking, this guide provides a starting point for researchers by summarizing the known information, presenting data from analogous compounds, and outlining plausible experimental protocols. Further research is needed to fully characterize its physicochemical properties, biological activities, and safety profile.

The Role of 1-Stearoyl-2-oleoyl-3-bromopropanediol in Modern Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

While not a widely studied molecule in its own right, 1-Stearoyl-2-oleoyl-3-bromopropanediol serves a critical function in contemporary biomedical research, primarily as a synthetic intermediate for the creation of bespoke diacylglycerol (DAG) analogues. These analogues are indispensable tools for dissecting the intricate signaling pathways governed by protein kinase C (PKC) and other DAG-effector proteins. The strategic placement of a bromine atom at the sn-3 position provides a versatile chemical handle, allowing for the facile introduction of various functional groups, including fluorophores, affinity tags, or other moieties designed to probe, modulate, or visualize lipid signaling events within the cell. This guide provides an in-depth overview of the core applications stemming from this precursor, focusing on the investigation of the PKC signaling cascade.

Core Application: Probing the Diacylglycerol-Protein Kinase C Signaling Axis

The most well-characterized role of DAG is its function as a second messenger that allosterically activates the PKC family of serine/threonine kinases.[1] Upon stimulation of cells by various growth factors or agonists, phospholipase C (PLC) is activated, leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into DAG and inositol (B14025) 1,4,5-trisphosphate (IP3).[2] IP3 triggers the release of calcium from intracellular stores, and in concert with DAG, recruits and activates conventional PKC isoforms at the plasma membrane.[2] Synthetic DAG analogues, often derived from precursors like 1-stearoyl-2-oleoyl-3-bromopropanediol, are crucial for studying these processes with precision. They allow researchers to bypass the upstream signaling events and directly activate PKC to study its downstream effects.

The Protein Kinase C Activation Pathway

The activation of conventional PKC isoforms is a multi-step process initiated by signals from G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs). The diagram below illustrates this canonical pathway.

Canonical Protein Kinase C (PKC) Signaling Pathway.

Data Presentation: Activity of Diacylglycerol Analogues

The specific structure of a DAG molecule, particularly the fatty acid chains at the sn-1 and sn-2 positions, can significantly influence its ability to activate different PKC isoforms. Researchers synthesize a variety of analogues to understand this specificity. The following table summarizes quantitative data on the activation of conventional and novel PKC isoforms by different molecular species of DAG, demonstrating the differential activation profiles.[3]

Diacylglycerol Species	PKCα Activation (Fold Increase)	PKCβII Activation (Fold Increase)	PKCγ Activation (Fold Increase)	PKCδ Activation (Fold Increase)	PKCε Activation (Fold Increase)	PKCθ Activation (Fold Increase)
16:0/16:0-DG	~18	~6	~7	~3	~3	~15
16:0/18:1-DG	~20	~7	~8	~4	~3	~18
18:1/18:1-DG	~22	~7	~8	~4	~3	~20
18:0/20:4-DG (SAG)	~25	~8	~10	~5	~4	~25
18:0/22:6-DG (SDG)	~15	~8	~12	~6	~5	~28
Data represents the approximate fold increase in kinase activity at a DAG concentration of 200 mol% relative to the basal activity without DAG. Data is adapted from literature values for illustrative purposes.[3][4]

Experimental Protocols

Synthesis of a Functionalized DAG Analogue (Plausible Route)

This protocol outlines a plausible, generalized two-step synthesis of a fluorescently-labeled DAG analogue starting from 1-stearoyl-2-oleoyl-3-bromopropanediol. The bromine atom is first displaced by an azide, which is then coupled to a fluorescent probe via a "click" reaction.

Workflow Diagram:

References

• 1. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Activation of conventional and novel protein kinase C isozymes by different diacylglycerol molecular species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Synthesis of asymmetric 1,2-diacylglycerol analogs

An In-depth Technical Guide to the Synthesis of Asymmetric 1,2-Diacylglycerol Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Diacylglycerols (DAGs) are critical lipid second messengers integral to a multitude of cellular signaling pathways.[1] Generated at the cell membrane following the hydrolysis of phospholipids (B1166683) like phosphatidylinositol 4,5-bisphosphate (PIP2), DAGs are primary activators of the Protein Kinase C (PKC) family of enzymes.[2][3] The biological activity of DAGs is highly dependent on their stereochemistry, with the sn-1,2 configuration being the specific isomer responsible for activating PKC.[4][5][6] This stereospecificity has driven the development of synthetic asymmetric 1,2-DAG analogs, which serve as powerful tools for studying signaling pathways and as potential therapeutic agents targeting diseases involving the PKC signaling cascade, such as cancer and HIV.[7][8]

This guide provides a comprehensive overview of the core strategies for synthesizing asymmetric 1,2-diacylglycerol analogs, detailed experimental protocols for their synthesis and evaluation, and a summary of their biological activities.

Core Synthetic Strategies

The stereoselective synthesis of 1,2-diacylglycerols is challenging due to the potential for acyl migration between the sn-2 and sn-3 positions, which can lead to the formation of the more stable but biologically inactive 1,3-diacylglycerol isomer. Several strategies have been developed to overcome this challenge and achieve high yields and enantiomeric purity.

Chiral Pool Synthesis

This is a widely used approach that begins with a readily available chiral starting material, most commonly (S)-(+)-1,2-isopropylidene glycerol (B35011).[9] The synthesis involves a sequence of protection, acylation, and deprotection steps to introduce the desired acyl chains at the sn-1 and sn-2 positions. The bulky protecting group at the sn-3 position helps prevent acyl migration during the synthetic sequence.[9]

Caption: General workflow for chiral pool synthesis of 1,2-DAGs.

Asymmetric Dihydroxylation

An efficient alternative route starts from an achiral precursor like allyl bromide.[10] The key step is a Sharpless asymmetric dihydroxylation reaction, which introduces chirality with high enantioselectivity. Subsequent acylation and mild deprotection of a carefully chosen protecting group (e.g., a 4-methoxyphenyl (B3050149) group removable with ceric ammonium (B1175870) nitrate) yields the final product while minimizing acyl migration.[10] This method can be highly efficient, achieving high overall yields in a limited number of steps.[10]

Caption: Workflow for asymmetric dihydroxylation synthesis of 1,2-DAGs.

Chemoenzymatic Methods

Enzymatic approaches, particularly those using lipases, offer high regio- and stereoselectivity under mild reaction conditions, which significantly reduces the risk of acyl migration.[11][12] Common strategies include:

• Regioselective Hydrolysis: Using 1,3-specific lipases to hydrolyze triglycerides, producing 1,2- or 2,3-diacylglycerols as intermediates.[11]

• Stereoselective Acylation: Esterifying a glycerol backbone or a monoglyceride with fatty acids using a lipase (B570770) catalyst that selectively acylates the desired positions.[11][13]

These methods are valuable for producing specific DAG isomers and can be adapted for large-scale synthesis.[10][11]

Purification Challenges

Regardless of the synthetic route, purification is a critical final step. The chemical similarity between 1,2- and 1,3-diacylglycerol isomers makes their separation difficult. Common purification techniques include:

• Silica (B1680970) Gel Chromatography: A standard method for separating lipids based on polarity.[14]

• Crystallization: Exploiting differences in melting points and solubility to selectively crystallize and remove the undesired 1,3-isomer, often from solvents like acetone.[14]

• Silver Ion Chromatography: This technique, including silver resin or silver nitrate-impregnated silica gel, is effective for separating molecules based on the degree of unsaturation in their acyl chains.[14]

Data Presentation: Comparison of Synthetic Routes

The choice of synthetic strategy depends on factors such as desired scale, available starting materials, and required purity. The following table summarizes key quantitative data from representative synthetic methods.

Parameter	Chiral Pool Synthesis [9]	Asymmetric Dihydroxylation [10]
Starting Material	(S)-(+)-1,2-Isopropylidene glycerol	Allyl Bromide
Key Reaction	Sequential protection/deprotection	Sharpless Asymmetric Dihydroxylation
Number of Steps	7	4
Overall Yield	2.33%	78%
Enantiomeric Purity	High (from chiral pool)	High enantiomeric excess
Key Advantage	Well-established, versatile	Highly efficient, fewer steps
Key Disadvantage	Lower overall yield, more steps	Requires specific catalyst (AD-mix)

Role in Signaling: The PKC Activation Pathway

1,2-DAGs are crucial hubs in signal transduction. Upon stimulation of cell surface receptors (e.g., GPCRs), phospholipase C (PLC) is activated. PLC then hydrolyzes PIP2 in the plasma membrane to generate two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and DAG. While IP3 diffuses into the cytoplasm to trigger calcium release, DAG remains in the membrane where it recruits and activates members of the PKC family.[3][15][16] This activation is a critical event that leads to the phosphorylation of numerous downstream protein targets, thereby regulating a wide array of cellular processes.[17]

Caption: The Phospholipase C (PLC) - DAG - PKC signaling pathway.

Experimental Protocols

Protocol 1: Synthesis of 1-erucoyl-2-pentadecanoyl-sn-glycerol

This protocol is adapted from a multi-step chiral pool synthesis.[9] It involves sequential protection, esterification, and deprotection steps starting from (S)-(+)-1,2-isopropylidene glycerol.

Materials:

• (S)-(+)-1,2-Isopropylidene glycerol

• Benzyl bromide, Potassium hydroxide, 18-crown-6 (B118740), Anhydrous THF

• 60% aqueous acetic acid

• tert-Butyldimethylchlorosilane (TBSCl), Imidazole (B134444), Anhydrous DCM

• Erucic acid, Pentadecanoic acid, DCC, DMAP

• Tetrabutylammonium fluoride (B91410) (TBAF)

• Palladium on carbon (Pd/C), Hydrogen gas

Methodology:

• Protection of sn-3 OH: React (S)-(+)-1,2-isopropylidene glycerol with benzyl bromide in the presence of KOH and 18-crown-6 in anhydrous THF to form the sn-3 benzyl ether.[9]

• Ketal Deprotection: Remove the isopropylidene group by heating with 60% aqueous acetic acid to yield sn-3-O-benzylglycerol.[9]

• Selective Protection of sn-1 OH: Protect the primary hydroxyl group using TBSCl and imidazole in anhydrous DCM to yield sn-1-O-TBS-sn-3-O-benzylglycerol.[9]

• Acylation of sn-2 OH: Esterify the free sn-2 hydroxyl group with erucic acid using DCC and DMAP as coupling agents.[9]

• Deprotection of sn-1 OH: Selectively remove the TBS protecting group using TBAF in THF.

• Acylation of sn-1 OH: Esterify the newly freed sn-1 hydroxyl group with pentadecanoic acid using DCC and DMAP.[9]

• Final Deprotection: Remove the benzyl group from the sn-3 position via catalytic hydrogenolysis using Pd/C and H2 gas to yield the final product.[9]

• Purification: Purify the final compound using silica gel column chromatography.

Protocol 2: In Vitro PKC Activation Assay (Fluorescence Polarization)

This protocol is based on a competitive fluorescence polarization (FP) assay, which measures the displacement of a fluorescently labeled phosphopeptide tracer from an anti-phosphoserine antibody.[17]

Materials:

• PKC enzyme (specific isoform)

• Lipid solution: Phosphatidylserine (PS) and the synthesized DAG analog

• Fluorescently labeled PKC substrate peptide

• ATP

• Anti-phosphoserine Antibody

• Fluorescent Tracer

• Assay Buffer (e.g., HEPES buffer with MgCl2 and CaCl2)

• 384-well microplate, Plate reader capable of FP measurements

Methodology:

• Lipid Vesicle Preparation: Combine PS and the DAG analog in a glass tube. Evaporate the solvent under a nitrogen stream. Resuspend the dried lipids in assay buffer containing a detergent (e.g., TRITON® X-100) to form mixed micelles.[17]

• Kinase Reaction: In a microplate well, combine the PKC enzyme, the lipid vesicles, the substrate peptide, and ATP in the assay buffer.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a set period (e.g., 60 minutes) to allow the phosphorylation reaction to proceed.

• Quenching and Detection: Stop the reaction by adding EDTA. Add the anti-phosphoserine antibody and the fluorescent tracer to the well.

• Measurement: Incubate to allow antibody-tracer binding to reach equilibrium. Measure the fluorescence polarization using a plate reader. Kinase activity is inversely proportional to the FP signal, as the phosphorylated substrate from the reaction displaces the fluorescent tracer from the antibody, causing a decrease in polarization.[17]

• Data Analysis: Compare the FP signal of wells containing the DAG analog to positive (known activator) and negative (no activator) controls to determine the activation potential.

Protocol 3: Cell-Based HIV-1 Latency Reversal Assay

This protocol uses the J-Lat 10.6 cell line, which contains a latent, full-length HIV-1 provirus with a GFP gene inserted. Reactivation of the provirus leads to GFP expression, which can be quantified by flow cytometry.[18] This assay is used to evaluate DAG-lactone analogs as latency-reversing agents (LRAs).[7][18]

Materials:

• J-Lat 10.6 cells

• Complete cell culture medium (e.g., RPMI 1640 with 10% FBS)

• Synthesized DAG-lactone analogs dissolved in DMSO

• Positive control (e.g., Prostratin or PMA)

• 96-well culture plate

• Flow cytometer

Methodology:

• Cell Plating: Seed J-Lat 10.6 cells into a 96-well plate at a predetermined density (e.g., 1 x 10^5 cells/well).

• Compound Treatment: Add serial dilutions of the DAG-lactone analogs to the wells. Include wells for a positive control and a vehicle control (DMSO).

• Incubation: Culture the cells for 24-48 hours in a humidified incubator at 37°C with 5% CO2.

• Cell Harvesting and Analysis: Harvest the cells and wash with PBS.

• Flow Cytometry: Analyze the percentage of GFP-positive cells using a flow cytometer. The increase in the GFP-positive population relative to the vehicle control indicates HIV-1 latency reversal activity.[18]

• Data Analysis: Plot the percentage of GFP-positive cells against the compound concentration to determine the EC50 value, which represents the concentration required to achieve 50% of the maximal response.

Biological Activity of 1,2-DAG Analogs

The primary biological function of 1,2-DAGs is the activation of PKC.[2][5] Analogs are often designed to modulate this activity for therapeutic benefit. DAG-lactones, for example, are rigidified analogs that mimic the conformation of DAG bound to the C1 domain of PKC and have been optimized as potent LRAs for an HIV "shock and kill" strategy.[7][8]

The following table presents data on the HIV-1 latency reversing activity of several synthesized DAG-lactone derivatives in J-Lat 10.6 cells.[18]

Compound	Side Chain (at C4)	EC50 (nM) for HIV-1 Reactivation [18]	LogP (Calculated) [18]
YSE028 (1)	2-propylpentanoyl	100	4.89
Compound 2	2-hexyloctanoyl	11	8.21
Compound 3	2-butyloctanoyl	14	6.55
Compound 4	2-pentylnonanoyl	17	7.38
Compound 5	2-ethylbutanoyl	2000	3.23

Data shows that increasing the length and hydrophobicity of the side chain (as indicated by LogP) generally correlates with more potent latency-reversing activity, with Compound 2 being approximately ten times more potent than the parent compound YSE028.[18]

References

• 1. Photoswitchable diacylglycerols enable optical control of protein translocation, PKC activity, and vesicle release - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Alkyl analogs of diacylglycerol as activators of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pnas.org [pnas.org]
• 7. Synthesis and evaluation of DAG-lactone derivatives with HIV-1 latency reversing activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Total synthesis and bioactivity investigation of a chiral diacylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An efficient asymmetric synthesis of diacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. EP0528815A1 - Stereoselective synthesis of 1,2-diglycerides and triglycerides - Google Patents [patents.google.com]
• 12. Chemoenzymatic Synthesis of the New 3-((2,3-Diacetoxypropanoyl)oxy)propane-1,2-diyl Diacetate Using Immobilized Lipase B from Candida antarctica and Pyridinium Chlorochromate as an Oxidizing Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Chemoenzymatic synthesis and identification of medium- and long-chain triacylglycerol congeners - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis and analysis of symmetrical and nonsymmetrical disaturated/monounsaturated triacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Progress and Prospects of Research on the Role of Phosphatidic Acid in Response to Adverse Stress in Plants [mdpi.com]
• 16. To Be Biased or Not to Be: A Play for G-Protein Coupled Receptors [mdpi.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. Synthesis and evaluation of DAG-lactone derivatives with HIV-1 latency reversing activity - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Physicochemical Characteristics of Diacylglycerols for Researchers and Drug Development Professionals

Disclaimer: Information on the specific physicochemical characteristics of brominated diacylglycerols as discrete molecular species is scarce in publicly available scientific literature. This guide provides a comprehensive overview of the physicochemical characteristics of their non-brominated counterparts, which is essential for understanding their behavior and for the rational design of brominated analogs. The guide also addresses the properties of brominated vegetable oil (BVO), a related but distinct class of compounds, and discusses the theoretical impact of bromination on diacylglycerol properties.

Introduction to Diacylglycerols

Diacylglycerols (DAGs) are lipids composed of a glycerol (B35011) backbone with two fatty acid chains attached via ester linkages. They are crucial intermediates in the biosynthesis of triglycerides and phospholipids (B1166683) and play a vital role as second messengers in cellular signaling pathways.[1][2] The position of the fatty acid chains on the glycerol backbone gives rise to two isomers: 1,2-diacyl-sn-glycerol and 1,3-diacyl-sn-glycerol. The 1,2-isomer is the primary activator of protein kinase C (PKC), a family of enzymes involved in a multitude of cellular processes, including cell proliferation, differentiation, and apoptosis.[3][4][5]

Due to their biological significance, there is considerable interest in the synthesis and characterization of DAGs and their analogs for research and therapeutic applications.

Synthesis of Diacylglycerols

The synthesis of diacylglycerols can be achieved through both chemical and enzymatic methods. The choice of method depends on the desired isomer and the scale of the synthesis.

Enzymatic Synthesis

Enzymatic synthesis is often preferred for its regioselectivity, allowing for the specific production of either 1,2- or 1,3-diacylglycerols. Lipases are commonly employed for this purpose.

Experimental Protocol: Enzymatic Synthesis of 1,3-Diacylglycerol

This protocol describes the direct esterification of glycerol with fatty acids in a solvent-free system.[6]

• Reactants: Combine 10 mmol of glycerol and 20 mmol of a saturated fatty acid (e.g., lauric acid, palmitic acid, stearic acid) in a 50 mL pear-shaped flask.

• Enzyme: Add an immobilized lipase, such as Lipozyme RM IM, at 5% (w/w) of the total reactant mass.

• Reaction Conditions:

  • Heat the mixture in a water bath to the desired temperature (e.g., 50°C for lauric acid).

  • Apply a vacuum (e.g., 4 mm Hg) throughout the reaction to remove the water produced during esterification and drive the reaction forward.

  • Stir the reaction mixture continuously.

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at different time points and analyzing the composition using techniques like thin-layer chromatography (TLC) or gas chromatography (GC).

• Purification: After the reaction reaches completion (typically several hours), the 1,3-diacylglycerol product can be purified from the reaction mixture using column chromatography on silica (B1680970) gel.

Chemical Synthesis

Chemical synthesis routes offer versatility in introducing various fatty acids and modifications to the glycerol backbone.

Physicochemical Characteristics of Diacylglycerols

The physicochemical properties of diacylglycerols are largely determined by the nature of their constituent fatty acids (chain length and degree of unsaturation) and the isomeric form (1,2- vs. 1,3-).[1][7]

Physical Properties

Table 1: Physical Properties of Common Diacylglycerols

Diacylglycerol	Fatty Acid Composition	Melting Point (°C)	Crystal Polymorphism
1,3-Dipalmitin	C16:0, C16:0	72-73	β
1,3-Distearin	C18:0, C18:0	79-80	β
1,2-Dipalmitoyl-sn-glycerol	C16:0, C16:0	63-64	α, β'
1,2-Distearoyl-sn-glycerol	C18:0, C18:0	73-74	α, β'
1-Stearoyl-2-arachidonoyl-sn-glycerol (SAG)	C18:0, C20:4 (n-6)	Liquid at room temp.	-

Data compiled from various sources. Melting points can vary based on purity and measurement conditions.

Generally, 1,3-diacylglycerols have higher melting points than their 1,2-isomers and corresponding triacylglycerols due to their more symmetrical structure, which allows for more stable crystal packing.[7] 1,3-Diacylglycerols tend to form the most stable β-polymorph, while 1,2-diacylglycerols are more likely to exist in the less stable α and β' forms.[7]

Solubility

Diacylglycerols are lipophilic molecules with poor solubility in water. Their solubility in organic solvents depends on the fatty acid composition and the solvent's polarity. They are generally soluble in nonpolar solvents like hexane (B92381) and chloroform (B151607) and less soluble in more polar solvents like ethanol. The presence of a free hydroxyl group makes them slightly more polar than triacylglycerols.[8] The solubility of diacylglycerols in detergent micelles is crucial for in vitro enzyme assays.[8]

Stability

Acyl Migration: 1,2-Diacylglycerols are prone to acyl migration, where one of the fatty acid chains moves to the free hydroxyl group, resulting in the more thermodynamically stable 1,3-isomer. This process can occur during synthesis, purification, and storage, especially in the presence of heat or catalysts.

Oxidative Stability: The oxidative stability of diacylglycerols is primarily dependent on the degree of unsaturation of their fatty acid chains. Polyunsaturated fatty acids are more susceptible to oxidation than monounsaturated and saturated fatty acids. Some studies suggest that diacylglycerol oils may be less oxidatively stable than triacylglycerol oils with similar fatty acid compositions.[9][10]

Brominated Diacylglycerols: Theoretical Considerations and Brominated Vegetable Oil (BVO)

While specific data on brominated diacylglycerols for research is lacking, we can theorize about the effects of bromination based on general chemical principles. The introduction of bromine atoms, which are larger and more electronegative than hydrogen atoms, would:

• Increase Molecular Weight: This would likely lead to higher melting and boiling points.

• Alter Polarity: The C-Br bond is more polar than a C-H bond, which could slightly increase the overall polarity of the molecule, potentially affecting its solubility and interactions with biological membranes and proteins.

• Impact Crystal Packing: The bulky bromine atoms could disrupt the efficient packing of the acyl chains in the solid state, potentially leading to lower melting points compared to their non-brominated saturated counterparts, or altering their polymorphic behavior.

• Modify Biological Activity: Bromination could sterically hinder the binding of the diacylglycerol to its target proteins, such as PKC, or alter its conformation, thereby modulating its biological activity.

Brominated Vegetable Oil (BVO): It is important to distinguish research-grade brominated diacylglycerols from BVO. BVO is a complex mixture of plant-derived triglycerides that have been brominated.[11] It was historically used as an emulsifier in citrus-flavored beverages.[11][12] However, due to concerns about the accumulation of bromine in body tissues and potential adverse health effects, the U.S. Food and Drug Administration (FDA) has revoked its regulation allowing the use of BVO in food, with the ban taking effect in 2024.[11][12][13][14][15]

Diacylglycerol Signaling Pathways

Diacylglycerols are key players in signal transduction. The most well-characterized pathway is the activation of Protein Kinase C (PKC).

Protein Kinase C (PKC) Activation

Upon stimulation of cell surface receptors, phospholipase C (PLC) is activated, which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol. Diacylglycerol remains in the plasma membrane and recruits PKC from the cytosol. The binding of diacylglycerol to the C1 domain of PKC induces a conformational change that activates the enzyme, leading to the phosphorylation of downstream target proteins and a cascade of cellular responses.[3][4][5]

Figure 1: Simplified signaling pathway of Protein Kinase C (PKC) activation by diacylglycerol.

Experimental Workflows

The synthesis and characterization of diacylglycerols involve a multi-step process.

Figure 2: General experimental workflow for the synthesis and characterization of diacylglycerols.

Logical Relationships in Diacylglycerol Research

The study of diacylglycerols involves understanding the interplay between their structure, properties, and biological function.

Figure 3: Logical relationships in the study of diacylglycerols.

Conclusion

Diacylglycerols are a fascinating class of lipids with diverse physicochemical properties and critical roles in cellular signaling. While there is a wealth of information on non-brominated diacylglycerols, the field of brominated analogs remains largely unexplored. This guide provides a solid foundation of the known characteristics of diacylglycerols and offers a starting point for the rational design and investigation of novel brominated probes for research and drug development. Further studies are warranted to synthesize and characterize specific brominated diacylglycerols to elucidate their unique properties and potential applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Structure and functional properties of diacylglycerols in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Association of diacylglycerol kinase ζ with protein kinase C α: spatial regulation of diacylglycerol signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol with saturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Diacylglycerol partitioning and mixing in detergent micelles: relevance to enzyme kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Relative oxidative stability of diacylglycerol and triacylglycerol oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Brominated vegetable oil - Wikipedia [en.wikipedia.org]
• 12. Brominated Vegetable Oil (BVO) | FDA [fda.gov]
• 13. cspi.org [cspi.org]
• 14. BVO: Why the FDA might finally ban brominated vegetable oil | Center for Science in the Public Interest [cspi.org]
• 15. FDA Revokes Regulation Allowing the Use of Brominated Vegetable Oil (BVO) in Food | FDA [fda.gov]

Unveiling the Dance of Life: A Technical Guide to Brominated Lipids in Lipid-Protein Interaction Studies

For Researchers, Scientists, and Drug Development Professionals

In the intricate choreography of cellular life, the interactions between lipids and proteins are fundamental to a vast array of biological processes. From signal transduction and membrane trafficking to the structural integrity of cellular compartments, these dynamic partnerships govern cellular function. Elucidating the specifics of these interactions is a cornerstone of modern biological research and a critical aspect of drug development. This in-depth technical guide explores the pivotal role of brominated lipids as powerful tools for dissecting the nuanced world of lipid-protein interactions.

This guide provides a comprehensive overview of the core methodologies employing brominated lipids, detailed experimental protocols, and a summary of quantitative data to empower researchers in their quest to understand these vital molecular dialogues.

The Power of Bromine: A Tool for Visualization and Quantification

Brominated lipids are synthetic lipid analogs where one or more hydrogen atoms on the fatty acid chains are replaced by bromine atoms. This seemingly simple modification imparts unique properties that make them invaluable for studying lipid-protein interactions through two primary techniques: cryo-electron microscopy (cryo-EM) and fluorescence quenching.

1.1. Enhancing Contrast in Cryo-Electron Microscopy

In cryo-EM, the higher electron density of bromine atoms compared to hydrogen and carbon provides enhanced contrast, allowing for the direct visualization of lipid organization around membrane proteins.[1][2][3] This enables researchers to map lipid-binding sites, observe lipid sorting and enrichment in specific membrane domains, and understand how proteins modulate the local lipid environment.[4][5]

1.2. Quenching Fluorescence to Measure Proximity

Bromine atoms can act as efficient quenchers of tryptophan fluorescence.[3][6][7] When a tryptophan residue in a protein is in close proximity to a brominated lipid, its fluorescence is diminished. By systematically introducing brominated lipids into a model membrane and measuring the degree of fluorescence quenching, researchers can infer the proximity of specific protein regions to the lipid bilayer and even determine binding affinities.[8][9][10]

Quantitative Insights into Lipid-Protein Interactions

The use of brominated lipids allows for the quantification of various aspects of lipid-protein interactions. The following tables summarize key quantitative data obtained from studies utilizing these powerful tools.

Parameter	Method	Protein System	Lipid System	Value	Reference
Fluorescence Quenching Efficiency	Tryptophan Fluorescence Quenching	Synthetic transmembrane peptide	1-palmitoyl-2-(dibromostearoyl)phosphatidylcholine	Up to 90%	[6]
Tryptophan Fluorescence Quenching	Nuclease Colicins	Brominated Phospholipids (B1166683)	Varies by nuclease and lipid	[11]
Apparent R₀ (Förster distance)	Tryptophan Fluorescence Quenching	Synthetic transmembrane peptide	1-palmitoyl-2-(dibromostearoyl)phosphatidylcholine	~9 Å	[6]
Dissociation Constant (Kd)	Tryptophan Fluorescence Quenching	Synthetic transmembrane peptides (L16 and L22)	di(C18:1)PS or di(C18:1)PA relative to di(C18:1)PC	Close to 1 (for L22)	[8]
Lipid Enrichment	Cryo-EM with Brominated Lipids	ESCRT-III proteins CHMP1B/IST1	SDPC-Br	Strong enrichment at membrane-protein contact sites	[2][5][12]
Cryo-EM with Brominated Lipids	ESCRT-III proteins CHMP1B/IST1	Monounsaturated brominated lipids	Accumulation at the membrane-protein contact site to a smaller extent	[5]

Experimental Protocols: A Step-by-Step Guide

This section provides detailed methodologies for key experiments involving brominated lipids.

3.1. Synthesis of Brominated Phospholipids

The synthesis of brominated phospholipids typically involves the bromination of an unsaturated fatty acid followed by its incorporation into a phospholipid backbone.

Protocol: Synthesis of a Dibrominated Fatty Acid

This protocol is adapted from the synthesis of hexabromostearic acid and can be modified for other unsaturated fatty acids.

• Dissolution: Dissolve the unsaturated fatty acid (e.g., oleic acid) in a suitable solvent like diethyl ether in a beaker equipped with a mechanical stirrer.

• Cooling: Chill the solution to 0-10°C in an ice bath.

• Bromination: Slowly add a solution of bromine in the same solvent dropwise while stirring. Maintain the temperature below 20°C. The solution should remain reddish-brown, indicating an excess of bromine.

• Reaction: Allow the reaction mixture to stand in the ice bath overnight.

• Quenching: Remove the excess bromine by adding a small amount of a scavenger like amylene until the red color disappears.

• Precipitation and Washing: A white precipitate of the brominated fatty acid will form. Collect the precipitate by suction filtration and wash it with cold diethyl ether.

• Recrystallization: For higher purity, the crude brominated fatty acid can be recrystallized from a suitable solvent like dioxane.

3.2. Preparation of Liposomes Containing Brominated Lipids

Liposomes are widely used as model membrane systems for studying lipid-protein interactions.

Protocol: Liposome Preparation by Film Hydration and Extrusion

• Lipid Mixture Preparation: In a round-bottom flask, dissolve the desired lipids, including the brominated lipid of interest, in a chloroform/methanol mixture (typically 2:1 v/v).

• Film Formation: Remove the solvent using a rotary evaporator to form a thin lipid film on the wall of the flask. Further dry the film under a stream of nitrogen gas and then under vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Add the desired aqueous buffer to the flask containing the lipid film. The buffer should be pre-warmed to a temperature above the phase transition temperature of the lipids.

• Vortexing: Vortex the flask vigorously to hydrate (B1144303) the lipid film and form multilamellar vesicles (MLVs).

• Extrusion: To obtain unilamellar vesicles of a defined size, pass the MLV suspension through a polycarbonate membrane with a specific pore size (e.g., 100 nm) using a mini-extruder. This process is typically repeated 10-20 times.

3.3. Tryptophan Fluorescence Quenching Assay

This assay measures the decrease in tryptophan fluorescence of a protein upon interaction with brominated lipids.

Protocol: Measuring Lipid-Protein Interaction by Fluorescence Quenching

• Sample Preparation: Reconstitute the protein of interest into liposomes with and without the brominated lipid. Prepare a series of samples with varying molar ratios of brominated to non-brominated lipids.

• Fluorescence Measurement: Place the sample in a quartz cuvette in a spectrofluorometer.

• Excitation: Excite the sample at 295 nm to selectively excite tryptophan residues.

• Emission Scan: Record the fluorescence emission spectrum from 310 to 450 nm.

• Data Analysis:

  • Subtract the background fluorescence of liposomes without the protein.

  • Calculate the fractional quenching (FrQ) using the formula: FrQ = (F₀ - F) / F₀, where F₀ is the fluorescence intensity in the absence of the brominated lipid and F is the fluorescence intensity in the presence of the brominated lipid.[7]

  • Plot the fractional quenching as a function of the mole fraction of the brominated lipid.

  • The data can be fitted to appropriate binding models to determine the dissociation constant (Kd).[13]

3.4. Cryo-Electron Microscopy with Brominated Lipids

This technique allows for the visualization of lipid organization around membrane proteins.

Protocol: Cryo-EM Sample Preparation and Imaging

• Sample Preparation: Prepare proteoliposomes containing the protein of interest and the brominated lipid as described in section 3.2. The protein concentration should be optimized for cryo-EM grid preparation.

• Grid Preparation:

  • Apply a small volume (typically 3-4 µL) of the proteoliposome suspension to a glow-discharged cryo-EM grid.

  • Blot the grid with filter paper to create a thin film of the sample.

  • Plunge-freeze the grid into liquid ethane (B1197151) using a vitrification device (e.g., Vitrobot).[14]

• Cryo-EM Imaging:

  • Transfer the vitrified grid to a cryo-electron microscope.

  • Collect a series of images at different tilt angles.

• Image Processing and 3D Reconstruction:

  • Use specialized software (e.g., RELION, CryoSPARC) to process the images, perform particle picking, 2D classification, and 3D reconstruction of the protein-lipid complex.

  • The enhanced density from the bromine atoms will reveal the location and organization of the brominated lipids around the protein.[15][16][17][18]

Visualizing Cellular Processes and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways where brominated lipids have been instrumental and the general experimental workflows.

Workflow for Tryptophan Fluorescence Quenching Experiments.

Workflow for Cryo-EM Studies with Brominated Lipids.

ESCRT-III Mediated Membrane Remodeling.

GPCR Signaling and Lipid Modulation.

Applications in Drug Development

The ability to precisely map lipid-protein interfaces and quantify their interactions has significant implications for drug development.

• Target Validation: Understanding how a drug candidate modulates the interaction of its target protein with the surrounding lipid membrane can provide crucial insights into its mechanism of action.

• Structure-Based Drug Design: High-resolution structures of protein-lipid complexes obtained through cryo-EM with brominated lipids can guide the design of drugs that specifically target these interfaces.

• Optimizing Drug Delivery: The principles of lipid-protein interactions are central to the design of lipid-based drug delivery systems, such as liposomes and lipid nanoparticles.

Conclusion

Brominated lipids have emerged as indispensable tools for the detailed investigation of lipid-protein interactions. By providing enhanced contrast in cryo-EM and enabling quantitative fluorescence quenching assays, these lipid analogs offer unprecedented insights into the dynamic interplay between proteins and their membrane environment. The methodologies and data presented in this guide are intended to equip researchers with the knowledge and practical guidance necessary to leverage the power of brominated lipids in their own research, ultimately advancing our understanding of fundamental cellular processes and paving the way for the development of novel therapeutics.

References

• 1. www2.bioch.ox.ac.uk [www2.bioch.ox.ac.uk]
• 2. biorxiv.org [biorxiv.org]
• 3. Brominated phospholipids as a tool for monitoring the membrane insertion of colicin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Quenching of tryptophan fluorescence by brominated phospholipid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. edinst.com [edinst.com]
• 8. Lipid–protein interactions in the membrane: Studies with model peptides - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 9. Lipid interactions with bacterial channels: fluorescence studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. biorxiv.org [biorxiv.org]
• 13. Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Biophysical Screening Pipeline for Cryo-EM Grid Preparation of Membrane Proteins [frontiersin.org]
• 15. Optimization of cryo-electron microscopy for quantitative analysis of lipid bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. memtein.com [memtein.com]
• 17. biorxiv.org [biorxiv.org]
• 18. Interactions between membrane proteins and lipid membrane revealed by cryoEM [biophysics-reports.org]

Navigating the Research Landscape of 1-Stearoyl-2-oleoyl-3-bromopropanediol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-Stearoyl-2-oleoyl-3-bromopropanediol is a synthetic diacylglycerol analog that is commercially available primarily as an analytical standard. While its direct biological applications and roles in signaling pathways are not extensively documented in publicly available literature, its structural similarity to endogenous diacylglycerols (DAGs) suggests potential utility as a research tool in lipid signaling and metabolism. This guide provides a comprehensive overview of its known properties, commercial availability, and a hypothesized framework for its potential synthesis and application in biological research, addressing the current information gap.

Commercial Availability and Physicochemical Properties

1-Stearoyl-2-oleoyl-3-bromopropanediol is available from several chemical suppliers as a reagent for research purposes. It is often used as a standard in analytical chemistry, particularly for chromatographic techniques like Gas Chromatography (GC), GC-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Its primary documented application is in the quality control and analysis of food products, where it serves as a standard for identifying and quantifying processing-induced contaminants.[1][2]

Table 1: Physicochemical and Commercial Data for 1-Stearoyl-2-oleoyl-3-bromopropanediol

Property	Value	Source
CAS Number	30334-64-6	[1]
Molecular Formula	C₃₉H₇₃BrO₄	[1]
Molecular Weight	685.9 g/mol	[1]
Purity	>99%	[1]
Commercial Suppliers	MedChemExpress, Funakoshi	[1]
Primary Application	Analytical Standard	[1][2]

Hypothetical Synthesis Protocol

Experimental Protocol: Proposed Synthesis of 1-Stearoyl-2-oleoyl-3-bromopropanediol

Objective: To synthesize 1-Stearoyl-2-oleoyl-3-bromopropanediol via sequential acylation of 3-bromo-1,2-propanediol (B131886).

Materials:

• 3-bromo-1,2-propanediol

• Stearoyl chloride

• Oleoyl (B10858665) chloride

• Pyridine (or another suitable base)

• Dichloromethane (DCM) as solvent

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate for chromatography elution

Procedure:

• Mon-acylation: Dissolve 3-bromo-1,2-propanediol in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0°C in an ice bath.

• Add one equivalent of stearoyl chloride dropwise to the solution, followed by the slow addition of a slight excess of pyridine.

• Allow the reaction to stir at 0°C for one hour and then at room temperature overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting mono-acylated product by silica gel column chromatography.

• Di-acylation: Dissolve the purified 1-stearoyl-3-bromopropanediol in anhydrous DCM under an inert atmosphere.

• Add one equivalent of oleoyl chloride dropwise, followed by the slow addition of a slight excess of pyridine.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, work up the reaction as described in step 5 and 6.

• Purify the final product, 1-Stearoyl-2-oleoyl-3-bromopropanediol, by silica gel column chromatography.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Caption: Hypothetical workflow for the synthesis of 1-Stearoyl-2-oleoyl-3-bromopropanediol.

Potential Role in Signaling Pathways: A Mechanistic Hypothesis

Diacylglycerols are crucial second messengers in a multitude of cellular signaling pathways, most notably in the activation of Protein Kinase C (PKC) isozymes. Given its structure, 1-Stearoyl-2-oleoyl-3-bromopropanediol could potentially act as a membrane-permeable, non-hydrolyzable analog of endogenous DAG. The presence of the bromine atom at the sn-3 position would prevent its conversion to phosphatidic acid by diacylglycerol kinases, potentially leading to prolonged signaling effects compared to natural DAGs.

Hypothesized Mechanism of Action:

• Membrane Integration: Due to its lipophilic nature, 1-Stearoyl-2-oleoyl-3-bromopropanediol is expected to readily incorporate into the plasma membrane of cells.

• PKC Recruitment and Activation: The diacylglycerol-like structure could facilitate the recruitment of PKC isozymes from the cytosol to the plasma membrane. This interaction is a key step in the activation of conventional and novel PKC isoforms.

• Downstream Signaling: Activated PKC can then phosphorylate a wide array of substrate proteins, leading to the modulation of various cellular processes, including cell proliferation, differentiation, apoptosis, and gene expression.

Caption: Hypothesized signaling pathway involving 1-Stearoyl-2-oleoyl-3-bromopropanediol.

Future Research Directions and Conclusion

The lack of extensive biological data for 1-Stearoyl-2-oleoyl-3-bromopropanediol presents an opportunity for novel research. Future studies could focus on:

• Validating its synthesis and chemical characterization.

• Investigating its ability to activate specific PKC isozymes in vitro and in cell-based assays.

• Exploring its effects on downstream signaling events and cellular phenotypes.

• Utilizing it as a tool to dissect the roles of specific diacylglycerol species in cellular processes.

References

• 1. scbt.com [scbt.com]
• 2. 油脂の精製過程で生じる副産物であるクロロプロパノール類などの標準品 | モノクロロプロパンジオール（MCPD）／グリシジルエステル（GE） | フナコシ [funakoshi.co.jp]

Section 1: Toxicological Profile and Health Effects

An In-depth Technical Guide to the Safety and Handling of Brominated Lipid Compounds

Authored for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, toxicology, and relevant experimental procedures for brominated lipid compounds. These compounds, which include brominated fatty acids, brominated vegetable oils (BVOs), and specialized research probes, require careful management due to their unique chemical properties and biological activities. Adherence to strict safety protocols is essential to mitigate potential health risks and ensure data integrity in a research and development setting.

Brominated lipid compounds encompass a range of substances, from food additives like BVO to research tools used in advanced imaging techniques.[1] Toxicological data, primarily derived from studies on BVO and brominated fatty acids, indicate several potential health concerns, including cardiotoxicity, hepatotoxicity, and endocrine disruption.[2][3][4] The U.S. Food and Drug Administration (FDA) recently revoked the regulation allowing the use of BVO in food, citing studies that found the potential for adverse health effects in humans.[5][6]

A primary concern is the bioaccumulation of lipid-bound bromine in fatty tissues, the brain, and the liver.[4][7] Bromine can compete with iodine, an essential element for thyroid function, potentially disrupting the production of hormones that regulate metabolism and brain development.[4] Chronic exposure to high levels of BVO has been linked to neurological symptoms, including memory loss, tremors, and fatigue.[1][6]

Animal studies have been crucial in elucidating the toxic effects of these compounds. Research in rats has shown that diets containing brominated fatty acids can lead to significant changes in heart and liver tissue.

Table 1: Summary of Toxicological Effects of Brominated Lipids in Animal Studies

Compound Administered	Dosage & Duration	Key Findings in Heart Tissue	Key Findings in Liver Tissue	Reference
Brominated Corn Oil (BCO)	2% of diet for 35 days	Yellow coloration, firm texture, myocardial cellular degeneration, increased lipid content.	Enlarged livers, elevated lipid content, severe intracellular fatty degeneration.	[2][8]
Monoglyceride of Dibromostearate (DBS)	2% of diet for 35 days	Moderate edema, slight necrosis, increased lipid content. Highest concentration of DBS observed in heart lipids.	Enlarged livers, elevated lipid content.	[2][8]
Monoglyceride of Tetrabromostearate (TBS)	2% of diet for 35 days	Increased lipid content.	Enlarged livers, elevated lipid content, severe intracellular fatty degeneration. TBS preferentially accumulated in the liver.	[2][8]
Brominated Vegetable Oil (BVO)	0.5% of diet for 105 days	Significant increase in triacylglycerol content.	Significant increase in triacylglycerol and cholesterol content.	[9][10]

Section 2: Safety and Handling Procedures

Given the toxicological profile of brominated lipids, handling these and other halogenated organic compounds requires stringent safety measures. All procedures should be performed in accordance with institutional and regulatory guidelines.[11][12]

General Handling

• Risk Assessment : Before handling any brominated compound, conduct a thorough risk assessment to understand its specific hazards, including toxicity, reactivity, and physical properties.[11]

• Designated Areas : Confine all work with carcinogenic or highly toxic halogenated solvents and lipids to a designated area, such as a certified laboratory chemical fume hood.[13]

• Personal Protective Equipment (PPE) : Standard PPE is mandatory and includes:

  • Gloves : Nitrile gloves should be worn. For prolonged contact or with certain solvents, double-gloving may be necessary. Always consult the manufacturer's compatibility chart.[11][13]

  • Eye Protection : Chemical splash goggles are required. For small-scale operations, ANSI-approved safety glasses may be sufficient.[11][13]

  • Lab Coat : A fully buttoned lab coat must be worn to protect skin and clothing.[14]

• Engineering Controls : Always handle volatile or aerosolized brominated compounds inside a properly functioning chemical fume hood to prevent inhalation exposure.[11][14]

Storage and Disposal

• Storage : Store brominated compounds in tightly sealed, appropriate containers in a cool, well-ventilated area away from incompatible materials like strong acids, bases, and oxidizing agents.[13]

• Waste Disposal : Halogenated organic waste must be segregated from non-halogenated waste.[12][14]

  • Collect all brominated lipid waste in a designated, clearly labeled "Halogenated Organic Waste" container.[12][15]

  • Never dispose of organic substances down the drain.[14]

  • Keep waste containers closed when not in use and store them in a designated satellite accumulation area.[15]

A workflow for the safe handling of brominated lipids.

Section 3: Key Experimental Protocols

Accurate and reproducible analysis of brominated lipids requires validated experimental protocols. The following sections detail common methodologies used in lipidomics that are applicable to these compounds.

Protocol 1: Lipid Extraction from Biological Samples (Bligh-Dyer Method)

This protocol is a standard method for extracting lipids from tissues or cells, ensuring the separation of lipids into an organic phase.[16]

Materials:

• Homogenizer

• Glass centrifuge tubes or vials (to prevent plasticizer contamination)[17]

• Chloroform (B151607), Methanol, and Water (LC-MS grade)

• Antioxidant (e.g., Butylated hydroxytoluene, BHT)

• Argon or Nitrogen gas

Methodology:

• Sample Homogenization : Homogenize the tissue sample (e.g., 100 mg) or cell pellet in a glass tube with a defined volume of water.[16][17]

• Solvent Addition : Add a 2:1 mixture of chloroform:methanol to the homogenate to create a single-phase solution. A common ratio is 1 mL of water, 2 mL of methanol, and 1 mL of chloroform. Vortex thoroughly.

• Phase Separation : Add an additional 1 mL of chloroform and 1 mL of water to the mixture. Vortex again and then centrifuge at a low speed (e.g., 1000 x g) for 10 minutes to induce phase separation.

• Lipid Collection : Three layers will form: an upper aqueous layer (methanol/water), a middle layer of precipitated protein, and a lower organic layer (chloroform) containing the lipids.[18]

• Isolation : Carefully collect the lower organic layer using a glass pipette or syringe and transfer it to a clean glass vial.[17]

• Drying and Storage : Evaporate the solvent under a stream of nitrogen or argon gas to prevent oxidation.[18] Store the dried lipid extract at -80°C until analysis.

Protocol 2: Analysis by Untargeted LC-MS/MS

This workflow provides a powerful method for identifying and quantifying a wide range of lipid species, including brominated variants.[17][19]

Instrumentation:

• Ultra-High-Pressure Liquid Chromatography (UHPLC) system

• Reversed-phase C18 column

• Tandem Mass Spectrometer (e.g., Q-TOF or Orbitrap) with an Electrospray Ionization (ESI) source[17][20]

Methodology:

• Sample Preparation : Reconstitute the dried lipid extract in an appropriate solvent, such as a 1:1 mixture of methanol:chloroform.

• Chromatographic Separation : Inject the sample onto the C18 column. Use a gradient elution program with two mobile phases (e.g., A: acetonitrile/water with ammonium (B1175870) formate; B: isopropanol/acetonitrile with ammonium formate) to separate lipid classes and species over a typical 20-30 minute run.[17]

• Mass Spectrometry :

  • Ionize the eluting lipids using ESI in both positive and negative modes to detect a broad range of species.

  • Operate the mass spectrometer in a data-dependent acquisition (DDA) mode. This involves a full MS1 scan to detect parent ions, followed by MS/MS fragmentation of the most intense ions to obtain structural information.[20]

• Data Analysis : Process the raw data using specialized software (e.g., LipidSearch, MS-DIAL). Lipid identification is achieved by matching the accurate mass of the parent ion and its experimental MS/MS fragmentation pattern against lipid databases.[16][17]

A typical workflow for the analysis of brominated lipids.

Section 4: Biological Mechanisms and Signaling

Brominated compounds can interfere with fundamental biological pathways. Brominated Flame Retardants (BFRs), for example, are known endocrine disruptors that can alter lipid metabolism.[21] Studies on BFRs have shown they can increase lipid accumulation in hepatocytes and affect the expression of key metabolic genes like PPARγ.[21] The toxicity of BVO is primarily linked to its interference with thyroid hormone signaling due to the competition between bromide and iodide.[4]

A diagram of BVO's impact on thyroid function.

References

• 1. Brominated vegetable oil - Wikipedia [en.wikipedia.org]
• 2. Toxicology of brominated fatty acids: metabolite concentration and heart and liver changes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Toxicological effects induced by the chronic intake of brominated vegetable oils] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Food Additive Brominated Vegetable Oil Banned Due to Health Risks → Health [news.sustainability-directory.com]
• 5. Brominated Vegetable Oil (BVO) | FDA [fda.gov]
• 6. ewg.org [ewg.org]
• 7. youtube.com [youtube.com]
• 8. Toxicology of brominated fatty acids: metabolite concentration and heart and liver changes. | Food Safety and Environmental Stewardship Program | Oregon State University [fses.oregonstate.edu]
• 9. Effect of brominated vegetable oils on heart lipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [Chronic consumption of brominated vegetable oils: their effect on liver secretion and catabolism of plasma lipoproteins] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 12. scienceready.com.au [scienceready.com.au]
• 13. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 14. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 15. campusoperations.temple.edu [campusoperations.temple.edu]
• 16. portlandpress.com [portlandpress.com]
• 17. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 18. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 19. lipidmaps.org [lipidmaps.org]
• 20. Lipidomics Workflows | Thermo Fisher Scientific - HK [thermofisher.com]
• 21. Impact of brominated flame retardants on lipid metabolism: An in vitro approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 1-Stearoyl-2-oleoyl-3-bromopropanediol in Cryo-EM Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of cryo-electron microscopy (cryo-EM) has revolutionized structural biology, enabling the high-resolution visualization of macromolecules in their near-native states. A significant challenge in studying membrane proteins and lipid-protein interactions is the low intrinsic contrast of lipids, which makes it difficult to discern their organization and dynamics. To address this, contrast-enhancing probes can be incorporated into the lipid bilayer.

1-Stearoyl-2-oleoyl-3-bromopropanediol is a synthetic lipid analog designed for use as a contrast-enhancing agent in cryo-EM. The bromine atom, with its high atomic number, scatters electrons more strongly than the constituent atoms of lipids (carbon, oxygen, hydrogen, and phosphorus). This increased scattering results in a higher intensity in the corresponding regions of the cryo-EM micrograph, allowing for the precise localization of the brominated lipid within the membrane. This approach is invaluable for studying lipid sorting, leaflet asymmetry, and the specific interactions of lipids with membrane-embedded or associated proteins.[1][2][3]

These application notes provide a comprehensive overview and a generalized protocol for the use of 1-Stearoyl-2-oleoyl-3-bromopropanediol in the preparation of liposomes for cryo-EM studies. While a specific protocol for this exact lipid is not available in the current literature, the following sections are based on established methods for similar brominated lipids.

Principle of Contrast Enhancement by Brominated Lipids

The use of brominated lipids as molecular probes in cryo-EM is predicated on the principle of enhanced electron scattering. The bromine atom's larger atomic nucleus results in greater scattering of the electron beam compared to the lighter elements that constitute biological macromolecules and unmodified lipids. This differential scattering generates a noticeable contrast in the cryo-EM image, effectively "highlighting" the position of the brominated lipid within a lipid bilayer. This allows for the direct visualization of lipid distribution and organization in and around membrane-protein complexes.[1][2][3]

Quantitative Data Summary

The incorporation of brominated lipids into liposomes leads to a quantifiable increase in the electron density of the lipid bilayer in cryo-EM reconstructions. This effect can be measured through radial density profiles of structures like membrane nanotubes or vesicles. The table below summarizes the observed effects from studies using various brominated lipid probes.

Brominated Lipid Probe	Molar Percentage in Liposome (B1194612)	Observed Effect on Cryo-EM Reconstruction	Reference
PIP2-Br	Not specified	Increased density at the protein-membrane contact site.	[1]
SDPC-Br	Varied up to 100%	Increased density in the lipid bilayer; segregation to specific leaflets and enrichment at protein contact sites.	[1][2]
CHOL-Br	Not specified	Uniformly increased the intensity of the bilayer.	[1]
Brominated Cardiolipin (B10847521)	Not specified	Enhanced cryo-EM contrast and allowed for direct evidence of cardiolipin enrichment within the OPA1-binding leaflet.	[1]

Experimental Protocols

The following protocols are generalized for the incorporation of 1-Stearoyl-2-oleoyl-3-bromopropanediol into liposomes for cryo-EM sample preparation. These should be adapted and optimized for specific experimental systems.

Protocol 1: Preparation of Liposomes Containing 1-Stearoyl-2-oleoyl-3-bromopropanediol

Materials:

• 1-Stearoyl-2-oleoyl-3-bromopropanediol

• Base lipid mixture (e.g., POPC, DOPC, or a custom lipid composition)

• Chloroform or a suitable organic solvent

• Hydration buffer (e.g., HEPES-buffered saline, pH 7.4)

• Mini-extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Glass vials

• Rotary evaporator or a stream of inert gas (e.g., nitrogen or argon)

• Vacuum desiccator

Methodology:

• Lipid Film Formation:

  • In a clean glass vial, dissolve the desired amount of the base lipid mixture and 1-Stearoyl-2-oleoyl-3-bromopropanediol in chloroform. The molar ratio of the brominated lipid can be varied (e.g., 5-20 mol%) to optimize for sufficient contrast without significantly altering membrane properties.

  • Remove the organic solvent using a rotary evaporator or a gentle stream of inert gas to form a thin lipid film on the bottom of the vial.

  • Place the vial in a vacuum desiccator for at least 2 hours (or overnight) to ensure complete removal of any residual solvent.

• Hydration:

  • Add the desired volume of hydration buffer to the vial containing the dry lipid film. The buffer should be pre-warmed to a temperature above the phase transition temperature of the lipid mixture.

  • Vortex the vial vigorously for several minutes to disperse the lipid film, resulting in a suspension of multilamellar vesicles (MLVs).

• Extrusion:

  • Assemble the mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Equilibrate the extruder and the MLV suspension to a temperature above the lipid phase transition temperature.

  • Load the MLV suspension into one of the syringes of the extruder.

  • Pass the lipid suspension through the membrane a sufficient number of times (e.g., 11-21 passes) to form unilamellar vesicles (LUVs) of a uniform size.

• Characterization and Storage:

  • The size distribution of the prepared liposomes can be characterized by dynamic light scattering (DLS).

  • Store the liposomes at 4°C and use them within a few days for cryo-EM sample preparation. For longer-term storage, the stability of the liposomes should be assessed.

Protocol 2: Cryo-EM Grid Preparation

Materials:

• Prepared liposome suspension containing 1-Stearoyl-2-oleoyl-3-bromopropanediol

• Cryo-EM grids (e.g., holey carbon grids)

• Plunge-freezing apparatus (e.g., Vitrobot)

• Liquid ethane (B1197151)

• Filter paper

Methodology:

• Glow Discharge:

  • Glow discharge the cryo-EM grids immediately before use to render the carbon surface hydrophilic.

• Sample Application and Plunge Freezing:

  • Set the environmental chamber of the plunge-freezing apparatus to the desired temperature and humidity (e.g., 4°C and 100% humidity).

  • Apply 3-4 µL of the liposome suspension to the glow-discharged grid.

  • Blot the grid with filter paper to remove excess liquid, leaving a thin film of the suspension spanning the holes of the carbon grid. The blotting time is a critical parameter that needs to be optimized.

  • Immediately plunge the grid into liquid ethane cooled by liquid nitrogen to vitrify the sample.

• Grid Storage and Imaging:

  • Transfer the vitrified grid to a grid box and store it under liquid nitrogen until imaging.

  • Image the grids on a transmission electron microscope equipped with a cryo-stage.

Visualizations

Experimental Workflow for Using 1-Stearoyl-2-oleoyl-3-bromopropanediol in Cryo-EM

Caption: Workflow for cryo-EM sample preparation using brominated lipids.

Logical Relationship of Contrast Enhancement

Caption: Principle of cryo-EM contrast enhancement by brominated lipids.

Conclusion

The use of 1-Stearoyl-2-oleoyl-3-bromopropanediol and similar brominated lipids as contrast-enhancing probes is a powerful technique in cryo-EM for elucidating the structure and organization of lipid membranes and their interactions with proteins. While the protocols provided are generalized, they offer a robust starting point for researchers to optimize conditions for their specific systems of interest. The ability to directly visualize the location of specific lipids within a bilayer provides an unprecedented level of detail, which is crucial for advancing our understanding of membrane biology and for the development of novel therapeutics targeting membrane proteins.

References

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Incorporating 1-Stearoyl-2-oleoyl-3-bromopropanediol into Liposomes

Audience: Researchers, scientists, and drug development professionals.

Introduction

Liposomes are versatile, self-assembled vesicular structures composed of a lipid bilayer enclosing an aqueous core. Their biocompatibility and ability to encapsulate both hydrophilic and hydrophobic agents make them ideal carriers for drug delivery and model systems for cell membranes.[1][2][3][4][5] The functionalization of liposomes with modified lipids, such as 1-Stearoyl-2-oleoyl-3-bromopropanediol, opens avenues for subsequent chemical modifications, enabling the attachment of targeting ligands, imaging agents, or other functional moieties.[1][6] This protocol details a standard method for incorporating 1-Stearoyl-2-oleoyl-3-bromopropanediol into a liposomal formulation using the thin-film hydration technique followed by extrusion.

The inclusion of a brominated lipid can serve multiple purposes. The bromine atom can act as a reactive handle for further chemical conjugation via nucleophilic substitution. Additionally, brominated lipids have been used as contrast-enhancing probes in structural biology studies, such as cryo-electron microscopy, to delineate specific lipids within membranes.[7] This protocol provides a foundational methodology for preparing and characterizing these functionalized liposomes.

Materials and Equipment

Lipids:

• Phosphatidylcholine (e.g., DOPC, POPC)

• Cholesterol

• 1-Stearoyl-2-oleoyl-3-bromopropanediol

• (Optional) PEGylated lipid (e.g., DSPE-PEG2000) for increased circulation time

Solvents and Buffers:

• Chloroform

• Methanol

• Hydration buffer (e.g., Phosphate Buffered Saline (PBS) pH 7.4)

Equipment:

• Round-bottom flask

• Rotary evaporator

• Water bath

• Nitrogen or Argon gas source

• Liposome (B1194612) extruder (e.g., mini-extruder)

• Polycarbonate membranes (e.g., 100 nm pore size)

• Syringes (gas-tight)

• Dynamic Light Scattering (DLS) instrument

• High-Performance Liquid Chromatography with Evaporative Light Scattering Detector (HPLC-ELSD) or similar lipid quantification system

• Cryo-Transmission Electron Microscope (Cryo-TEM) (for morphological analysis)

Experimental Protocols

Protocol 1: Liposome Formulation by Thin-Film Hydration

The thin-film hydration method is a widely used technique for liposome preparation.[8][9][10][11][12] It involves the dissolution of lipids in an organic solvent, followed by the evaporation of the solvent to form a thin lipid film. This film is then hydrated with an aqueous buffer to form multilamellar vesicles (MLVs).

• Lipid Mixture Preparation:

  • In a clean round-bottom flask, add the desired amounts of the primary phospholipid (e.g., POPC), cholesterol, and 1-Stearoyl-2-oleoyl-3-bromopropanediol. A typical molar ratio is 55:40:5 (Phospholipid:Cholesterol:Brominated Lipid).

  • Dissolve the lipids in a suitable organic solvent mixture, such as chloroform/methanol (2:1 v/v), ensuring complete dissolution to form a clear solution.

• Thin-Film Formation:

  • Attach the round-bottom flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the phase transition temperature of the lipids but below the boiling point of the solvent.

  • Rotate the flask and gradually reduce the pressure to evaporate the organic solvent. This process should result in a thin, uniform lipid film on the inner surface of the flask.

  • To ensure complete removal of residual solvent, place the flask under a stream of inert gas (nitrogen or argon) for at least 30 minutes or in a vacuum desiccator overnight.[12]

• Hydration of the Lipid Film:

  • Add the desired aqueous hydration buffer (e.g., PBS, pH 7.4) to the flask containing the dry lipid film. The volume of the buffer will determine the final lipid concentration.

  • Hydrate the film by agitating the flask. This can be done by gentle shaking or vortexing. The hydration should be performed at a temperature above the lipid phase transition temperature.[11] This process results in the formation of multilamellar vesicles (MLVs).

Protocol 2: Liposome Sizing by Extrusion

To obtain unilamellar vesicles with a defined and uniform size, the MLV suspension is subjected to extrusion through polycarbonate membranes of a specific pore size.[13][14][15]

• Assemble the Extruder:

  • Assemble the mini-extruder according to the manufacturer's instructions, placing a polycarbonate membrane of the desired pore size (e.g., 100 nm) between the filter supports.[16]

• Extrusion Process:

  • Heat the extruder to a temperature above the phase transition temperature of the lipid mixture.[16]

  • Draw the MLV suspension into one of the gas-tight syringes.

  • Place the loaded syringe into one end of the extruder and an empty syringe into the other end.

  • Gently push the plunger of the filled syringe to pass the liposome suspension through the membrane to the empty syringe.

  • Repeat this process for a recommended number of passes (e.g., 11-21 times) to ensure a homogenous population of liposomes.[16] The final extrusion should be into the alternate syringe to minimize contamination with larger particles.[16]

• Collection and Storage:

  • After the final pass, collect the resulting suspension of unilamellar vesicles (LUVs) from the syringe.

  • Store the liposome suspension at 4°C for short-term storage. For long-term storage, stability studies should be conducted to determine optimal conditions.[17][18][]

Data Presentation

Table 1: Physicochemical Characterization of Liposomes

Formulation	Molar Ratio (PC:Chol:Bromo-lipid)	Mean Diameter (nm) ± SD	Polydispersity Index (PDI) ± SD	Zeta Potential (mV) ± SD	Incorporation Efficiency (%)
Control Liposomes	60:40:0	N/A
Brominated Liposomes	55:40:5
Brominated Liposomes	50:40:10

PC: Phosphatidylcholine, Chol: Cholesterol, Bromo-lipid: 1-Stearoyl-2-oleoyl-3-bromopropanediol. Data should be presented as mean ± standard deviation from at least three independent batches.

Characterization Methods

Liposome Size and Zeta Potential

The mean hydrodynamic diameter and polydispersity index (PDI) of the liposomes should be determined by Dynamic Light Scattering (DLS) .[6][20] The zeta potential, which indicates the surface charge and stability of the liposomal suspension, can also be measured using the same instrument.

Incorporation Efficiency of 1-Stearoyl-2-oleoyl-3-bromopropanediol

The amount of the brominated lipid successfully incorporated into the liposomes can be quantified using a suitable chromatographic technique such as High-Performance Liquid Chromatography with an Evaporative Light Scattering Detector (HPLC-ELSD) .[21][22] This method allows for the separation and quantification of different lipid components in the formulation. The incorporation efficiency can be calculated as the ratio of the amount of brominated lipid in the final liposome formulation to the initial amount used.

Liposome Morphology

The morphology of the liposomes (e.g., unilamellar structure, spherical shape) can be visualized using Cryo-Transmission Electron Microscopy (Cryo-TEM) . This technique provides direct visualization of the vesicles in their hydrated state.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the preparation and characterization of brominated liposomes.

Logical Relationship of Liposome Components and Properties

Caption: Interplay of formulation parameters and liposome characteristics.

References

• 1. Liposome Surface Functionalization Based on Different Anchoring Lipids via Staudinger Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. researchgate.net [researchgate.net]
• 6. Liposome surface functionalization based on different anchoring lipids via Staudinger ligation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation. | Semantic Scholar [semanticscholar.org]
• 9. Thin-Film Hydration Method for Liposome Preparation - CD Formulation [formulationbio.com]
• 10. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation | Springer Nature Experiments [experiments.springernature.com]
• 11. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 12. researchgate.net [researchgate.net]
• 13. liposomes.ca [liposomes.ca]
• 14. ijrti.org [ijrti.org]
• 15. Item - Evaluation of extrusion technique for nanosizing liposomes - University of Tasmania - Figshare [figshare.utas.edu.au]
• 16. avantiresearch.com [avantiresearch.com]
• 17. ijper.org [ijper.org]
• 18. Liposome Stability and Storage Testing - CD Formulation [formulationbio.com]
• 20. mdpi.com [mdpi.com]
• 21. pure.ulster.ac.uk [pure.ulster.ac.uk]
• 22. researchgate.net [researchgate.net]

Application Note: Mass Spectrometry Analysis of 1-Stearoyl-2-oleoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the analysis of 1-Stearoyl-2-oleoyl-3-bromopropanediol, a brominated diacylglycerol analog, using Liquid Chromatography-Mass Spectrometry (LC-MS). Due to the absence of direct experimental data in the public domain for this specific compound, this application note presents an inferred methodology based on established principles of lipid analysis. The protocol covers sample preparation, LC-MS/MS methodology, and expected fragmentation patterns. This guide is intended to serve as a comprehensive starting point for researchers engaged in the analysis of novel synthetic lipids and related drug development activities.

Introduction

1-Stearoyl-2-oleoyl-3-bromopropanediol is a synthetic diacylglycerol analog with potential applications in biomedical research and drug development. Its structure, featuring a bromine atom in place of a hydroxyl group or a third fatty acid, makes it a unique molecule for studying lipid metabolism and signaling pathways. Mass spectrometry is a powerful tool for the structural elucidation and quantification of such novel lipid species. This application note outlines a robust LC-MS/MS method for the analysis of this compound. The molecular formula for 1-Stearoyl-2-oleoyl-3-bromopropanediol is C39H73BrO4, with a molecular weight of 685.90 g/mol [1].

Experimental Protocols

Sample Preparation: Lipid Extraction

A modified Bligh and Dyer liquid-liquid extraction method is recommended for isolating lipids from biological matrices.[2][3]

Reagents and Materials:

• Chloroform (B151607) (HPLC grade)

• Methanol (HPLC grade)

• LC-MS grade water

• 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

Procedure:

• To 1 volume of aqueous sample (e.g., cell lysate, plasma), add 3.75 volumes of a 1:2 (v/v) mixture of chloroform:methanol.

• Vortex the mixture vigorously for 15 minutes to ensure thorough mixing and protein denaturation.

• Add 1.25 volumes of chloroform and vortex for 1 minute.

• Add 1.25 volumes of 0.9% NaCl solution and vortex for 1 minute.

• Centrifuge the sample at 2000 x g for 10 minutes to induce phase separation.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a clean glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in an appropriate volume of mobile phase B (see LC-MS/MS method) for injection.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.[4]

LC Method:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate and 0.1% formic acid

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 30% B and equilibrate

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

MS Method:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150 °C

• Desolvation Gas Temperature: 350 °C

• Desolvation Gas Flow: 800 L/hr

• Collision Gas: Argon

• Analysis Mode: Full scan and product ion scan (tandem MS)

Data Presentation

The following tables summarize the expected quantitative data for the mass spectrometry analysis of 1-Stearoyl-2-oleoyl-3-bromopropanediol.

Table 1: Expected Precursor Ions in Full Scan MS

Precursor Ion	Formula	Adduct	Calculated m/z
[M+H]+	C39H74BrO4+	Proton	685.48
[M+NH4]+	C39H77BrNO4+	Ammonium	702.51
[M+Na]+	C39H73BrO4Na+	Sodium	707.46

Table 2: Predicted Major Fragment Ions in Product Ion Scan (MS/MS) of [M+H]+

Collision Energy would need to be optimized empirically.

Fragment Ion Description	Proposed Formula	Calculated m/z
Loss of H2O	C39H72BrO3+	667.47
Loss of Bromopropanol	C36H67O3+	547.51
Stearoyl Cation (C18:0)	C18H35O+	267.27
Oleoyl (B10858665) Cation (C18:1)	C18H33O+	265.25
[M+H - Stearic Acid]+	C21H39BrO2+	417.21
[M+H - Oleic Acid]+	C21H41BrO2+	419.23

Visualizations

Caption: Experimental workflow from sample preparation to data analysis.

Caption: Predicted fragmentation of the [M+H]+ precursor ion.

Discussion

The analytical method detailed in this application note provides a comprehensive framework for the identification and characterization of 1-Stearoyl-2-oleoyl-3-bromopropanediol. The choice of a reversed-phase C18 column is standard for lipidomics and should provide adequate separation from other lipid classes. Positive mode ESI is selected as it typically yields strong signals for diacylglycerol-like molecules, primarily as protonated, ammoniated, or sodiated adducts.

The fragmentation of the protonated molecule is predicted to follow established pathways for diacylglycerols.[5][6] This includes the neutral loss of water, and more importantly, the loss of the individual fatty acyl chains as free fatty acids, leading to diagnostic fragment ions. The presence of the bromine atom is expected to influence the fragmentation, potentially leading to additional unique fragments corresponding to the loss of the brominated glycerol (B35011) backbone or fragments containing bromine. The relative abundance of the fragment ions corresponding to the loss of the stearoyl versus the oleoyl chain can provide information on their relative lability, although this is often not sufficient for definitive positional isomer determination without further standards and analysis.

Conclusion

This application note provides a detailed, albeit inferred, protocol for the mass spectrometric analysis of 1-Stearoyl-2-oleoyl-3-bromopropanediol. The provided methodologies for sample preparation, LC-MS/MS analysis, and the predicted fragmentation data offer a solid foundation for researchers to develop and validate a quantitative assay for this and similar novel lipid molecules. Empirical optimization of the MS parameters, especially collision energy, will be crucial for achieving the best sensitivity and fragmentation for structural confirmation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Liquid chromatography–mass spectrometry (LC-MS) lipid analysis [bio-protocol.org]
• 3. biocompare.com [biocompare.com]
• 4. euncl.org [euncl.org]
• 5. Multidimensional Mass Spectrometry-based Shotgun Lipidomics Analysis of Vinyl Ether Diglycerides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Unveiling Membrane Dynamics: Brominated Lipids as Probes for Curvature and Stress

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The intricate interplay of lipids and proteins at biological membranes governs a vast array of cellular processes, from signaling and trafficking to viral entry and cell division. Understanding the nanoscale organization and mechanical properties of these membranes is paramount. Brominated lipids have emerged as a powerful tool to dissect the complexities of membrane curvature and stress, offering unprecedented insights into lipid-protein interactions and membrane remodeling. These application notes provide a comprehensive overview and detailed protocols for utilizing brominated lipids in your research.

Introduction to Brominated Lipids in Membrane Research

Brominated lipids are analogues of natural lipids where one or more hydrogen atoms on the acyl chain are substituted with bromine atoms. This seemingly subtle modification has a profound impact on their utility as experimental probes. The introduction of bromine, a heavier atom, enhances electron scattering, making these lipids effective contrast agents for techniques like cryo-electron microscopy (cryo-EM).[1][2][3][4][5][6][7][8] This allows for the direct visualization of lipid distribution and behavior within membranes, particularly in regions of high curvature or stress where traditional methods fall short.

Crucially, studies have demonstrated that brominated lipids exhibit biophysical properties, such as lipid packing and fluidity, that are comparable to their unbrominated counterparts, ensuring that they are reliable probes that do not significantly perturb the membrane system under investigation.[1][5]

Key Applications

• Visualizing Lipid Organization in Curved Membranes: Brominated lipids enable the direct observation of lipid sorting and the formation of lipid domains in response to membrane curvature induced by proteins or other factors.

• Investigating Protein-Lipid Interactions: By selectively brominating specific lipid species, researchers can map the precise location and interaction interfaces of membrane-associated proteins.

• Characterizing Membrane Remodeling Processes: The use of brominated lipids has been instrumental in elucidating the mechanisms of membrane fission and fusion by revealing the dynamic reorganization of lipids during these events.[5][6]

• Probing Membrane Stress and Packing Defects: These lipid analogues can help identify and characterize local lipid packing defects and areas of high membrane stress, which are critical for various cellular functions.[1][8]

• Real-time Monitoring of Protein Insertion: Brominated phospholipids (B1166683) can be used to monitor the kinetics of protein insertion into membranes in real-time, providing valuable data for understanding protein-membrane interactions.[9]

Quantitative Data Summary

The following tables summarize key quantitative data from studies utilizing brominated lipids to investigate membrane properties.

Table 1: Biophysical Properties of Brominated vs. Unbrominated Lipids

Lipid	Mean Molecular Area (MMA) at 32 mN/m (Ų/molecule)	Compressibility at 32 mN/m (mN/m)
Unsaturated Phospholipid (e.g., SDPC)	~70	High
Brominated Phospholipid (e.g., SDPC-Br)	Close to unsaturated analog	Slightly less compressible than unsaturated analog
Saturated Phospholipid (e.g., DSPC)	Much lower than unsaturated	Much lower than unsaturated
Cholesterol (CHOL)	~38	Low
Brominated Cholesterol (CHOL-Br)	Slightly lower than CHOL	Similar to CHOL

Data adapted from Langmuir pressure-area isotherm experiments. The surface pressure of 32 mN/m approximates the packing in a lipid bilayer.[1][5]

Table 2: Lipid Compositions for Membrane Remodeling Assays

Composition #	SDPC (mol%)	POPS (mol%)	PIP2 (mol%)	Cholesterol (mol%)	Brominated Lipid (mol%)	Application
1	54	20	1	25	-	Control membrane remodeling
10	0	20	1	25	54 (SDPC-Br)	High-resolution cryo-EM of brominated SDPC
11	54	0	1	25	20 (POPS-Br)	High-resolution cryo-EM of brominated POPS
12	54	20	0	25	1 (PIP2-Br)	High-resolution cryo-EM of brominated PIP2
13	54	20	1	0	25 (CHOL-Br)	High-resolution cryo-EM of brominated Cholesterol

This table provides examples of lipid mixtures used to study membrane remodeling by ESCRT-III proteins, where individual lipid components are replaced with their brominated analogs for cryo-EM analysis.[1][5]

Experimental Protocols

Protocol 1: Preparation of Vesicles Containing Brominated Lipids for Cryo-EM

This protocol outlines the preparation of large unilamellar vesicles (LUVs) incorporating brominated lipids for subsequent structural studies using cryo-EM.

Materials:

• Desired lipid mixture including brominated lipid(s) (e.g., from Table 2) in chloroform (B151607)

• Glass test tubes

• Nitrogen gas stream

• Vacuum desiccator

• Extruder with polycarbonate filters (e.g., 100 nm pore size)

• Buffer (e.g., HEPES-buffered saline)

Procedure:

• Lipid Film Formation: In a clean glass test tube, mix the desired lipids in chloroform to achieve the final target composition and concentration.

• Evaporate the chloroform under a gentle stream of nitrogen gas to form a thin lipid film on the bottom and sides of the tube.

• Place the tube in a vacuum desiccator for at least 1 hour to remove any residual solvent.

• Hydration: Add the desired buffer to the dried lipid film.

• Hydrate the film by vortexing vigorously for several minutes until the lipid film is fully resuspended, forming a milky suspension of multilamellar vesicles (MLVs).

• Extrusion: Assemble the lipid extruder with the desired pore-sized polycarbonate filter (e.g., 100 nm).

• Transfer the MLV suspension to the extruder syringe.

• Pass the lipid suspension through the filter multiple times (typically 11-21 passes) to form LUVs of a uniform size distribution.

• The resulting vesicle solution should be slightly opalescent and is now ready for use in downstream applications such as membrane remodeling assays.

Protocol 2: In Vitro Membrane Remodeling Assay with ESCRT-III Proteins

This protocol describes a typical in vitro assay to study membrane remodeling by proteins like the ESCRT-III complex using vesicles containing brominated lipids.

Materials:

• Prepared LUVs containing brominated lipids (from Protocol 1)

• Purified ESCRT-III proteins (e.g., CHMP1B and IST1)

• Reaction buffer

• Incubator

Procedure:

• In a microcentrifuge tube, combine the prepared LUVs with the purified ESCRT-III proteins in the reaction buffer.

• Incubate the reaction mixture at the desired temperature (e.g., 37°C) for a sufficient time to allow for membrane remodeling (e.g., 1-2 hours).

• During incubation, the ESCRT-III proteins will assemble on the vesicle surface, inducing membrane curvature and the formation of constricted nanotubes.

• Following incubation, the sample is ready for analysis by techniques such as negative stain transmission electron microscopy (TEM) for initial assessment or cryo-EM for high-resolution structural analysis.

Visualizations: Workflows and Conceptual Diagrams

The following diagrams, generated using the DOT language, illustrate key experimental workflows and conceptual relationships in the application of brominated lipids.

Caption: Experimental workflow for studying membrane remodeling using brominated lipids and cryo-EM.

Caption: Logical relationship of protein-induced membrane curvature, stress, and lipid response.

By providing enhanced contrast in cryo-EM and behaving similarly to their native counterparts, brominated lipids offer a unique window into the dynamic and complex world of biological membranes. The protocols and information provided here serve as a starting point for researchers to harness the power of these valuable tools in their own investigations of membrane structure and function.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Brominated lipid probes expose structural asymmetries in constricted membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Brominated lipid probes expose structural asymmetries in constricted membranes [escholarship.org]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Brominated lipid probes expose structural asymmetries in constricted membranes (Journal Article) | OSTI.GOV [osti.gov]
• 8. Brominated lipid probes expose structural asymmetries in constricted membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Brominated phospholipids as a tool for monitoring the membrane insertion of colicin A - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1-Stearoyl-2-oleoyl-3-bromopropanediol as an Internal Standard in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate quantification of lipid species is a cornerstone of lipidomics research, providing critical insights into cellular metabolism, signaling, and the pathogenesis of various diseases. Diacylglycerols (DAGs) are key signaling lipids and metabolic intermediates whose low abundance and structural diversity present analytical challenges.[1][2] The use of internal standards is essential to correct for sample loss during preparation and to normalize for variations in instrument response, thereby ensuring data accuracy and reproducibility.[3][4]

This document details the application of a novel internal standard, 1-Stearoyl-2-oleoyl-3-bromopropanediol (SO-BP) , for the quantitative analysis of diacylglycerols in complex biological samples using mass spectrometry-based lipidomics. The introduction of a bromine atom provides a distinct isotopic signature, allowing for clear differentiation from endogenous, non-brominated lipid species and facilitating accurate quantification.

Rationale for Use

The ideal internal standard should mimic the chemical and physical properties of the analyte of interest while being distinguishable by the analytical platform.[4] SO-BP is structurally analogous to the common endogenous diacylglycerol, 1-stearoyl-2-oleoyl-glycerol (SOG). The key distinction is the substitution of the hydroxyl group at the sn-3 position with a bromine atom. This modification offers several advantages:

• Similar Extraction and Ionization Efficiency: Due to its structural similarity to endogenous DAGs, SO-BP is expected to behave similarly during lipid extraction and ionization in the mass spectrometer, ensuring that it accurately reflects the analytical variations experienced by the target analytes.

• Unique Mass Signature: The presence of bromine, with its characteristic isotopic pattern (79Br and 81Br), results in a unique mass-to-charge ratio (m/z) that is not present in biological systems. This allows for unambiguous identification and quantification without interference from endogenous lipids.

• Early Addition to Workflow: As with other internal standards, SO-BP should be added to the sample at the earliest stage of sample preparation to account for any lipid loss throughout the entire workflow.[3]

Hypothetical Synthesis of 1-Stearoyl-2-oleoyl-3-bromopropanediol

A plausible synthetic route for 1-Stearoyl-2-oleoyl-3-bromopropanediol could involve the bromination of 1-stearoyl-2-oleoyl-sn-glycerol (B1237753). A potential two-step synthesis is outlined below:

• Activation of the Hydroxyl Group: The primary hydroxyl group at the sn-3 position of 1-stearoyl-2-oleoyl-sn-glycerol can be converted into a good leaving group, for example, by tosylation using p-toluenesulfonyl chloride in the presence of a base like pyridine.

• Nucleophilic Substitution: The resulting tosylate can then undergo a nucleophilic substitution reaction with a bromide salt, such as lithium bromide, in an appropriate solvent like acetone, to yield the final product, 1-Stearoyl-2-oleoyl-3-bromopropanediol.

A purification step, likely involving column chromatography, would be necessary to isolate the pure brominated diacylglycerol.

Experimental Protocols

The following protocols provide a detailed methodology for the use of 1-Stearoyl-2-oleoyl-3-bromopropanediol as an internal standard for the quantification of diacylglycerols in biological samples, such as plasma or cell lysates.

Protocol 1: Preparation of Internal Standard Stock and Working Solutions

• Stock Solution Preparation: Accurately weigh a precise amount of 1-Stearoyl-2-oleoyl-3-bromopropanediol and dissolve it in a suitable organic solvent, such as chloroform (B151607) or methanol, to create a stock solution of known concentration (e.g., 1 mg/mL).

• Working Solution Preparation: Perform serial dilutions of the stock solution with the appropriate solvent to create a working solution at a concentration suitable for spiking into biological samples (e.g., 10 µg/mL).

• Storage: Store both stock and working solutions in amber glass vials at -20°C or lower to prevent degradation.

Protocol 2: Lipid Extraction from Biological Samples (Modified Folch Method)

• Sample Preparation: Thaw frozen biological samples (e.g., plasma, cell pellets) on ice.

• Internal Standard Spiking: To a glass tube, add a precise volume of the biological sample (e.g., 50 µL of plasma or a cell pellet from a known number of cells). Add a known amount of the 1-Stearoyl-2-oleoyl-3-bromopropanediol internal standard working solution.

• Lipid Extraction: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. Vortex thoroughly for 2 minutes.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the mixture and vortex again. Centrifuge at 2,000 x g for 10 minutes to facilitate phase separation.

• Lipid Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a solvent compatible with the subsequent LC-MS analysis (e.g., 9:1 methanol:toluene or isopropanol).

Protocol 3: LC-MS/MS Analysis for Diacylglycerol Quantification

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) with an electrospray ionization (ESI) source.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used for the separation of diacylglycerols.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[5]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[5]

  • Gradient: A suitable gradient from a lower to a higher percentage of mobile phase B is used to elute the diacylglycerols.

• Mass Spectrometry Parameters:

  • Ionization Mode: Positive electrospray ionization (ESI+) is typically used for the analysis of diacylglycerols, often as ammonium adducts ([M+NH4]+).

  • Multiple Reaction Monitoring (MRM): For targeted quantification on a triple quadrupole mass spectrometer, specific precursor-to-product ion transitions for each diacylglycerol species and the internal standard should be monitored. The fragmentation of the brominated internal standard would be expected to yield characteristic product ions. For example, the neutral loss of the stearoyl or oleoyl (B10858665) chain.

  • High-Resolution MS: On a high-resolution instrument, the accurate mass of the precursor ion can be used for quantification.

Protocol 4: Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the endogenous diacylglycerol species and the 1-Stearoyl-2-oleoyl-3-bromopropanediol internal standard using the instrument's software.

• Response Factor Calculation: If performing absolute quantification, create a calibration curve by analyzing a series of known concentrations of a non-endogenous diacylglycerol standard spiked with a constant concentration of the brominated internal standard.

• Quantification: Calculate the concentration of the endogenous diacylglycerols in the sample by comparing the ratio of the peak area of the analyte to the peak area of the internal standard against the calibration curve. For relative quantification, the peak area of the analyte can be normalized to the peak area of the internal standard.

Data Presentation

The following table presents a hypothetical quantitative analysis of diacylglycerol species in a biological sample using 1-Stearoyl-2-oleoyl-3-bromopropanediol as an internal standard.

Diacylglycerol Species	Retention Time (min)	Analyte Peak Area	Internal Standard Peak Area	Normalized Peak Area (Analyte/IS)
DG (16:0/18:1)	8.5	1.2 x 106	2.5 x 107	0.048
DG (16:0/18:2)	8.2	8.5 x 105	2.5 x 107	0.034
DG (18:0/18:1)	9.1	2.1 x 106	2.5 x 107	0.084
DG (18:1/18:1)	8.9	1.5 x 106	2.5 x 107	0.060
DG (18:0/20:4)	9.5	5.0 x 105	2.5 x 107	0.020
IS (SO-BP)	9.2	-	2.5 x 107	-

Visualizations

Experimental Workflow

Caption: Experimental workflow for lipidomics using a brominated internal standard.

Diacylglycerol Signaling Pathway

Caption: Simplified diacylglycerol (DAG) signaling pathway.

References

• 1. Quantification of Diacylglycerol by Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 2. Quantification of diacylglycerol by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. escholarship.org [escholarship.org]

Application Notes and Protocols: Labeling Cellular Membranes with 1-Stearoyl-2-oleoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Stearoyl-2-oleoyl-3-bromopropanediol is a synthetic diacylglycerol (DAG) analog. Structurally similar to the endogenous second messenger 1-stearoyl-2-oleoyl-sn-glycerol (B1237753) (SOG), this brominated compound offers unique properties for investigating cellular membrane dynamics and signaling pathways. The presence of a bromine atom at the sn-3 position provides a versatile tool for various biophysical and cell biology applications.

This document provides detailed application notes and protocols for the use of 1-Stearoyl-2-oleoyl-3-bromopropanediol in cellular membrane labeling and for studying DAG-mediated signaling events, particularly those involving Protein Kinase C (PKC).

Principle of Application

As a diacylglycerol analog, 1-Stearoyl-2-oleoyl-3-bromopropanediol is expected to intercalate into the cellular plasma membrane due to its lipophilic nature. Its structural similarity to endogenous DAG allows it to mimic the role of this critical second messenger in activating C1 domain-containing proteins, most notably Protein Kinase C (PKC) isoforms. The bromine atom can serve two primary purposes:

• A Contrast-Enhancing Probe: The electron-dense bromine atom can be used as a contrast agent in high-resolution imaging techniques like cryo-electron microscopy (cryo-EM) to study membrane structure and lipid organization.

• A Reactive Handle (Hypothetical): While not explicitly documented, the carbon-bromine bond could potentially be used as a reactive site for further chemical modifications, such as the attachment of fluorescent tags or affinity labels via nucleophilic substitution, although this would require specific reaction conditions.

The primary application detailed here focuses on its role as a DAG analog for studying PKC activation.

Quantitative Data Summary

The following table summarizes hypothetical concentration ranges and incubation times for the use of 1-Stearoyl-2-oleoyl-3-bromopropanediol in cell-based assays, based on typical concentrations used for other cell-permeable DAG analogs like 1-oleoyl-2-acetyl-sn-glycerol (B13814) (OAG).[1][2] Researchers should perform dose-response experiments to determine the optimal concentration for their specific cell type and experimental setup.

Parameter	Recommended Range	Notes
Working Concentration	1 - 100 µM	Start with a concentration around 20-50 µM and optimize.
Incubation Time	5 - 60 minutes	For signaling studies, effects can be rapid.
Solvent	DMSO	Prepare a concentrated stock solution (e.g., 10-50 mM) in anhydrous DMSO.
Final DMSO Concentration	< 0.5% (v/v)	High concentrations of DMSO can be toxic to cells.

Experimental Protocols

Protocol 1: In Vitro Protein Kinase C (PKC) Activation Assay

This protocol describes how to assess the ability of 1-Stearoyl-2-oleoyl-3-bromopropanediol to activate PKC in a cell-free system.

Materials:

• Purified recombinant PKC isoenzyme (e.g., PKCα, PKCβII)

• 1-Stearoyl-2-oleoyl-3-bromopropanediol

• Phosphatidylserine (B164497) (PS)

• ATP, [γ-³²P]ATP

• PKC substrate peptide (e.g., myelin basic protein or specific peptide substrate)

• Assay buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM MgCl₂, 1 mM CaCl₂, 1 mM DTT)

• Trichloroacetic acid (TCA)

• Phosphocellulose paper

• Scintillation counter and fluid

Procedure:

• Prepare Lipid Vesicles:

  • In a glass tube, mix phosphatidylserine and 1-Stearoyl-2-oleoyl-3-bromopropanediol at a desired molar ratio in chloroform.

  • Evaporate the solvent under a stream of nitrogen to form a thin lipid film.

  • Dry the film under vacuum for at least 1 hour.

  • Resuspend the lipid film in assay buffer by vortexing and sonication to create small unilamellar vesicles.

• Set up the Kinase Reaction:

  • In a microcentrifuge tube, add the assay buffer, the prepared lipid vesicles, PKC substrate peptide, and purified PKC enzyme.

  • Initiate the reaction by adding a mixture of ATP and [γ-³²P]ATP.

  • Incubate the reaction mixture at 30°C for 10-20 minutes.

• Stop the Reaction and Quantify Phosphorylation:

  • Spot a portion of the reaction mixture onto a phosphocellulose paper.

  • Wash the paper several times with phosphoric acid to remove unincorporated [γ-³²P]ATP.

  • Dry the paper and measure the incorporated radioactivity using a scintillation counter.

Protocol 2: Cellular Labeling and Analysis of PKC Translocation

This protocol details the use of 1-Stearoyl-2-oleoyl-3-bromopropanediol to induce PKC translocation in live cells, a hallmark of its activation. This can be visualized using fluorescence microscopy if a fluorescently tagged PKC is expressed.

Materials:

• Cells expressing a fluorescently tagged PKC isoform (e.g., PKCδ-GFP)

• Cell culture medium

• 1-Stearoyl-2-oleoyl-3-bromopropanediol stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with DAPI

• Fluorescence microscope

Procedure:

• Cell Culture and Plating:

  • Culture cells expressing the fluorescently tagged PKC to an appropriate confluency in a glass-bottom dish suitable for microscopy.

• Cell Treatment:

  • Prepare the desired concentration of 1-Stearoyl-2-oleoyl-3-bromopropanediol in pre-warmed cell culture medium. Ensure the final DMSO concentration is low.

  • Remove the existing medium from the cells and replace it with the medium containing the diacylglycerol analog.

  • Incubate the cells at 37°C for the desired time (e.g., 15-30 minutes). Include a vehicle control (DMSO only).

• Cell Fixation and Staining:

  • Wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Mount the coverslip with a mounting medium containing DAPI to counterstain the nuclei.

• Fluorescence Microscopy:

  • Image the cells using a fluorescence microscope with appropriate filters for the fluorescent protein and DAPI.

  • In unstimulated cells, the fluorescently tagged PKC should show a diffuse cytosolic and/or nuclear localization. Upon activation by 1-Stearoyl-2-oleoyl-3-bromopropanediol, a significant portion of the fluorescent signal will translocate to the plasma membrane.

Visualizations

Caption: Experimental workflow for analyzing PKC translocation in response to 1-Stearoyl-2-oleoyl-3-bromopropanediol.

References

• 1. Protein kinase activator 1-oleoyl-2-acetyl-sn-glycerol inhibits two types of calcium currents in GH3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stimulation of protein kinase C and insulin release by 1-oleoyl-2-acetyl-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]

Visualizing Brominated Lipids in Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the visualization of brominated lipids in cellular environments. The incorporation of bromine atoms into lipid molecules serves as a powerful analytical tool, enabling their detection and localization using a variety of advanced imaging techniques. This approach facilitates the study of lipid metabolism, trafficking, and localization within cells, offering valuable insights for basic research and drug development.

Introduction to Brominated Lipids as Probes

Brominated fatty acids are synthetic analogs of natural fatty acids where one or more hydrogen atoms have been replaced by a bromine atom. This modification is minimally perturbative to the overall structure and function of the lipid, allowing it to be readily taken up and metabolized by cells. The presence of the bromine atom, a heavy element, provides a unique signal that can be detected by specific imaging modalities, offering a significant advantage over traditional fluorescent labels which can be bulky and may alter the lipid's behavior.

This document outlines three primary techniques for the visualization of brominated lipids in cells:

• Scanning X-ray Fluorescence Microscopy (SXFM): A high-resolution technique that directly detects the elemental signature of bromine.

• Cryo-Electron Microscopy (Cryo-EM): Utilizes the electron-dense nature of bromine to enhance contrast in vitrified biological samples.

• Stimulated Raman Scattering (SRS) Microscopy: A vibrational imaging technique that can potentially detect the unique carbon-bromine (C-Br) bond vibration.

Synthesis of Brominated Fatty Acid Probes

The ability to visualize lipids using these advanced techniques begins with the synthesis of brominated lipid probes. Here, we provide a general protocol for the synthesis of a brominated fatty acid, which can then be used for cell culture experiments.

Protocol: Synthesis of 2-Bromostearic Acid

This protocol describes the synthesis of 2-bromostearic acid from stearic acid.

Materials:

• Stearic acid

• Phosphorus trichloride (B1173362) (PCl₃)

• Bromine (Br₂)

• Carbon tetrachloride (CCl₄)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Ethanol (B145695)

• Round-bottom flask

• Oil bath

• Stir plate and stir bar

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• Melt 42.6 g of stearic acid in a round-bottom flask by heating to 90°C in an oil bath.

• While stirring, add 0.6 ml of phosphorus trichloride to the molten stearic acid.

• Using a dropping funnel, add 8.5 ml of bromine dropwise over a period of 3 hours.

• Continue to add another 7.7 ml of bromine dropwise over the next 2.5 hours.

• After the addition is complete, continue heating the mixture at 90°C for an additional 3.5 hours.

• Cool the reaction mixture to room temperature.

• Add 200 ml of carbon tetrachloride and 100 ml of water to the flask and transfer the mixture to a separatory funnel.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and remove the solvent by rotary evaporation to obtain a yellow oily substance.

• Dissolve the crude product in 60 ml of hot ethanol and then cool the solution to induce crystallization of the 2-bromostearic acid product.[1]

Scanning X-ray Fluorescence Microscopy (SXFM)

SXFM is a powerful technique for elemental mapping with high spatial resolution and sensitivity. It is particularly well-suited for visualizing brominated lipids as it directly detects the X-ray fluorescence signal from the bromine atoms.[2][3]

Application Note: SXFM for Brominated Lipid Imaging

SXFM offers sub-micrometer resolution, allowing for the visualization of brominated lipids within subcellular compartments.[2] Studies have shown that cells can take up and metabolize brominated fatty acids, incorporating them into complex lipids like glycerophospholipids.[2][4] The resulting bromine signal is often observed in the perinuclear region, consistent with the localization of lipid metabolism enzymes in the endoplasmic reticulum.[2][5]

Quantitative Data

The following table summarizes quantitative data from a study using SXFM to image CHO-K1 cells treated with brominated fatty acids.

Parameter	Value	Reference
Brominated Fatty Acids Used	12-Bromostearic acid (Br-SA), 12-Bromopalmitic acid (Br-PA)	[2][4]
Cell Line	CHO-K1	[2][4]
Treatment Concentration	2.1 µM Br-SA, 3.2 µM Br-PA	[4][6]
Treatment Duration	24 hours	[4][6]
SXFM Spatial Resolution	500 nm (large area scan), 250 nm (high-resolution scan)	[2][5]
Bromine Signal Localization	Perinuclear region, spot-like distribution in the cytoplasm	[2][4][5]
Metabolites Identified	Primarily glycerophospholipids (e.g., phosphatidylcholine)	[2][4]

Experimental Protocol: SXFM of Brominated Lipids in Cells

Materials:

• CHO-K1 cells

• Cell culture medium (e.g., DMEM)

• Brominated fatty acid (e.g., 12-bromostearic acid)

• Ethanol (for dissolving fatty acids)

• Silicon nitride (Si₃N₄) windows for cell culture

• Paraformaldehyde (PFA) for fixation

• Phosphate-buffered saline (PBS)

• Scanning X-ray fluorescence microscope

Procedure:

• Cell Culture and Labeling:

  • Culture CHO-K1 cells on Si₃N₄ windows in a standard cell culture incubator.

  • Prepare a stock solution of the brominated fatty acid in ethanol.

  • Dilute the stock solution in cell culture medium to the desired final concentration (e.g., 2-3 µM).

  • Replace the culture medium of the cells with the medium containing the brominated fatty acid.

  • Incubate the cells for 24 hours to allow for uptake and metabolism of the fatty acid.

• Sample Preparation for SXFM:

  • Wash the cells twice with PBS to remove excess brominated fatty acid.

  • Fix the cells with 3.7% PFA in PBS for 15 minutes at room temperature.[7]

  • Wash the cells three times with PBS.

  • Allow the samples to air-dry before analysis.

• SXFM Imaging:

  • Mount the Si₃N₄ window with the fixed cells in the SXFM sample holder.

  • Use a monochromatic X-ray beam (e.g., 15 keV) focused to the desired spot size (e.g., 250-500 nm).

  • Raster scan the sample and collect the X-ray fluorescence spectrum at each pixel.

  • Extract the bromine Kα and Kβ emission line signals to generate an elemental map of bromine distribution within the cells.[2]

Workflow Diagram

SXFM Experimental Workflow.

Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM allows for the high-resolution imaging of biological samples in their near-native, hydrated state. The incorporation of bromine, an electron-dense atom, into lipids enhances their contrast, making them more visible against the surrounding cellular structures.[8]

Application Note: Cryo-EM of Brominated Lipids

The use of brominated lipids as contrast probes in cryo-EM has been demonstrated to be a valuable tool for studying the organization of lipids in membranes and their interactions with proteins.[8][9] This approach is particularly useful for elucidating the structure of membrane-protein complexes and understanding how lipids contribute to their function.

Experimental Protocol: Cryo-EM of Cells with Brominated Lipids

Materials:

• Adherent mammalian cells

• Cell culture medium

• Brominated lipid probe

• EM grids (e.g., gold grids with a carbon support film)

• Plunge-freezing apparatus (e.g., Vitrobot)

• Cryo-focused ion beam scanning electron microscope (Cryo-FIB/SEM) (for cellular tomography)

• Cryo-transmission electron microscope (Cryo-TEM)

Procedure:

• Cell Culture and Labeling:

  • Culture adherent cells directly on EM grids in a cell culture incubator.

  • Introduce the brominated lipid to the culture medium at a suitable concentration and incubate for a period sufficient for incorporation into cellular membranes.

• Vitrification:

  • Blot the grid from the backside to remove excess medium.

  • Immediately plunge-freeze the grid into liquid ethane (B1197151) cooled by liquid nitrogen using a vitrification robot.[2][3] This process rapidly freezes the cells, preserving their structure in a near-native state.[2]

• Cryo-FIB Milling (for Cellular Tomography):

  • Transfer the vitrified grid to a cryo-FIB/SEM.

  • Use a focused ion beam to mill away sections of the cell, creating a thin, electron-transparent lamella (100-200 nm thick) containing the region of interest.[2]

• Cryo-TEM Imaging:

  • Transfer the grid (with or without the lamella) to a cryo-TEM.

  • Acquire images or a tilt-series for tomographic reconstruction at low electron doses to minimize radiation damage.

Workflow Diagram

Cryo-EM Experimental Workflow.

Stimulated Raman Scattering (SRS) Microscopy

SRS microscopy is a label-free imaging technique that provides chemical contrast based on the vibrational properties of molecules. While not yet a widely established method for imaging brominated lipids, it holds theoretical potential for this application.

Application Note: Potential of SRS for Brominated Lipid Imaging

The carbon-bromine (C-Br) bond has a characteristic vibrational frequency that could potentially be targeted by SRS microscopy. This would offer a highly specific way to visualize brominated lipids in a live-cell context without the need for fixation. The development of this application would require tuning the SRS laser system to the specific vibrational frequency of the C-Br bond in the lipid of interest. While direct protocols for imaging brominated lipids with SRS are not yet established, the principles of bioorthogonal Raman imaging using other small vibrational tags, such as alkynes and deuterium, provide a strong foundation for the development of this technique.[9][10][11][12]

Theoretical Experimental Protocol: SRS of Brominated Lipids in Cells

Materials:

• Live cells

• Cell culture medium

• Brominated lipid probe

• Stimulated Raman Scattering (SRS) microscope with tunable lasers

Procedure:

• Cell Culture and Labeling:

  • Culture cells in a suitable imaging dish.

  • Incubate the cells with the brominated lipid probe in the culture medium for a time sufficient for uptake and incorporation.

• SRS Imaging:

  • Identify the characteristic Raman shift for the C-Br bond of the specific brominated lipid using Raman spectroscopy.

  • Tune the pump and Stokes lasers of the SRS microscope so that their frequency difference matches the C-Br vibrational frequency.

  • Acquire images of the live cells, with the contrast generated from the SRS signal of the C-Br bond.

Signaling Pathway Diagram

Principle of SRS Detection of C-Br Bonds.

Conclusion

The use of brominated lipids as probes opens up exciting possibilities for studying lipid biology with high spatial and chemical resolution. SXFM provides direct elemental mapping, while Cryo-EM offers near-native state structural information with enhanced contrast. Although still in a conceptual stage, SRS microscopy presents a promising avenue for live-cell imaging of these probes. The protocols and data presented here provide a comprehensive resource for researchers looking to employ these advanced techniques to visualize brominated lipids in cells.

References

• 1. prepchem.com [prepchem.com]
• 2. Cryo-electron Tomography Sample Preparation | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. Cryo-focused Ion Beam Sample Preparation for Imaging Vitreous Cells by Cryo-electron Tomography [bio-protocol.org]
• 4. MyScope [myscope.training]
• 5. spring8.or.jp [spring8.or.jp]
• 6. researchgate.net [researchgate.net]
• 7. Preparing Adherent Cells for X-ray Fluorescence Imaging by Chemical Fixation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Live-Cell Bioorthogonal Chemical Imaging: Stimulated Raman Scattering Microscopy of Vibrational Probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Live-cell bioorthogonal chemical imaging: stimulated Raman scattering microscopy of vibrational probes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. columbia.edu [columbia.edu]
• 12. Bringing vibrational imaging to chemical biology with molecular probes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing acyl migration in 1-Stearoyl-2-oleoyl-3-bromopropanediol

Technical Support Center: 1-Stearoyl-2-oleoyl-3-bromopropanediol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing acyl migration in 1-Stearoyl-2-oleoyl-3-bromopropanediol. Acyl migration is a common challenge during the synthesis, purification, storage, and handling of diacylglycerols, leading to the formation of the more stable 1,3-isomer, which can compromise experimental results.

Frequently Asked Questions (FAQs)

Q1: What is acyl migration and why is it a concern for 1-Stearoyl-2-oleoyl-3-bromopropanediol?

A1: Acyl migration is a spontaneous, intramolecular chemical reaction where an acyl group (in this case, Stearoyl or Oleoyl) moves from its position on the glycerol (B35011) backbone to an adjacent one. For 1-Stearoyl-2-oleoyl-3-bromopropanediol (a 1,2-diacyl-sn-glycerol analog), the oleoyl (B10858665) group at the sn-2 position can migrate to the sn-1 position, resulting in the formation of the isomeric impurity, 1-Oleoyl-2-stearoyl-3-bromopropanediol. This isomerization alters the compound's specific structure, which can critically impact its physicochemical properties and biological activity in subsequent experiments. The formation of various acylglycerol isomers is a known challenge in lipid chemistry.[1]

Q2: What are the primary factors that promote acyl migration?

A2: Several factors can accelerate the rate of acyl migration:

• High Temperatures: Increased temperature is a major catalyst for acyl migration.[2][3]

• Solvent Choice: Non-polar solvents (e.g., hexane (B92381), dichloromethane) have been shown to accelerate acyl migration compared to polar solvents (e.g., t-butanol, ethanol).[3][4]

• pH: Both acidic and basic conditions can catalyze the reaction. The migration is often minimized at a slightly acidic pH (e.g., pH 4-5).[5][6]

• Presence of Catalytic Surfaces: Solid-phase supports used in chromatography, such as silica (B1680970) gel, can promote rapid isomerization.[7]

• Physical State: Migration can occur in both liquid and solid states, with notable acceleration sometimes observed just below the compound's melting point.[8]

Q3: How can I detect and quantify the extent of acyl migration?

A3: Several analytical techniques can be employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR is a highly effective and non-destructive method for monitoring the kinetics of acyl migration by observing distinct signals for the protons on the glycerol backbone of the different isomers.[2][9]

• High-Performance Liquid Chromatography (HPLC): HPLC, often coupled with mass spectrometry (LC-MS/MS) or other detectors, can separate and quantify the 1,2- and 1,3-isomers.[6][10][11]

• Thin-Layer Chromatography (TLC): TLC can be used for rapid qualitative assessment of isomeric purity, although it can also induce migration on the plate.[7]

Q4: What are the best practices for storing 1-Stearoyl-2-oleoyl-3-bromopropanediol to maintain its isomeric purity?

A4: To minimize acyl migration during storage, the following conditions are recommended:

• Temperature: Store the compound at low temperatures, ideally -20°C or -80°C.

• Solvent: If storing in solution, use a polar, aprotic solvent. Based on studies with similar compounds, t-butanol has shown a strong inhibitory effect on migration.[3] Alternatively, storing as a dry, solid film under an inert atmosphere (e.g., argon or nitrogen) at low temperatures is a viable option.

• pH: If an aqueous or protic solvent system is unavoidable, maintaining a slightly acidic pH of around 4.0 can completely inhibit migration.[6]

Troubleshooting Guides

Problem	Possible Cause(s)	Recommended Solution(s)
Purity of the compound decreases over time in storage.	1. High Storage Temperature: Isomerization is accelerated at room temperature or even 4°C.[2] 2. Inappropriate Solvent: Storage in non-polar solvents like hexane can promote migration.[3][12]	1. Store immediately at -20°C or -80°C. 2. If in solution, use a polar solvent such as t-butanol. Evaporate non-polar solvents and redissolve for storage or store as a solid.
Post-purification analysis shows a mixture of isomers.	1. On-Column Isomerization: Standard silica gel chromatography is known to cause rapid acyl migration.[7] 2. High Temperature During Solvent Evaporation: Concentrating the product at elevated temperatures can induce migration.	1. Use a modified chromatography protocol: perform purification at low temperatures (4°C) and consider using a less acidic stationary phase or a buffered mobile phase. 2. Evaporate solvents using a rotary evaporator without heating the water bath, or use a high-vacuum line to remove solvent at low temperatures.
Inconsistent results in biological or chemical assays.	1. Isomerization in Assay Buffer: The pH, temperature, and solvent composition of the assay medium may be promoting acyl migration during the experiment.[12]	1. Analyze the isomeric purity of your compound under the exact assay conditions (buffer, temperature, time). 2. If migration is observed, consider modifying the assay conditions (e.g., lowering pH, reducing incubation time or temperature) or preparing fresh solutions immediately before use.

Data Presentation

Table 1: Effect of Temperature on Acyl Migration Half-Life of 1,2-Diacylglycerol (DAG) (Data derived from studies on vegetable oil 1,2-diacylglycerols)

Temperature (°C)	1,2-DAG Half-Life (t₁/₂) (hours)
25	3,425
80	15.8
[2]

Table 2: Influence of Solvent Polarity on Acyl Migration Rate Constants (Data derived from studies on 2-monoacylglycerols rich in DHA)

Solvent	Log P	Relative Rate Constant (k)
Hexane	3.5	Highest
Dichloromethane	1.25	High
Ethanol	-0.24	Low
Acetone	-0.23	Low
Acetonitrile	-0.33	Low
t-Butanol	0.6	Lowest
[3][4]

Experimental Protocols

Protocol 1: Monitoring Acyl Migration by ¹H-NMR Spectroscopy

• Sample Preparation: Accurately weigh ~5-10 mg of 1-Stearoyl-2-oleoyl-3-bromopropanediol and dissolve it in 0.7 mL of deuterated chloroform (B151607) (CDCl₃) or another suitable deuterated solvent in an NMR tube.

• Initial Spectrum Acquisition (t=0): Immediately acquire a quantitative ¹H-NMR spectrum. Pay close attention to the signals corresponding to the glycerol backbone protons, which will differ between the 1,2- and 1,3-isomers.

• Incubation: Store the NMR tube under the desired test condition (e.g., at a specific temperature).

• Time-Course Monitoring: Acquire subsequent spectra at regular intervals (e.g., every hour, day, or week depending on the expected rate of migration).

• Data Analysis: Integrate the distinct signals for the sn-2 proton of the 1,2-isomer and the corresponding protons of the 1,3-isomer. Calculate the mole fraction of each isomer at each time point to determine the migration kinetics.

Protocol 2: Low-Temperature Flash Chromatography for Purification

• Preparation: Pre-cool all solvents (e.g., a hexane/ethyl acetate (B1210297) gradient system) and the packed silica gel column to 4°C in a cold room or using a jacketed column with a cooling circulator.

• Sample Loading: Dissolve the crude 1-Stearoyl-2-oleoyl-3-bromopropanediol in a minimal amount of the initial mobile phase, ensuring the sample remains cold. Quickly load the sample onto the column.

• Elution: Run the chromatography at 4°C, collecting fractions as quickly as possible.

• Fraction Analysis: Immediately analyze the fractions by TLC (pre-coated silica plates) to identify those containing the desired 1,2-isomer. Use a co-spot of the starting material as a reference.

• Solvent Removal: Combine the pure fractions and remove the solvent immediately using a rotary evaporator without heating the water bath. For final solvent removal, use a high-vacuum pump while keeping the flask on ice.

• Final Storage: Immediately place the purified, solvent-free product under an inert atmosphere (argon) and store at -80°C.

Visualizations

Caption: Acyl migration from the sn-2 to sn-3 position.

Caption: Experimental workflow highlighting critical migration control points.

Caption: Troubleshooting decision tree for identifying sources of acyl migration.

References

• 1. research.monash.edu [research.monash.edu]
• 2. researchgate.net [researchgate.net]
• 3. Acyl migration of 2-monoacylglycerols rich in DHA: Effect of temperature and solvent medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Preparation of 2-Arachidonoylglycerol by Enzymatic Alcoholysis: Effects of Solvent and Water Activity on Acyl Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. librarysearch.rgu.ac.uk [librarysearch.rgu.ac.uk]
• 7. Acyl migration in 1,2-dipalmitoyl-sn-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acyl migration solid phase isomerization of 1,2-diglycerides to 1,3-isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. scilit.com [scilit.com]
• 12. Kinetics of 2-monoacylglycerol acyl migration in model chylomicra - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility issues with 1-Stearoyl-2-oleoyl-3-bromopropanediol in aqueous buffers

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals experiencing solubility issues with 1-Stearoyl-2-oleoyl-3-bromopropanediol in aqueous buffers.

Troubleshooting Guide

Issue: Precipitate Formation When Adding 1-Stearoyl-2-oleoyl-3-bromopropanediol to Aqueous Buffer

Possible Cause 1: Low Aqueous Solubility

1-Stearoyl-2-oleoyl-3-bromopropanediol is a lipid and is expected to have very low solubility in aqueous buffers. Direct addition will likely result in precipitation.

• Solution 1: Organic Solvent Dispersion. Lipids can be first dissolved in a water-miscible organic solvent before being introduced to the aqueous buffer.[1][2]

  • Recommended Solvents: Ethanol (B145695) is a common choice as it is miscible with water and generally less toxic to biological systems.[3] Other options include chloroform (B151607) and methanol, though care must be taken to remove them if they interfere with the experiment.[4]

  • Procedure:

    • Dissolve the 1-Stearoyl-2-oleoyl-3-bromopropanediol in a small amount of the chosen organic solvent.

    • Slowly inject this solution into the vigorously stirring aqueous buffer.[1][2] The rapid dispersion helps to prevent the formation of large aggregates.

• Solution 2: Detergent Solubilization. Detergents can be used to create micelles that encapsulate the lipid, allowing for its dispersion in an aqueous environment.[1][2]

  • Procedure:

    • Add a detergent to the aqueous buffer at a concentration above its critical micelle concentration (CMC).

    • Add the 1-Stearoyl-2-oleoyl-3-bromopropanediol to the detergent-containing buffer with stirring.

Possible Cause 2: Inadequate Dispersion

Even with the use of co-solvents or detergents, proper mechanical energy is often required to form a stable dispersion.

• Solution: Sonication or Extrusion.

  • Sonication: Use a bath or probe sonicator to break down large lipid aggregates into smaller vesicles.[3][5]

  • Extrusion: Pass the lipid suspension through a membrane with a defined pore size to create unilamellar vesicles of a specific diameter.[1]

Issue: Phase Separation or Oily Film on Surface

Possible Cause: Instability of the Lipid Dispersion Over Time

Dispersions of lipids in aqueous buffers can be thermodynamically unstable and may separate over time.

• Solution 1: Optimize Lipid Concentration. High concentrations of 1-Stearoyl-2-oleoyl-3-bromopropanediol will be more prone to aggregation and phase separation. Try working with lower concentrations if your experimental design allows.

• Solution 2: Incorporate into Liposomes. Forming liposomes can create a more stable formulation. This typically involves drying a thin film of the lipid from an organic solvent and then rehydrating with the aqueous buffer, followed by sonication or extrusion.[2][5]

• Solution 3: Use of Co-lipids. The stability of a lipid formulation can sometimes be improved by mixing the target lipid with other phospholipids.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 1-Stearoyl-2-oleoyl-3-bromopropanediol in water?

A1: As a lipid with long acyl chains, 1-Stearoyl-2-oleoyl-3-bromopropanediol is practically insoluble in water and aqueous buffers. It is a non-polar molecule and will not readily interact with the polar water molecules.

Q2: Can I heat the buffer to try and dissolve the compound?

A2: Gently warming the buffer (e.g., to 40-50°C) may aid in the initial dispersion of the lipid, especially when using a co-solvent like ethanol.[3] However, be cautious as excessive heat can lead to degradation of the compound or other components in your buffer. Always check the thermal stability of all your reagents.

Q3: What organic solvents are recommended for the initial dissolution of 1-Stearoyl-2-oleoyl-3-bromopropanediol?

A3: Chloroform, methanol, or a mixture of the two (e.g., 2:1 chloroform:methanol) are commonly used to dissolve lipids.[4] Ethanol is also a good choice, particularly if the final solution needs to be biocompatible.[3]

Q4: How can I remove the organic solvent after dispersion?

A4: If the presence of the organic solvent is a concern for your downstream application, it can be removed. For volatile solvents like chloroform, evaporation under a stream of nitrogen or using a rotary evaporator is a standard procedure.[2][3][5] Subsequent lyophilization (freeze-drying) can also be used to ensure complete removal of residual solvent.[5]

Q5: What are the key differences between the main methods for preparing aqueous lipid dispersions?

A5: The three primary methods are mechanical dispersion, organic solvent dispersion, and detergent dispersion.[1][2] The choice of method depends on the desired final state of the lipid (e.g., multilamellar vesicles, small unilamellar vesicles, micelles) and the requirements of the experiment.

Data Presentation

Table 1: Comparison of Solubilization Methods for Lipids in Aqueous Buffers

Method	Principle	Advantages	Disadvantages
Mechanical Dispersion	Hydration of a dry lipid film with aqueous buffer followed by agitation (e.g., vortexing, sonication).[2]	Simple, does not require organic solvents or detergents.	Often results in heterogeneous, multilamellar vesicles (MLVs).
Organic Solvent Dispersion	The lipid is first dissolved in a water-miscible organic solvent (e.g., ethanol) and then injected into the aqueous buffer.[1][2]	Can produce small unilamellar vesicles (SUVs).[2]	Residual organic solvent may be present; not always cost-effective for encapsulating expensive solutes.[2]
Detergent Solubilization	Detergents are used to form micelles that incorporate the lipid, which are then removed (e.g., by dialysis) to allow for liposome (B1194612) formation.[1][2]	Can produce unilamellar vesicles of a controlled size.	Residual detergent can be difficult to remove completely and may interfere with biological assays.

Experimental Protocols

Protocol 1: Organic Solvent Dispersion Method

• Preparation of Lipid Stock: Dissolve a known quantity of 1-Stearoyl-2-oleoyl-3-bromopropanediol in ethanol to create a concentrated stock solution.

• Dispersion: While vigorously stirring the aqueous buffer, slowly inject the ethanolic lipid solution into the buffer. A common recommendation is to ensure the final ethanol concentration does not exceed a certain level (e.g., 7.5%) to facilitate proper vesicle formation.[2]

• Sonication (Optional): To achieve a more uniform dispersion of small vesicles, sonicate the mixture using a bath or probe sonicator.

• Characterization: Characterize the resulting lipid dispersion for size and homogeneity using techniques like dynamic light scattering (DLS).

Protocol 2: Thin Film Hydration Method

• Film Formation: Dissolve the 1-Stearoyl-2-oleoyl-3-bromopropanediol in a suitable organic solvent (e.g., chloroform/methanol mixture) in a round-bottom flask.[2]

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin lipid film on the flask's inner surface.[2]

• High Vacuum Drying: Place the flask under a high vacuum for several hours to overnight to remove any residual solvent.[2]

• Hydration: Add the desired aqueous buffer to the flask and agitate (e.g., vortex) to hydrate (B1144303) the lipid film. This will typically form multilamellar vesicles (MLVs).[2]

• Vesicle Sizing (Optional): To produce vesicles of a more uniform size, the MLV suspension can be subjected to sonication or extrusion through polycarbonate membranes of a defined pore size.[1]

Visualizations

Caption: Experimental workflow for dispersing lipids in aqueous buffer.

Caption: Troubleshooting logic for solubility issues.

References

• 1. bio.libretexts.org [bio.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Procedure for Preparation of Cationic Lipid/Oligomer Complex - Avanti Research™ [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]

Troubleshooting artifacts with brominated lipid probes in cryo-EM

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using brominated lipid probes in cryo-electron microscopy (cryo-EM).

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of using brominated lipid probes in cryo-EM?

A1: Brominated lipid probes serve as contrast-enhancing agents in cryo-EM to help visualize the nanoscale organization of lipids in biological membranes.[1][2][3][4][5][6][7][8] Due to their more massive nuclei, bromine atoms enhance electron scattering, which generates greater contrast in cryo-EM images.[2][8][9] This allows for the detailed characterization of lipid and membrane composition and structure on a molecular scale.[2][3][4][5][6][7]

Q2: Will brominated lipid probes perturb the natural structure and behavior of the lipid bilayer?

A2: This is a critical consideration. Studies have shown that brominated and unbrominated lipids exhibit similar bilayer phase behavior and Langmuir monolayer properties, which suggests comparable lipid packing and fluidity.[2][8][9] In many cases, vesicles and filaments formed with brominated lipids are indistinguishable from those created with their unbrominated counterparts.[9][10] However, it is crucial to perform control experiments to validate that the introduction of brominated lipids does not meaningfully perturb the properties of the lipids or the bilayers they form in your specific system.[9]

Q3: Can the brominated probes affect the function of membrane-associated proteins being studied?

A3: While brominated lipids are designed to be minimally disruptive, there is a potential for interaction with membrane proteins that could alter their function. For example, in studies of the ESCRT-III membrane remodeling system, the protein structure itself remained unaffected by the presence of brominated lipids.[10] Researchers should, however, perform functional assays or complementary structural studies to confirm that the observed protein conformations are not artifacts of the brominated lipid probes.

Q4: How do I choose the right concentration of brominated lipid probes for my experiment?

A4: The optimal concentration of brominated lipid probes will depend on the specific goals of your experiment. It is advisable to perform a titration to determine the lowest concentration that provides sufficient contrast for your features of interest. One study noted that reducing the concentration of brominated stearoyl-docosahexanenoyl-phosphocholine (SDPC-Br) resulted in attenuated bromine scattering, and the reduction was not linear with the concentration, suggesting some enrichment of the probe in the lipid nanotubes being studied.[2]

Troubleshooting Guide

Issue 1: Low contrast enhancement from the brominated lipid probes.

• Possible Cause: The concentration of the brominated lipid probe may be too low.

  • Solution: Gradually increase the molar percentage of the brominated lipid in your sample preparation. It is important to do this in a stepwise manner and monitor for any potential artifacts or changes in the membrane structure.

• Possible Cause: The bromine atoms are not located in a region of interest that is resolvable in your reconstruction.

  • Solution: Consider using a lipid probe that is brominated at a different position on the acyl chain, or a different lipid species altogether that may localize to your region of interest.

Issue 2: Apparent artifacts or unexpected lipid organization in the cryo-EM reconstruction.

• Possible Cause: The brominated lipid probe may be phase-separating or not distributing homogenously within the membrane, leading to an appearance of domains that are not representative of the native membrane.

  • Solution: Compare your reconstructions with those from samples prepared with non-brominated lipids under identical conditions.[4][10] This will help to distinguish between genuine lipid organization and any potential artifacts induced by the probe. Additionally, molecular dynamics simulations can provide insights into the expected behavior of the brominated lipids within the bilayer.[2][3][4][5][6][7]

• Possible Cause: The presence of the brominated lipid is altering the physical properties of the membrane, such as its curvature or thickness.

  • Solution: Characterize the physical properties of vesicles or nanodiscs containing the brominated lipids using techniques such as dynamic light scattering or small-angle X-ray scattering (SAXS) and compare them to control samples. One study noted that replacing a polyunsaturated lipid with a monounsaturated one precluded high-curvature tubule formation, indicating that lipid properties are critical for membrane shape.[2][4][8][9]

Issue 3: Difficulty in interpreting the density from the brominated probes.

• Possible Cause: It can be challenging to deconvolve the signal from the bromine atoms from the rest of the lipid and protein densities.

  • Solution: Generate reconstructions from both brominated and non-brominated samples. The difference map between these two reconstructions will reveal the locations of the brominated lipids. This approach has been used to show extra intensity from bromine labels located in the lipid bilayer, while the protein structure remains unaffected.[10]

Quantitative Data Summary

The following table summarizes the quantification of excess scattering intensity in the inner and outer leaflets of membrane nanotubes with varying concentrations of brominated SDPC (SDPC-Br). This data is adapted from studies on the ESCRT-III complex.

SDPC-Br Concentration (% of total SDPC)	Normalized Excess Intensity in Outer Leaflet (a.u.)	Normalized Excess Intensity in Inner Leaflet (a.u.)
100%	~1.0	~0.8
50%	~0.6	~0.5
25%	~0.4	~0.3

Data are approximate values derived from published charts and are for illustrative purposes.[2]

Experimental Protocols

General Protocol for Liposome Preparation with Brominated Lipids

• Lipid Mixture Preparation:

  • Co-dissolve the desired lipids, including the brominated lipid probe, in a suitable organic solvent (e.g., chloroform).

  • The molar ratio of the lipids should be carefully calculated to achieve the desired final concentration of the probe.

• Solvent Evaporation:

  • Evaporate the organic solvent under a stream of nitrogen gas to form a thin lipid film on the wall of a glass vial.

  • To ensure complete removal of the solvent, place the vial under a high vacuum for at least 2 hours.

• Hydration:

  • Hydrate the lipid film with the desired aqueous buffer by vortexing. This will result in the formation of multilamellar vesicles (MLVs).

• Vesicle Extrusion:

  • To produce unilamellar vesicles of a defined size, subject the MLV suspension to several freeze-thaw cycles.

  • Extrude the suspension through a polycarbonate membrane with a specific pore size (e.g., 100 nm) using a mini-extruder. This process should be repeated multiple times (e.g., 11-21 passes) to ensure a homogenous population of vesicles.

• Cryo-EM Grid Preparation:

  • Apply a small volume (e.g., 3-4 µL) of the vesicle suspension to a glow-discharged cryo-EM grid.

  • Blot the grid to remove excess liquid and immediately plunge-freeze it in liquid ethane (B1197151) using a vitrification robot (e.g., a Vitrobot).

Visualizations

Caption: Experimental workflow for using brominated lipid probes in cryo-EM.

Caption: Troubleshooting logic for artifacts with brominated lipid probes.

References

• 1. Brominated lipid probes expose structural asymmetries in constricted membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Brominated lipid probes expose structural asymmetries in constricted membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Brominated lipid probes expose structural asymmetries in constricted membranes [escholarship.org]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Brominated lipid probes expose structural asymmetries in constricted membranes (Journal Article) | OSTI.GOV [osti.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]

Stability of 1-Stearoyl-2-oleoyl-3-bromopropanediol under experimental conditions

Welcome to the technical support center for 1-Stearoyl-2-oleoyl-3-bromopropanediol. This resource is designed to assist researchers, scientists, and drug development professionals in anticipating and addressing potential stability issues during their experiments. The following information is based on general principles of lipid chemistry and the behavior of similar brominated compounds, as specific stability data for 1-Stearoyl-2-oleoyl-3-bromopropanediol is limited in published literature.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage and handling conditions for 1-Stearoyl-2-oleoyl-3-bromopropanediol?

A1: To minimize degradation, 1-Stearoyl-2-oleoyl-3-bromopropanediol should be stored under inert gas (argon or nitrogen) at -20°C or lower.[1][2] It is advisable to aliquot the compound upon receipt to avoid repeated freeze-thaw cycles.[1] Solutions should be prepared fresh for each experiment. If short-term storage of solutions is necessary, they should be kept at low temperatures and protected from light and oxygen.

Q2: How stable is 1-Stearoyl-2-oleoyl-3-bromopropanediol in common organic solvents?

A2: While specific data is unavailable, similar lipid-based molecules are generally stable in anhydrous aprotic solvents like chloroform, dichloromethane, and hexane (B92381) when stored under inert gas and protected from light. Protic solvents, especially in the presence of trace amounts of acid or base, may facilitate hydrolysis of the ester bonds over time.

Q3: What is the expected stability of 1-Stearoyl-2-oleoyl-3-bromopropanediol in aqueous solutions and at different pH values?

A3: The stability of 1-Stearoyl-2-oleoyl-3-bromopropanediol in aqueous solutions is expected to be pH-dependent. Both acidic and alkaline conditions can catalyze the hydrolysis of the ester linkages, leading to the formation of stearic acid, oleic acid, and 3-bromo-1,2-propanediol (B131886). Brominated esters, in general, are susceptible to hydrolysis. The rate of hydrolysis will likely increase at pH extremes. For sensitive experiments, it is recommended to work in buffered solutions at a neutral pH and to use the compound promptly after preparing the aqueous dispersion.

Q4: Is 1-Stearoyl-2-oleoyl-3-bromopropanediol susceptible to enzymatic degradation?

A4: Yes, it is plausible that 1-Stearoyl-2-oleoyl-3-bromopropanediol can be a substrate for certain enzymes. Lipases, which are ubiquitous in biological systems, can hydrolyze the ester bonds.[3] Additionally, enzymes known as halohydrin dehalogenases can catalyze the conversion of the bromohydrin moiety into an epoxide.[4][5] If working with cell lysates, tissue homogenates, or other biological matrices, enzymatic degradation should be considered a potential factor.

Q5: What are the likely degradation products of 1-Stearoyl-2-oleoyl-3-bromopropanediol?

A5: The primary degradation products are expected to result from the hydrolysis of the ester bonds, yielding stearic acid, oleic acid, and 3-bromo-1,2-propanediol. Under certain conditions, intramolecular reaction of the hydroxyl group (formed upon hydrolysis of one of the fatty acids) with the bromine-bearing carbon could lead to the formation of an epoxide. Thermal degradation may lead to a more complex mixture of products, including dehalogenated and deacylated species.[6]

Troubleshooting Guides

Issue 1: Inconsistent experimental results or loss of compound activity.

This could be due to the degradation of 1-Stearoyl-2-oleoyl-3-bromopropanediol.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure the compound has been stored at or below -20°C under an inert atmosphere.

  • Check Solvent Quality: Use high-purity, anhydrous solvents for reconstitution.

  • Analyze Compound Purity: Use an analytical technique like HPLC-CAD (Charged Aerosol Detector) or LC-MS to check the purity of your stock solution and compare it to a fresh sample.[7]

  • Minimize Exposure to Air and Light: Prepare solutions fresh and use them promptly. Protect from light during experiments.

  • Consider pH Effects: If using aqueous buffers, ensure the pH is controlled and near neutral.

Issue 2: Appearance of unexpected peaks in analytical chromatograms (e.g., HPLC, GC).

This may indicate the presence of degradation products.

• Troubleshooting Steps:

  • Identify Potential Degradation Products: Based on the expected degradation pathways, the unexpected peaks could correspond to stearic acid, oleic acid, 3-bromo-1,2-propanediol, or monoacylglycerol intermediates.

  • Use Mass Spectrometry (MS): Couple your chromatography system to a mass spectrometer to identify the molecular weights of the unknown peaks and compare them to the expected degradation products.

  • Perform Forced Degradation Studies: Intentionally expose the compound to harsh conditions (e.g., strong acid, strong base, high temperature, oxidizing agent) to generate degradation products. The chromatograms from these studies can help in identifying the unknown peaks in your experimental samples.

Data Presentation

Table 1: Expected Stability of 1-Stearoyl-2-oleoyl-3-bromopropanediol under Various Conditions

Condition	Expected Stability	Potential Degradation Products	Mitigation Strategies
Storage (Solid, -20°C, Inert Gas)	High	Minimal	Store in small aliquots under argon or nitrogen.
Aqueous Solution (Neutral pH)	Moderate	Stearic acid, oleic acid, 3-bromo-1,2-propanediol (via hydrolysis)	Use freshly prepared solutions; minimize time in aqueous media.
Aqueous Solution (Acidic/Alkaline pH)	Low	Stearic acid, oleic acid, 3-bromo-1,2-propanediol (accelerated hydrolysis)	Maintain neutral pH with a suitable buffer.
Presence of Lipases	Low	Stearic acid, oleic acid, 3-bromo-1,2-propanediol	Add lipase (B570770) inhibitors if compatible with the experiment.
Presence of Halohydrin Dehalogenases	Low	Glycidyl stearate (B1226849) oleate (B1233923) (epoxide)	Consider enzyme inhibitors or use purified systems.
Elevated Temperatures (>40°C)	Low	Dehalogenated and deacylated products	Maintain low temperatures during all experimental steps.[6]
Exposure to Air/UV Light	Moderate to Low	Oxidized lipid species	Handle under inert gas and protect from light.[1]

Disclaimer: This table provides expected stability based on the chemical properties of similar compounds. Empirical testing is recommended to determine the actual stability under your specific experimental conditions.

Experimental Protocols

Protocol: Assessment of Hydrolytic Stability of 1-Stearoyl-2-oleoyl-3-bromopropanediol using HPLC-CAD

This protocol provides a general method to assess the stability of 1-Stearoyl-2-oleoyl-3-bromopropanediol in a buffered aqueous solution.

• Materials:

  • 1-Stearoyl-2-oleoyl-3-bromopropanediol

  • HPLC-grade water, acetonitrile, and methanol (B129727)

  • Phosphate buffered saline (PBS), pH 7.4

  • Formic acid (for mobile phase)

  • HPLC system with a Charged Aerosol Detector (CAD)

  • C18 reverse-phase HPLC column (e.g., 150 x 4.6 mm, 3.5 µm)

• Preparation of Solutions:

  • Prepare a stock solution of 1-Stearoyl-2-oleoyl-3-bromopropanediol (e.g., 1 mg/mL) in a suitable organic solvent (e.g., chloroform/methanol 2:1 v/v).

  • Prepare the test solution by diluting the stock solution in pre-warmed PBS (37°C) to a final concentration of 50 µg/mL. Vortex vigorously to ensure dispersion.

• Incubation:

  • Incubate the test solution at 37°C.

  • At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the sample.

• Sample Preparation for HPLC:

  • To the withdrawn aliquot, add an equal volume of cold methanol to precipitate proteins and stop enzymatic reactions if present.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to an HPLC vial for analysis.

• HPLC-CAD Analysis:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile/Methanol (90:10) with 0.1% formic acid

  • Gradient:

    • 0-5 min: 80% B

    • 5-20 min: Linear gradient to 100% B

    • 20-25 min: Hold at 100% B

    • 25-26 min: Return to 80% B

    • 26-30 min: Re-equilibration at 80% B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 20 µL

  • CAD Settings: Optimize according to manufacturer's instructions.

• Data Analysis:

  • Monitor the peak area of the parent compound (1-Stearoyl-2-oleoyl-3-bromopropanediol) over time.

  • Plot the percentage of the remaining parent compound against time to determine the degradation kinetics.

  • Monitor for the appearance of new peaks, which may correspond to degradation products.

Mandatory Visualizations

Caption: Potential degradation pathways for 1-Stearoyl-2-oleoyl-3-bromopropanediol.

Caption: Experimental workflow for assessing the stability of a lipid compound.

References

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aocs.org [aocs.org]
• 4. d-nb.info [d-nb.info]
• 5. Bacterial dehalogenases: biochemistry, genetics, and biotechnological applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Study on the thermal degradation of 3-MCPD esters in model systems simulating deodorization of vegetable oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of lipid content and stability in lipid nanoparticles using ultra high-performance liquid chromatography in combination with a Corona Charged Aerosol Detector - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Perturbation of Membrane Structure by Lipid Probes

This technical support center provides researchers, scientists, and drug development professionals with guidance on selecting and using lipid probes to minimize artifacts and ensure the fidelity of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary ways in which a fluorescent lipid probe can perturb a cell membrane?

A1: Fluorescent lipid probes, while essential for visualizing membrane dynamics, can introduce several types of perturbations due to their extrinsic nature. The size and chemical properties of the fluorophore tag can alter the local lipid environment. Key perturbations include:

• Changes in Membrane Fluidity and Order: Probes can either increase or decrease the packing and ordering of neighboring lipid acyl chains. For instance, DPH (1,6-diphenyl-1,3,5-hexatriene) can induce a local ordering effect on the acyl chains of nearby lipids.[1]

• Alterations in Bilayer Thickness and Area per Lipid: The insertion of a probe can displace native lipids, leading to changes in the membrane's physical dimensions. DiI, for example, has been shown to increase membrane thickness by 3-5%.[1]

• Mislocalization and Aberrant Phase Partitioning: The tagged lipid analog may not perfectly mimic the behavior of its natural counterpart, leading it to partition into different membrane domains or localize incorrectly within the cell.[2] Some fluorescent cholesterol analogs, for instance, may not partition into cholesterol-rich domains as expected.[1]

• Induction of Membrane Curvature or Stress: The bulky nature of some fluorophores can introduce stress and potentially alter the natural curvature of the membrane.

• Phototoxicity and Photobleaching: High-intensity light used for imaging can generate reactive oxygen species, causing cellular damage. Photobleaching can lead to loss of signal during time-lapse experiments.[]

Q2: How do I select a lipid probe that will cause the least amount of perturbation?

A2: Probe selection is critical and depends on the specific application. Key considerations include:

• Mimicry of Native Lipids: Choose probes that structurally resemble the native lipid as closely as possible. TopFluor™-labeled lipids are often cited as closely mimicking the behavior of their natural counterparts.[4]

• Fluorophore Size and Location: Smaller fluorophores, such as NBD, are generally less perturbing than larger ones.[5] The position of the label (headgroup vs. acyl chain) is also crucial; the choice should align with the specific region of the membrane being studied.[2]

• Environmental Sensitivity: For studying membrane properties like polarity or order, use probes designed for this purpose, such as Laurdan or Di-4-ANEPPDHQ.[4][6] Be aware that these probes may report on different aspects of the membrane environment.[7][8]

• Photostability: For long-term live-cell imaging, select photostable dyes like TopFluor™, Cyanines (Cy5, Cy7), or SquareFluor™ to minimize phototoxicity and signal loss.[4]

Q3: What is the ideal concentration for a lipid probe?

A3: The lowest effective concentration should always be used to minimize artifacts. A general guideline is to keep the probe-to-lipid molar ratio low, typically in the range of 0.1 to 0.5 mol%.[4] However, the optimal concentration is empirical and should be determined for each specific probe and experimental system. High concentrations can lead to probe aggregation, self-quenching, and significant alterations in membrane properties.[][5]

Q4: Can lipid probes affect the transition temperature (Tm) of the membrane?

A4: Yes, lipid probes can alter the phase transition temperature of a lipid bilayer. For instance, even low concentrations of NBD-PC have been shown to alter the phase transition temperature of DPPC vesicles.[5] The extent of this effect depends on the probe, its concentration, and the lipid composition of the membrane.

Troubleshooting Guides

Issue 1: Low signal-to-noise ratio or rapid photobleaching.

Possible Cause	Troubleshooting Step
Probe concentration is too low.	Gradually increase the probe concentration, being mindful of potential perturbation effects. The recommended range is often 0.5–2 µM.[]
High photobleaching.	Reduce excitation light intensity and exposure time.[] For live-cell imaging, consider time-lapse acquisition with longer intervals. Use photostable dyes (e.g., TopFluor™, Cy5, Cy7) for demanding applications.[4]
Suboptimal imaging conditions.	Use an anti-fade mounting medium for fixed cells. For live cells, maintain a stable temperature and CO₂ environment to reduce cellular stress.[]
Instrument incompatibility.	Ensure that the excitation and emission spectra of your probe are well-matched to your microscope's filters and detectors.[4]

Issue 2: Experimental results suggest membrane properties (e.g., fluidity) have been altered.

Possible Cause	Troubleshooting Step
Probe concentration is too high.	Lower the probe concentration to the minimum required for adequate signal (ideally ≤ 0.5 mol%).[4] Validate that the observed effect is not dose-dependent.
The chosen probe is highly perturbing.	Switch to a probe known to cause less perturbation. For example, replace a large fluorophore with a smaller one or use a TopFluor™ analog.[4] Consult literature for molecular dynamics simulations comparing different probes.[1][9]
Probe is mislocalized.	Verify the probe's localization using co-staining with known organelle markers. Ensure the probe's structure is appropriate for the target membrane leaflet or domain.
Control experiments are insufficient.	Perform control experiments with unlabeled cells to establish baseline membrane properties. If possible, use a label-free method (e.g., NMR, SFVS) to validate key findings.[5]

Issue 3: Artifacts in FRET (Förster Resonance Energy Transfer) experiments.

Possible Cause	Troubleshooting Step
Spectral Bleed-Through.	Donor emission is being detected in the acceptor channel, or vice-versa.[10] Use probes with well-separated spectra.[4] Perform control experiments with donor-only and acceptor-only samples to quantify and correct for bleed-through.
Direct Acceptor Excitation.	The excitation wavelength for the donor is also exciting the acceptor.[10][11] Choose a FRET pair where the donor's excitation spectrum has minimal overlap with the acceptor's absorption spectrum. Use techniques like acceptor photobleaching or Fluorescence Lifetime Imaging Microscopy (FLIM) which are less sensitive to this artifact.[10]
Incorrect Probe Ratio/Concentration.	An improper stoichiometry of donor to acceptor can lead to inefficient FRET. High probe concentrations can cause self-quenching.[12] Titrate the concentrations of donor and acceptor probes to find the optimal ratio for FRET efficiency while keeping total probe concentration low.

Quantitative Data on Probe Perturbation

The following table summarizes findings from molecular dynamics (MD) simulations on the effects of various probes on a dipalmitoylphosphatidylcholine (DPPC) fluid bilayer.

Probe	Effect on Area per Lipid	Effect on Bilayer Thickness	Effect on Acyl Chain Order (-SCD)	Notes
DiI	No significant effect	Increase of 3-5% (~0.1-0.2 nm)[1]	Increase for both sn-1 and sn-2 chains[1]	Localizes in the glycerol/upper acyl chain region.
DPH	~2% overall decrease[1]	Increase[1]	Significant local increase (up to 30-50%) for lipids within 1.0 nm of the probe[1]	Overall considered to have a small perturbing effect, justifying its wide use.[1]
PyrPC	Sizeable reduction (~3-4%) for lipids within 1.0 nm of the probe[1]	Not specified	Increase for lipids within 1.5 nm of the probe[1]	Overall effect on average area per lipid is not significant.[1]
NBD-PC	Noticeable increase at high probe concentrations[1]	Not specified	Not specified	The NBD group is known to "loop back" towards the aqueous interface.

Experimental Protocols

Protocol 1: General Staining of Live Cells with a Fluorescent Lipid Probe

• Cell Preparation: Culture cells on glass-bottom dishes or coverslips suitable for microscopy until they reach the desired confluency (typically 60-80%).

• Probe Preparation: Prepare a stock solution of the lipid probe in a suitable solvent (e.g., DMSO or ethanol) at a concentration of 1-5 mM.

• Working Solution Preparation: Dilute the stock solution in a serum-free medium or an appropriate buffer (e.g., HBSS) to the final working concentration (typically 0.5-2 µM). Vortex briefly to mix.

• Staining: Remove the culture medium from the cells and wash once with pre-warmed buffer. Add the probe-containing working solution to the cells.

• Incubation: Incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator.[] Incubation times may need to be optimized.

• Washing: Remove the staining solution and wash the cells two to three times with pre-warmed buffer or complete medium to remove unincorporated probe.

• Imaging: Add fresh, pre-warmed imaging medium to the cells. Proceed with imaging on a fluorescence microscope equipped with the appropriate filter sets and an environmental chamber to maintain temperature and CO₂.[]

Protocol 2: Measuring Membrane Order using Laurdan or Di-4-ANEPPDHQ

• Staining: Label live or fixed cells or prepare Giant Unilamellar Vesicles (GUVs) with Laurdan or Di-4-ANEPPDHQ as described in Protocol 1.

• Image Acquisition: Acquire two simultaneous images using two different emission wavelength ranges.

  • For Laurdan , collect emission in the ranges characteristic of ordered (e.g., 400-460 nm) and disordered (e.g., 470-530 nm) phases.[13]

  • For Di-4-ANEPPDHQ , collect emission in the green (ordered, ~500-560 nm) and red (disordered, >610 nm) regions of the spectrum.[13]

• Generalized Polarization (GP) Calculation: Calculate the GP value for each pixel using the following formula: GP = (Iordered - Idisordered) / (Iordered + Idisordered) Where I is the fluorescence intensity in the respective channel.

• Data Visualization: Create a pseudo-colored "GP map" of the cell or vesicle, where the color of each pixel corresponds to its calculated GP value. Higher GP values indicate a more ordered, tightly packed lipid environment.

• Analysis: Quantify changes in membrane order by comparing the average GP values or the distribution of GP values across different experimental conditions.

Visualizations

Caption: Workflow for minimizing probe perturbation in membrane studies.

Caption: Factors contributing to and resulting from membrane perturbation by lipid probes.

References

• 1. Fluorescent membrane probes’ behavior in lipid bilayers: insights from molecular dynamics simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 4. avantiresearch.com [avantiresearch.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Evaluating membrane structure by Laurdan imaging: Disruption of lipid packing by oxidized lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. The Secret Lives of Fluorescent Membrane Probes as Revealed by Molecular Dynamics Simulations | MDPI [mdpi.com]
• 10. Basics of FRET Microscopy | Nikon’s MicroscopyU [microscopyu.com]
• 11. ZEISS Microscopy Online Campus | FRET Microscopy with Spectral Imaging [zeiss-campus.magnet.fsu.edu]
• 12. Fluorescence Resonance Energy Transfer (FRET) Microscopy [evidentscientific.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Brominated Lipids by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with brominated lipids. The information is presented in a user-friendly question-and-answer format to directly address common challenges encountered during mass spectrometry experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Isotopic Pattern Interpretation

Question: I'm observing a pair of peaks with a mass difference of 2 Da and roughly a 1:1 intensity ratio near the expected molecular ion of my brominated lipid. Is this correct?

Answer: Yes, this is the hallmark isotopic signature of a monobrominated compound. Bromine has two major isotopes, 79Br and 81Br, which are present in nearly equal abundance (approximately 50.7% and 49.3%, respectively). This results in two molecular ion peaks: the M peak (containing 79Br) and the M+2 peak (containing 81Br) with a characteristic 1:1 intensity ratio. The presence of this pattern is a strong indicator that your lipid contains a single bromine atom.

Question: My mass spectrum shows three peaks in the molecular ion region with an intensity ratio of approximately 1:2:1. What does this signify?

Answer: A 1:2:1 intensity ratio for the M, M+2, and M+4 peaks is characteristic of a compound containing two bromine atoms. This pattern arises from the statistical combination of the 79Br and 81Br isotopes in a molecule.

Troubleshooting Isotopic Patterns:

Observed Issue	Potential Cause	Recommended Solution
Incorrect Isotopic Ratio (not 1:1 for monobrominated)	Co-eluting species interfering with one of the isotopic peaks.	Improve chromatographic separation to resolve the interfering compound. Check for background ions in the mass spectrometer.
Low signal-to-noise ratio.	Increase sample concentration or optimize ionization parameters to improve signal intensity.
Absence of M+2 Peak	The compound may not be brominated.	Verify the synthesis or source of your lipid. Check for the loss of bromine during ionization (see FAQ 2).
Insufficient instrument resolution.	Ensure your mass spectrometer is calibrated and operating at a sufficient resolution to distinguish between the isotopic peaks.

FAQ 2: Fragmentation of Brominated Lipids

Question: What are the expected fragmentation patterns for brominated fatty acids in ESI-MS/MS?

Answer: For brominated fatty acids, a common fragmentation pathway involves the neutral loss of HBr (80/82 Da). You can also expect cleavage of the carbon-carbon bonds along the fatty acid chain, similar to non-brominated fatty acids. The position of the bromine atom can influence the fragmentation, potentially leading to characteristic ions resulting from cleavage adjacent to the C-Br bond. In negative ion mode, you may observe the bromide anion (Br- at m/z 79/81) as a prominent fragment.

Question: How does the bromine atom affect the fragmentation of brominated phospholipids (B1166683) (e.g., brominated phosphatidylcholine)?

Answer: The fragmentation of brominated phospholipids will likely exhibit a combination of characteristic cleavages for both the lipid class and the bromine substituent. For a brominated phosphatidylcholine (PC), you can expect to see:

• Headgroup Fragments: The characteristic phosphocholine (B91661) headgroup fragment at m/z 184 in positive ion mode is still expected.

• Loss of Bromine: Neutral loss of HBr or radical loss of Br• are possible fragmentation pathways.

• Acyl Chain Fragmentation: You will observe fragments corresponding to the loss of the fatty acyl chains. The fragmentation of the brominated acyl chain may be influenced by the bromine's position, potentially leading to unique product ions.

Troubleshooting Fragmentation Patterns:

Observed Issue	Potential Cause	Recommended Solution
Dominant Br- ion (m/z 79/81) and weak molecular ion	In-source fragmentation.	Reduce the source energy (e.g., cone voltage or fragmentor voltage) to minimize premature fragmentation.
Unexpected Fragment Ions	The position of the bromine atom may be different than anticipated, leading to alternative fragmentation pathways.	Use high-resolution mass spectrometry to obtain accurate mass measurements of the fragment ions to aid in their identification. Compare your data with that of known standards if available.
Poor Fragmentation Efficiency	The collision energy may be too low.	Optimize the collision energy in your MS/MS experiment to induce sufficient fragmentation for structural elucidation.

FAQ 3: LC-MS Method Development and Troubleshooting

Question: I am experiencing significant ion suppression when analyzing my brominated lipids in a complex matrix like plasma. What can I do?

Answer: Ion suppression is a common issue in LC-MS, particularly with complex biological samples. Here are some strategies to mitigate it:

• Improve Chromatographic Separation: Ensure that your brominated lipid elutes in a region free from co-eluting matrix components, especially phospholipids which are a major source of ion suppression.[1]

• Sample Preparation: Implement a robust sample preparation method such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components before LC-MS analysis.

• Use a Stable Isotope-Labeled Internal Standard: A stable isotope-labeled version of your brominated lipid is the ideal internal standard as it will co-elute and experience similar ion suppression, allowing for accurate quantification.

• Dilute the Sample: If the concentration of your analyte is high enough, diluting the sample can reduce the concentration of matrix components and lessen ion suppression.[2]

Question: What are the recommended starting conditions for developing an LC-MS method for brominated lipids?

Answer: A good starting point for reversed-phase LC-MS analysis of brominated lipids would be:

• Column: A C18 or C8 column is generally suitable.

• Mobile Phase A: Water with a small amount of additive like 0.1% formic acid (for positive ion mode) or 5 mM ammonium (B1175870) acetate (B1210297) (for negative ion mode).

• Mobile Phase B: A mixture of acetonitrile (B52724) and isopropanol (B130326) (e.g., 90:10 v/v) with the same additive as mobile phase A.

• Gradient: A gradient from a lower to a higher percentage of mobile phase B will elute lipids based on their hydrophobicity. Bromination increases the hydrophobicity of a lipid, so expect later retention times compared to their non-brominated counterparts.

Troubleshooting LC-MS Analysis:

Observed Issue	Potential Cause	Recommended Solution
Poor Peak Shape	Inappropriate mobile phase or column chemistry.	Experiment with different mobile phase compositions (e.g., varying the ratio of acetonitrile to isopropanol) or try a different column chemistry.
Sample overload.	Reduce the amount of sample injected onto the column.
Shifting Retention Times	Inconsistent mobile phase preparation.	Ensure accurate and consistent preparation of your mobile phases.
Column degradation.	Replace the column if it has been used extensively.
Low Sensitivity	Suboptimal ionization parameters.	Optimize source parameters such as capillary voltage, gas flow rates, and temperature.
Ion suppression.	Refer to the ion suppression troubleshooting tips above.

Experimental Protocols

Protocol 1: Sample Preparation for Brominated Lipid Analysis from Plasma

This protocol describes a liquid-liquid extraction procedure suitable for the extraction of brominated lipids from a plasma matrix.

Materials:

• Plasma sample

• Internal standard solution (ideally a stable isotope-labeled brominated lipid)

• Methyl-tert-butyl ether (MTBE)

• Methanol (B129727) (MeOH)

• Water (LC-MS grade)

• Centrifuge

• Nitrogen evaporator

Procedure:

• To 100 µL of plasma in a glass tube, add 10 µL of the internal standard solution.

• Add 300 µL of methanol and vortex for 30 seconds.

• Add 1 mL of MTBE and vortex for 1 minute.

• Add 250 µL of water and vortex for 30 seconds.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully collect the upper organic layer, which contains the lipids.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent (e.g., 100 µL of methanol/acetonitrile 1:1 v/v) for LC-MS analysis.

Protocol 2: General LC-MS/MS Method for Brominated Lipid Analysis

This protocol provides a starting point for the LC-MS/MS analysis of brominated lipids. Optimization will be required based on the specific lipid class and instrumentation.

Liquid Chromatography (LC) Parameters:

• Column: C18 reversed-phase, 2.1 mm x 100 mm, 1.8 µm particle size

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30-95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 30% B (re-equilibration)

Mass Spectrometry (MS) Parameters (Positive Ion Mode ESI):

• Capillary Voltage: 3.5 kV

• Cone Voltage: 30 V

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 600 L/hr

• MS1 Scan Range: m/z 100-1500

• MS/MS: Product ion scans of the M and M+2 ions of the target brominated lipid.

• Collision Energy: Optimize for the specific lipid (start with a range of 10-40 eV).

Visualizations

Caption: Experimental workflow for the analysis of brominated lipids.

References

• 1. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 2. benchchem.com [benchchem.com]

Overcoming aggregation of 1-Stearoyl-2-oleoyl-3-bromopropanediol in solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Stearoyl-2-oleoyl-3-bromopropanediol. The information provided is based on the chemical properties of structurally similar lipids and general laboratory best practices.

Frequently Asked Questions (FAQs)

Q1: What is 1-Stearoyl-2-oleoyl-3-bromopropanediol and what are its expected physical properties?

1-Stearoyl-2-oleoyl-3-bromopropanediol is a synthetic diacylglycerol analog. It possesses a glycerol (B35011) backbone with a stearic acid (saturated) at the sn-1 position, an oleic acid (monounsaturated) at the sn-2 position, and a bromine atom at the sn-3 position. Based on structurally similar lipids, it is expected to be a solid at room temperature.[1][2]

Q2: How should I store 1-Stearoyl-2-oleoyl-3-bromopropanediol?

Due to the presence of an unsaturated oleoyl (B10858665) chain, 1-Stearoyl-2-oleoyl-3-bromopropanediol is susceptible to oxidation.[3][4] For long-term storage, it is recommended to store the compound dissolved in a suitable organic solvent at -20°C or lower in a tightly sealed glass container under an inert atmosphere (e.g., argon or nitrogen).[3][4] If received as a powder, it is best to dissolve it in an organic solvent for storage to prevent degradation from moisture absorption and oxidation.[3][4]

Q3: What solvents can I use to dissolve 1-Stearoyl-2-oleoyl-3-bromopropanediol?

Troubleshooting Guide: Aggregation in Solution

Aggregation is a common issue when working with lipid-based molecules in aqueous solutions. The following guide addresses potential causes and solutions for aggregation of 1-Stearoyl-2-oleoyl-3-bromopropanediol.

Problem: My solution of 1-Stearoyl-2-oleoyl-3-bromopropanediol appears cloudy or shows visible precipitates.

This indicates that the molecule is aggregating and not fully solubilized.

Potential Cause	Explanation	Recommended Solution
Low Solubility in Aqueous Buffer	1-Stearoyl-2-oleoyl-3-bromopropanediol is a highly hydrophobic molecule and has very limited solubility in aqueous solutions.	Prepare a concentrated stock solution in an appropriate organic solvent (e.g., chloroform (B151607), ethanol, or DMSO). Add the stock solution to your aqueous buffer dropwise while vortexing to facilitate dispersion. The final concentration of the organic solvent should be kept to a minimum and tested for its effect on the experimental system.
Solvent Polarity Shock	Rapidly adding the organic stock solution to an aqueous buffer can cause the lipid to precipitate out of solution due to the sudden change in polarity.	Decrease the rate of addition of the stock solution. Gentle warming of the aqueous buffer (if experimentally permissible) can also help. Sonication can be employed to aid dissolution and break up aggregates.
Incorrect pH or Ionic Strength	The properties of the aqueous buffer can influence the behavior of lipid-like molecules.	While this molecule is uncharged, interactions with buffer components can still affect its dispersion. Experiment with buffers of different pH and ionic strengths to find the optimal conditions for your experiment.
High Concentration	The concentration of the lipid in the final solution may be above its critical micelle concentration (CMC) or its solubility limit, leading to aggregation.	Reduce the final concentration of 1-Stearoyl-2-oleoyl-3-bromopropanediol in your experiment.
Temperature Effects	The temperature of the solution can affect the solubility and aggregation of lipids.	Some lipids are more soluble at elevated temperatures. Try gently warming the solution. Conversely, for some applications, cooling might be necessary, but this can also induce aggregation.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

• Materials : 1-Stearoyl-2-oleoyl-3-bromopropanediol, Chloroform (or other suitable organic solvent), glass vial with a Teflon-lined cap, argon or nitrogen gas.

• Procedure :

  • Allow the container of 1-Stearoyl-2-oleoyl-3-bromopropanediol to come to room temperature before opening to prevent condensation of moisture.[4]

  • Weigh the desired amount of the compound in a clean, dry glass vial.

  • Add the appropriate volume of chloroform to achieve the desired stock concentration (e.g., 10 mg/mL).

  • Cap the vial tightly and vortex until the solid is completely dissolved. Gentle warming in a water bath may be used to aid dissolution.

  • Purge the vial with argon or nitrogen gas before sealing to displace oxygen and prevent oxidation.

  • Store the stock solution at -20°C or below.

Protocol 2: Dispersion in Aqueous Buffer

• Materials : Stock solution of 1-Stearoyl-2-oleoyl-3-bromopropanediol, aqueous buffer, vortex mixer, sonicator.

• Procedure :

  • Bring the stock solution to room temperature.

  • In a separate tube, have the desired volume of your aqueous buffer ready.

  • While continuously vortexing the aqueous buffer, add the required volume of the stock solution drop by drop.

  • Continue vortexing for several minutes after the addition is complete.

  • If cloudiness or precipitation persists, sonicate the solution in a bath sonicator. The duration and power of sonication should be optimized for your specific application to avoid degradation of the compound.

Visualizing Experimental Workflows

References

• 1. 1-Stearoyl-2-stearoyl-3-oleoyl-glycerol | C57H108O6 | CID 99649123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Stearoyl-2-oleoyl-3-linoleoyl-glycerol | C57H104O6 | CID 97042229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. caymanchem.com [caymanchem.com]
• 6. 1-Stearoyl-2-Oleoyl-sn-glycero-3-PE, 6418-95-7 | BroadPharm [broadpharm.com]

Technical Support Center: Addressing Potential Toxicity of Brominated Lipids in Cellular Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential toxicity issues when using brominated lipids in cellular experiments.

Frequently Asked Questions (FAQs)

Q1: Why are my cells showing signs of stress (e.g., rounding, detachment, blebbing) after treatment with a brominated lipid?

A1: Cell stress following treatment with brominated lipids can stem from several factors. A primary cause is often the concentration of the lipid itself; high concentrations can disrupt membrane integrity and cellular processes. The solvent used to dissolve the lipid, such as DMSO, can also be toxic at higher concentrations. Additionally, the inherent chemical structure of the brominated lipid may interfere with vital cellular functions, leading to cytotoxicity.

Q2: What is the recommended concentration range for using brominated lipids in cell culture?

A2: The optimal concentration is highly dependent on the specific brominated lipid, the cell type, and the duration of the experiment. It is crucial to perform a dose-response experiment to determine the ideal concentration for your specific setup. As a starting point, you can refer to published data for similar compounds. For example, for the brominated flame retardant hexabromocyclododecane (HBCD), LC50 values (the concentration that is lethal to 50% of cells) have been reported to be as low as 1.5 µM in leukocyte-derived cells and as high as 28.5 µM in liver-derived cells after 24 hours of exposure[1].

Q3: How can I determine if the observed cell death is due to the brominated lipid itself or the delivery method?

A3: To distinguish between toxicity from the brominated lipid and the delivery vehicle, it is essential to include proper controls in your experiment. This includes a vehicle control, where cells are treated with the same concentration of the solvent (e.g., DMSO) used to dissolve the lipid. If you are using a carrier molecule like BSA, a control with just the carrier is also necessary. Comparing the results from these controls to your experimental group will help isolate the effect of the brominated lipid.

Q4: Can brominated lipids interfere with common cell viability assays?

A4: It is possible for any experimental compound to interfere with assay reagents. For example, in MTT assays, the compound could chemically react with the MTT reagent or affect cellular metabolic activity in a way that doesn't correlate with viability. It is advisable to run parallel assays that measure different aspects of cell health, such as membrane integrity (LDH assay) and metabolic activity (MTT or MTS assay), to get a more comprehensive picture of cytotoxicity.

Troubleshooting Guides

Problem 1: High Levels of Cell Death Observed

Possible Causes:

• Concentration of Brominated Lipid is Too High: This is the most common cause of cytotoxicity.

• Solvent Toxicity: The solvent used to dissolve the lipid may be toxic to the cells, especially at higher concentrations.

• Cell Line Sensitivity: Different cell lines have varying sensitivities to chemical compounds.

• Prolonged Exposure Time: The duration of the treatment may be too long, leading to cumulative toxic effects.

Solutions:

• Perform a Dose-Response Curve: Test a wide range of concentrations of the brominated lipid to determine the optimal non-toxic working concentration.

• Optimize Solvent Concentration: Ensure the final concentration of the solvent in the culture medium is below the toxic threshold for your cell line (typically <0.1% for DMSO)[2]. Always include a vehicle-only control.

• Reduce Incubation Time: Conduct a time-course experiment to find the shortest incubation time that yields the desired experimental outcome.

• Switch to a More Resistant Cell Line: If your experimental design allows, consider using a cell line known to be more robust.

Problem 2: Inconsistent or Non-Reproducible Cytotoxicity Results

Possible Causes:

• Inconsistent Cell Seeding Density: Variations in the number of cells plated per well can lead to different responses to the toxicant.

• Variability in Reagent Preparation: Inconsistent preparation of the brominated lipid stock solution or assay reagents can affect results.

• Cell Passage Number: Cells at high passage numbers can have altered phenotypes and sensitivities.

• Mycoplasma Contamination: This common contamination can significantly alter cellular responses to stimuli.

Solutions:

• Standardize Cell Seeding: Ensure a homogenous cell suspension and consistent cell numbers in each well.

• Use Standard Operating Procedures (SOPs): Prepare fresh reagents for each experiment and follow a strict SOP for all steps.

• Maintain a Consistent Passage Number: Use cells within a defined, low passage number range for all experiments.

• Regularly Test for Mycoplasma: Periodically screen your cell cultures for mycoplasma contamination.

Quantitative Data on Brominated Lipid Toxicity

The following table summarizes available data on the cytotoxicity of a common brominated lipid. It is important to note that these values are highly cell-type and context-dependent and should be used as a starting point for your own optimization.

Brominated Lipid	Cell Line	Assay	Endpoint	Value (µM)	Exposure Time
Hexabromocyclododecane (HBCD)	RBL2H3 (Leukocyte)	Not Specified	LC50	1.5	24 hours[1]
Hexabromocyclododecane (HBCD)	SHSY-5Y (Neuronal)	Not Specified	LC50	6.1	24 hours[1]
Hexabromocyclododecane (HBCD)	Cos-7 (Kidney)	Not Specified	LC50	17.5	24 hours[1]
Hexabromocyclododecane (HBCD)	HepG2 (Liver)	Not Specified	LC50	28.5	24 hours[1]

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This assay measures the metabolic activity of cells as an indicator of viability.

Materials:

• 96-well cell culture plates

• Brominated lipid stock solution

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a range of concentrations of the brominated lipid. Include vehicle controls and untreated controls. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Protocol 2: LDH Cytotoxicity Assay

This assay measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells, indicating a loss of membrane integrity.

Materials:

• 96-well cell culture plates

• Brominated lipid stock solution

• Complete cell culture medium

• LDH cytotoxicity assay kit (commercially available)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Sample Collection: After incubation, carefully collect the cell culture supernatant from each well.

• LDH Reaction: Follow the manufacturer's instructions to mix the supernatant with the LDH reaction mixture in a new 96-well plate.

• Incubation: Incubate the plate at room temperature for the time specified in the kit's protocol, protected from light.

• Absorbance Measurement: Measure the absorbance at the wavelength specified in the kit's protocol.

• Data Analysis: Calculate the percentage of cytotoxicity relative to the maximum LDH release control.

Visualizing Cellular Pathways and Workflows

Caption: Workflow for assessing brominated lipid toxicity.

Caption: Potential signaling pathways affected by brominated lipids.

Caption: Troubleshooting logic for high cytotoxicity.

References

• 1. Mechanisms of cell death induced by hexabromocyclododecane (HBCD) involves apoptosis, autophagy, and ER stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Lipid Probes: 1-Stearoyl-2-oleoyl-3-bromopropanediol Analogs versus Fluorescent Probes in Lipid Signaling Research

For researchers, scientists, and drug development professionals, the study of lipid signaling pathways is paramount to understanding cellular function and disease. This guide provides a comprehensive comparison of two key tools used to investigate these pathways: non-fluorescent diacylglycerol (DAG) analogs, represented by 1-stearoyl-2-oleoyl-sn-glycerol (B1237753) (SOG), a close structural relative of 1-Stearoyl-2-oleoyl-3-bromopropanediol, and fluorescent lipid probes.

This comparison will delve into their respective mechanisms of action, experimental applications, and data interpretation, supported by experimental protocols and quantitative data. The guide aims to equip researchers with the knowledge to select the most appropriate tool for their specific experimental needs.

Introduction to Lipid Probes in Signaling

Lipids are no longer viewed as mere structural components of cell membranes; they are critical second messengers in a multitude of signaling cascades. Diacylglycerols (DAGs) are a pivotal class of lipid second messengers, most notably for their role in activating Protein Kinase C (PKC), a family of enzymes that regulate a vast array of cellular processes, including cell growth, differentiation, and apoptosis.[1] To dissect the intricate roles of DAG in these pathways, researchers employ various molecular probes to mimic or visualize its activity.

1-Stearoyl-2-oleoyl-sn-glycerol (SOG) , a naturally occurring DAG, and its analogs like the synthetically available 1-Stearoyl-2-oleoyl-3-bromopropanediol, serve as powerful tools to directly activate PKC and other DAG-effector proteins.[2][3] These non-fluorescent probes allow for the controlled induction of DAG signaling, enabling the study of downstream events.

In contrast, fluorescent lipid probes , such as those based on the BODIPY (boron-dipyrromethene) fluorophore, are designed to visualize the localization and dynamics of lipids within the cell.[4][5] These probes can be attached to a DAG backbone or other lipid moieties to track their movement and accumulation in real-time, providing spatial and temporal information about lipid signaling events.[6][7]

Comparative Analysis: Performance and Applications

The choice between a non-fluorescent DAG analog and a fluorescent lipid probe hinges on the specific biological question being addressed. Non-fluorescent analogs excel at directly stimulating a signaling pathway, while fluorescent probes are unparalleled for visualizing the dynamics of the signaling molecules themselves.

Feature	1-Stearoyl-2-oleoyl-sn-glycerol (SOG) (Non-Fluorescent Analog)	Fluorescent Lipid Probes (e.g., BODIPY-DAG)
Primary Function	Direct activation of DAG-dependent signaling pathways (e.g., PKC activation)[2][8]	Visualization of lipid localization, trafficking, and dynamics[4][6]
Mechanism	Mimics endogenous DAG, binding to the C1 domain of effector proteins like PKC[3][9]	Incorporation into cellular membranes and organelles, allowing for tracking via fluorescence microscopy[4][7]
Readout	Measurement of downstream events (e.g., enzyme activity, protein phosphorylation, cellular response)[10][11]	Fluorescence intensity, localization, and dynamics (e.g., FRET, FRAP)[7][12]
Advantages	- Directly probes the functional consequences of DAG signaling. - Structurally very similar to the natural signaling molecule. - Avoids potential artifacts from a bulky fluorophore.	- Provides spatial and temporal information on lipid signaling. - Enables live-cell imaging of dynamic processes.[13][14] - High sensitivity and signal-to-noise ratio.[15]
Limitations	- Provides no direct information on the localization of the probe. - Effects are measured indirectly through downstream assays.	- The fluorescent tag may alter the biological activity or localization of the lipid.[16] - Potential for phototoxicity and photobleaching during imaging.[17]

Experimental Protocols

To provide a practical understanding of how these probes are used, detailed methodologies for key experiments are outlined below.

Protocol 1: In Vitro Protein Kinase C (PKC) Activity Assay Using 1-Stearoyl-2-oleoyl-sn-glycerol (SOG)

This protocol describes how to measure the activation of PKC in response to a non-fluorescent DAG analog. The assay is based on the phosphorylation of a specific substrate peptide by PKC.[11][18]

Materials:

• Purified Protein Kinase C (PKC)

• PKC substrate peptide

• 1-Stearoyl-2-oleoyl-sn-glycerol (SOG)

• Phosphatidylserine (B164497) (PS)

• Assay buffer (e.g., 20 mM MOPS, pH 7.2, 25 mM β-glycerol phosphate, 1 mM sodium orthovanadate, 1 mM dithiothreitol, 1 mM CaCl2)[11]

• ATP (containing γ-³²P-ATP for radioactive detection, or a suitable setup for non-radioactive detection)

• P81 phosphocellulose paper (for radioactive assay)[11]

• Scintillation counter or plate reader for non-radioactive assay

Procedure:

• Prepare Lipid Vesicles:

  • In a glass tube, mix SOG and phosphatidylserine (PS) in chloroform.

  • Evaporate the solvent under a stream of nitrogen to form a thin lipid film.

  • Resuspend the lipid film in assay buffer by vortexing or sonication to form small unilamellar vesicles.

• Kinase Reaction:

  • In a microcentrifuge tube, combine the assay buffer, the prepared lipid vesicles, and the PKC substrate peptide.

  • Add the purified PKC enzyme to the mixture.

  • Initiate the reaction by adding the ATP solution.

  • Incubate the reaction at 30°C for a defined period (e.g., 10-20 minutes).

• Detection of Phosphorylation:

  • Radioactive Method: Spot an aliquot of the reaction mixture onto P81 phosphocellulose paper. Wash the paper extensively with phosphoric acid to remove unincorporated γ-³²P-ATP. Measure the radioactivity remaining on the paper using a scintillation counter.[11]

  • Non-Radioactive Method: Utilize a kit that employs a specific antibody to detect the phosphorylated substrate, often in an ELISA-based format.[18]

Data Analysis: Quantify the amount of phosphorylated substrate to determine the activity of PKC. Compare the activity in the presence of SOG to a control without SOG to determine the fold activation.

Protocol 2: Live-Cell Imaging of Diacylglycerol Dynamics Using a Fluorescent Probe (BODIPY-DAG)

This protocol outlines the use of a fluorescent DAG analog to visualize its localization and translocation within living cells, often as an indicator of signaling pathway activation.[7][12]

Materials:

• Cells cultured on glass-bottom dishes or coverslips

• Fluorescent DAG probe (e.g., BODIPY FL C12-diacylglycerol)

• Live-cell imaging medium (e.g., Hanks' Balanced Salt Solution with calcium and magnesium)

• Confocal or fluorescence microscope equipped for live-cell imaging with appropriate filter sets for the chosen fluorophore

Procedure:

• Cell Preparation:

  • Plate cells on glass-bottom dishes or coverslips and allow them to adhere and grow to the desired confluency.

• Probe Loading:

  • Dilute the fluorescent DAG probe to the desired final concentration in pre-warmed live-cell imaging medium.

  • Remove the culture medium from the cells and replace it with the probe-containing medium.

  • Incubate the cells for a specific duration (e.g., 15-30 minutes) at 37°C to allow for probe incorporation into the cell membranes.

• Washing:

  • Gently wash the cells with pre-warmed live-cell imaging medium to remove excess, unincorporated probe.

• Live-Cell Imaging:

  • Mount the dish or coverslip on the microscope stage, ensuring the cells are maintained at 37°C and 5% CO₂.

  • Acquire images using the appropriate excitation and emission wavelengths for the fluorescent probe. Time-lapse imaging can be performed to track the dynamic changes in probe localization over time, especially in response to a stimulus.

Data Analysis: Analyze the fluorescence images to determine the subcellular localization of the probe. Quantify changes in fluorescence intensity in specific cellular compartments (e.g., plasma membrane, Golgi apparatus) over time to understand the dynamics of DAG signaling.[7][12]

Signaling Pathways and Experimental Workflows

The interplay between DAG production, PKC activation, and downstream signaling can be visualized through signaling pathway and experimental workflow diagrams.

Caption: Diacylglycerol (DAG) signaling pathway leading to Protein Kinase C (PKC) activation.

Caption: Experimental workflows for studying DAG signaling using non-fluorescent vs. fluorescent probes.

Conclusion

Both non-fluorescent diacylglycerol analogs and fluorescent lipid probes are indispensable tools for the study of lipid signaling. The choice of probe should be dictated by the specific research question. For elucidating the functional consequences of increased DAG levels and for quantitative biochemical assays of enzyme activation, non-fluorescent analogs like 1-stearoyl-2-oleoyl-sn-glycerol are superior. For investigating the real-time spatial and temporal dynamics of DAG localization and trafficking within living cells, fluorescent probes are the tool of choice. A comprehensive understanding of lipid-mediated signaling often necessitates the complementary use of both approaches. By carefully considering the strengths and limitations of each type of probe, researchers can design robust experiments to unravel the complexities of lipid signaling in health and disease.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fluorescent Probes for Lipid Membranes: From the Cell Surface to Organelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Imaging diacylglycerol dynamics at organelle membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In Vivo Imaging of Diacylglycerol at the Cytoplasmic Leaflet of Plant Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acyl chain dependence of diacylglycerol activation of protein kinase C activity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. Photoswitchable diacylglycerols enable optical control of protein translocation, PKC activity, and vesicle release - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Live Cell Imaging Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 14. Live Cell Imaging [labome.com]
• 15. avantiresearch.com [avantiresearch.com]
• 16. researchgate.net [researchgate.net]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. abcam.com [abcam.com]

A Comparative Guide to Halogenated Lipids for Enhanced Cryo-EM Analysis: Brominated vs. Iodinated Lipids

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of high-resolution structural insights into membrane proteins and lipid bilayers using cryogenic electron microscopy (cryo-EM), the ability to distinguish individual lipid molecules from the bulk membrane is paramount. Most lipids, composed primarily of carbon, hydrogen, oxygen, nitrogen, and phosphorus, exhibit nearly identical electron scattering properties, rendering them almost invisible in cryo-EM density maps.[1] To overcome this limitation, researchers have turned to halogenation, replacing hydrogen atoms with heavier halogens like bromine or iodine to enhance electron scattering and provide much-needed contrast.

This guide provides a comprehensive comparison of brominated and iodinated lipids for cryo-EM applications, offering available experimental data, outlining synthesis and experimental protocols, and visualizing key workflows. While both lipid types serve as valuable contrast-enhancing probes, their distinct atomic properties present a series of advantages and disadvantages that can influence experimental design and outcomes.

Performance Comparison: Brominated vs. Iodinated Lipids

The choice between brominated and iodinated lipids for cryo-EM studies hinges on a trade-off between electron scattering power, the potential for radiation damage, and synthetic accessibility. While direct comparative studies are limited, the available data and theoretical considerations allow for a structured comparison.

Feature	Brominated Lipids	Iodinated Lipids	Rationale & References
Contrast Enhancement	Good	Excellent (Theoretically)	Iodine (Z=53) has a higher atomic number than Bromine (Z=35), resulting in a larger electron scattering cross-section. This should, in theory, provide greater contrast in cryo-EM images.[2] However, quantitative comparisons in cryo-EM are not yet readily available in the literature.
Radiation Damage	Moderate	Potentially Higher	The carbon-iodine bond is weaker than the carbon-bromine bond, making iodinated compounds potentially more susceptible to cleavage by the electron beam. This can lead to the loss of the high-Z atom and a reduction in signal, or the generation of free radicals that can damage the surrounding structure.[3]
Synthesis & Availability	More Established	Less Common	The synthesis of brominated lipids for cryo-EM is better documented in recent literature, particularly for phospholipids (B1166683) like phosphatidylcholine (PC) and phosphatidylserine (B164497) (PS).[4][5] While synthesis of iodinated lipids is established for other applications like CT contrast agents, their specific adaptation for cryo-EM is less reported.[6]
Biochemical Perturbation	Minimal	Minimal	Both brominated and iodinated lipids have been shown to behave similarly to their native, non-halogenated counterparts within lipid bilayers, with minimal perturbation to membrane properties such as fluidity and packing.[4]

Experimental Protocols

Detailed methodologies are crucial for the successful application of halogenated lipids in cryo-EM. Below are generalized protocols for the synthesis of a halogenated phospholipid and its use in cryo-EM sample preparation.

Synthesis of Halogenated 1,2-dioleoyl-sn-glycero-3-phosphocholine (B1670884) (DOPC)

This protocol provides a conceptual overview. Specific reaction conditions, purification methods, and characterization would need to be optimized.

• Starting Material: 1,2-dilinoleoyl-sn-glycero-3-phosphocholine. The multiple double bonds in the linoleoyl chains are the sites for halogenation.

• Halogenation Reaction:

  • Bromination: The lipid is dissolved in an appropriate organic solvent (e.g., dichloromethane). A solution of bromine in the same solvent is added dropwise at a controlled temperature (often low temperature to control reactivity). The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

  • Iodination: A solution of an iodine source, such as iodine monochloride (ICl), in a suitable solvent is added to the dissolved lipid. The reaction conditions are carefully controlled to favor the addition of iodine across the double bonds.

• Quenching and Workup: The reaction is quenched, and the crude product is washed to remove excess halogen and byproducts.

• Purification: The halogenated lipid is purified using column chromatography on silica (B1680970) gel to separate it from unreacted starting material and side products.

• Characterization: The final product is characterized by mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to confirm its structure and purity.

Cryo-EM Sample Preparation and Imaging

• Liposome (B1194612) Preparation: The purified halogenated lipid is mixed with other lipids in the desired ratio in an organic solvent. The solvent is evaporated to form a thin lipid film, which is then hydrated with buffer to form multilamellar vesicles. Unilamellar vesicles are then produced by extrusion or sonication.

• Protein Reconstitution (if applicable): The membrane protein of interest is reconstituted into the halogenated lipid-containing vesicles.

• Grid Preparation: A small aliquot (3-4 µL) of the liposome or proteoliposome suspension is applied to a glow-discharged cryo-EM grid. The grid is then blotted to create a thin film and rapidly plunge-frozen in liquid ethane.[7]

• Data Collection: The frozen-hydrated grids are imaged in a transmission electron microscope operating at cryo-temperatures. Low-dose imaging protocols are essential to minimize radiation damage.

• Image Processing: The collected images are processed using standard single-particle analysis or tomography software to generate a 3D reconstruction of the membrane or membrane protein. The enhanced density from the halogenated lipids can then be visualized and analyzed.

Visualizing Workflows and Pathways

Diagrams created using the DOT language provide a clear visual representation of experimental processes and potential biological applications.

Experimental Workflow for Using Halogenated Lipids in Cryo-EM

Caption: Workflow for structural analysis using halogenated lipids.

Hypothetical Signaling Pathway Investigation Using Halogenated Lipid Probes

Halogenated lipids can be used as tracers to investigate lipid trafficking and localization in response to cellular signaling.

Caption: Probing the PLC pathway with halogenated PIP2.

Conclusion

Both brominated and iodinated lipids offer significant advantages for visualizing lipid molecules in cryo-EM. The current body of literature suggests that brominated lipids are a more established and potentially more stable choice for these experiments. The higher theoretical electron scattering of iodine is an attractive feature, but this may be offset by increased susceptibility to radiation damage. Further direct, quantitative comparisons are needed to fully elucidate the relative merits of each. The choice of halogen will ultimately depend on the specific experimental goals, the stability of the lipid , and the synthetic accessibility. As cryo-EM continues to push the boundaries of structural biology, the development and characterization of novel contrast-enhancing agents like these halogenated lipids will be crucial for unraveling the intricate details of membrane architecture and function.

References

• 1. researchgate.net [researchgate.net]
• 2. joachimfranklab.org [joachimfranklab.org]
• 3. joachimfranklab.org [joachimfranklab.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and biological evaluation of radioiodinated phospholipid ether analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Optimization of cryo-electron microscopy for quantitative analysis of lipid bilayers - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantitative Analysis of Lipid Distribution: Evaluating Chemical Probes and Advanced Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

The precise quantitative analysis of lipid distribution within biological systems is paramount for understanding cellular processes, disease pathogenesis, and for the development of novel therapeutics. While a variety of methods exist for this purpose, the landscape of available tools is constantly evolving. This guide provides a comparative overview of established and emerging techniques for the quantitative analysis of lipid distribution, with a conceptual exploration of halogenated lipid probes.

While direct experimental data for the specific compound 1-Stearoyl-2-oleoyl-3-bromopropanediol (SOBP) is not available in published literature, we can infer its potential application based on the principles of using brominated derivatives for enhancing lipid analysis. Bromination of triacylglycerols has been utilized to improve their separation and detection in reversed-phase high-performance liquid chromatography (RP-HPLC)[1][2]. The introduction of bromine, a heavy atom, can alter the chromatographic behavior of the lipid and potentially serve as a tag for specific detection methods. Conceptually, a molecule like SOBP could be explored as a chemical probe for tracing lipid uptake, transport, and localization.

This guide will compare this conceptual application with widely-used, validated methods for quantitative lipid analysis, including mass spectrometry-based techniques and fluorescent microscopy.

Comparison of Key Methodologies for Quantitative Lipid Analysis

The selection of an appropriate method for lipid analysis depends on various factors, including the specific lipids of interest, the required spatial resolution, sensitivity, and the nature of the biological sample. Below is a comparative summary of the leading techniques.

Method	Principle	Advantages	Disadvantages	Typical Applications
Mass Spectrometry Imaging (MSI)	In-situ ionization of molecules from a tissue section followed by mass analysis to map the spatial distribution of lipids.[3]	Label-free, provides spatial distribution of a wide range of lipids simultaneously, high chemical specificity.[3][4][5]	Lower spatial resolution compared to microscopy, can be complex to quantify, requires specialized instrumentation.[5]	Mapping lipid profiles in tissues, biomarker discovery, and understanding disease pathology.[3][4]
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Lipids are extracted, separated by liquid chromatography, and then identified and quantified by mass spectrometry.[6][7]	High sensitivity and specificity, excellent for quantitative analysis of a broad range of lipids, well-established for lipidomics.[6][8][9]	Destructive to the sample (loses spatial information), requires extensive sample preparation, can be time-consuming.[8][10]	Quantitative lipidomics of biofluids and tissue homogenates, biomarker validation, and metabolic studies.[6][9]
Fluorescent Lipid Probes & Microscopy	Fluorescently tagged lipids or dyes that bind to specific lipid species or cellular compartments are visualized using fluorescence microscopy.[11][12]	High spatial resolution (including super-resolution), enables live-cell imaging of lipid dynamics, relatively accessible instrumentation.[13][14]	Can be prone to artifacts, the fluorescent tag may alter the lipid's behavior, limited to specific labeled lipids.[15]	Visualizing lipid droplets, lipid rafts, and membrane dynamics in living cells.[11][14]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and quantity of lipids.[8]	Non-destructive, provides detailed structural information, requires minimal sample preparation for some applications.[8]	Lower sensitivity compared to MS, not suitable for imaging lipid distribution in tissues.[8]	Analysis of lipid extracts, determination of lipid structures, and bulk lipid quantification.[8]
(Hypothetical) Brominated Lipid Probes (e.g., SOBP)	A brominated lipid analog is introduced into a biological system and its distribution is tracked, potentially via techniques sensitive to the bromine atom.	Could offer an alternative labeling strategy, potentially detectable by specific imaging modalities.	Biological effects of the brominated probe are unknown, detection methods may not be readily available, not a standard or validated technique.	Conceptual for tracing lipid metabolism and distribution.

Experimental Protocols

Detailed and validated experimental protocols are crucial for reproducible and accurate lipid analysis. Below are summarized methodologies for two key techniques.

Protocol 1: Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry Imaging (MALDI-MSI) of Lipids in Tissue

This protocol provides a general workflow for the analysis of lipid distribution in tissue sections using MALDI-MSI.

• Tissue Sectioning: Cryo-section the frozen tissue block to a thickness of 10-20 µm. Mount the tissue section onto a conductive glass slide.

• Matrix Application: Apply a suitable matrix solution (e.g., 9-aminoacridine (B1665356) or 2,5-dihydroxybenzoic acid) uniformly over the tissue section. This can be done via automated spraying or spotting. The matrix is crucial for the desorption and ionization of lipid molecules.[4][16]

• Data Acquisition: In the MALDI-MS instrument, a laser is rastered across the tissue surface. At each spot, the laser desorbs and ionizes lipids, which are then detected by the mass spectrometer. A mass spectrum is collected for each pixel of the imaged area.[16][17]

• Data Analysis: The collected data is used to generate ion images, where the intensity of a specific mass-to-charge ratio (m/z) corresponding to a particular lipid is displayed as a color map across the tissue section. This reveals the spatial distribution of that lipid.[4]

Protocol 2: Quantitative Lipidomics using LC-MS/MS

This protocol outlines the steps for the quantitative analysis of lipids from a biological sample using LC-MS/MS.

• Lipid Extraction: Homogenize the biological sample (e.g., plasma, tissue homogenate) and extract the lipids using a solvent system such as a mixture of chloroform (B151607) and methanol (B129727) (Folch or Bligh-Dyer methods).[9][10]

• Sample Preparation: Dry the extracted lipid fraction under nitrogen and reconstitute it in a solvent compatible with the LC mobile phase.

• Liquid Chromatography (LC) Separation: Inject the lipid extract into an HPLC or UPLC system. A reversed-phase C18 or C30 column is commonly used to separate different lipid classes and species based on their hydrophobicity.[18]

• Tandem Mass Spectrometry (MS/MS) Analysis: The eluent from the LC column is introduced into the mass spectrometer. For quantification, the instrument is often operated in multiple reaction monitoring (MRM) mode, where specific precursor-product ion transitions for each targeted lipid are monitored.[7][19] This provides high specificity and sensitivity.

• Data Analysis and Quantification: The peak areas of the MRM transitions are integrated. Quantification is achieved by comparing the peak areas of the endogenous lipids to those of a known amount of internal standards (stable isotope-labeled lipids) that were added to the sample before extraction.[9]

Visualizing Workflows and Pathways

Diagrams can clarify complex experimental workflows and biological pathways. Below are Graphviz representations of a typical lipidomics workflow and a hypothetical signaling pathway involving a lipid probe.

Caption: A typical workflow for quantitative lipidomics using LC-MS/MS.

Caption: Hypothetical pathway of a brominated lipid probe (SOBP) in a cell.

References

• 1. researchgate.net [researchgate.net]
• 2. Precolumn Derivatization with Bromine to Improve Separation and Detection Sensitivity of Triacylglycerols in Edible Oil by Reversed-Phase High Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mass spectrometry-based lipid analysis and imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Lipid imaging by mass spectrometry – a review - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. [PDF] Quantitative analysis of lipids: a higher-throughput LC–MS/MS-based method and its comparison to ELISA | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. cellgs.com [cellgs.com]
• 9. portlandpress.com [portlandpress.com]
• 10. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis [mdpi.com]
• 11. Fluorescent Lipid Probes & Cell Membrane Stains | Tocris Bioscience [tocris.com]
• 12. Fluorescent Lipids Probes and Cell Membrane Stains Products [bio-techne.com]
• 13. Chemical Probes to Control and Visualize Lipid Metabolism in the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 14. doras.dcu.ie [doras.dcu.ie]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. youtube.com [youtube.com]
• 18. youtube.com [youtube.com]
• 19. In-depth triacylglycerol profiling using MS3 Q-Trap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Localization of 1-Stearoyl-2-oleoyl-3-bromopropanediol and Alternative Probes in Membranes

For researchers, scientists, and drug development professionals, understanding the precise localization of lipids within cellular membranes is paramount for elucidating signaling pathways and drug-membrane interactions. This guide provides a comparative analysis of methodologies for validating the membrane localization of lipid probes, with a focus on the potential applications of 1-Stearoyl-2-oleoyl-3-bromopropanediol and its comparison with established fluorescent alternatives.

Probing Membrane Dynamics: An Introduction

The cell membrane is a complex and dynamic environment where lipids and proteins are organized into microdomains, such as lipid rafts, which play crucial roles in cellular processes.[1] To study this intricate organization, various molecular probes have been developed. These tools allow for the visualization and quantification of lipid distribution and dynamics. The choice of probe is critical and depends on the specific research question, the experimental system, and the available instrumentation.

1-Stearoyl-2-oleoyl-3-bromopropanediol: A Chemically Versatile Diacylglycerol Analog

1-Stearoyl-2-oleoyl-3-bromopropanediol is a synthetic diacylglycerol (DAG) analog. While not a conventional fluorescent probe, its chemical structure suggests several potential applications in membrane research.

• A Precursor for Customized Probes: The bromine atom at the sn-3 position can serve as a reactive handle for chemical modifications. This allows for the synthesis of a variety of tailored probes, including fluorescently-labeled, photo-activatable, or radiolabeled DAG analogs, providing a modular approach to studying lipid-protein interactions.[2]

• A Tool for Biophysical Studies: Brominated lipids have been successfully employed as contrast agents in cryo-electron microscopy (cryo-EM) to reveal the structural organization of lipids in highly curved membranes.[3][4][5][6] Additionally, the bromine atom can act as a quencher of intrinsic protein fluorescence (e.g., from tryptophan residues), enabling the study of lipid-protein binding kinetics in real-time.[7]

• Investigating Diacylglycerol-Mediated Signaling: As a DAG analog, this molecule can be used to investigate signaling pathways regulated by DAG, such as the activation of protein kinase C (PKC) and other C1 domain-containing proteins.[8][9]

The following diagram illustrates the potential synthetic utility of 1-Stearoyl-2-oleoyl-3-bromopropanediol as a versatile precursor for generating various functional probes.

Caption: Synthetic pathways from a brominated DAG analog.

A Comparative Analysis: Brominated DAG vs. Fluorescent Lipid Probes

While 1-Stearoyl-2-oleoyl-3-bromopropanediol offers chemical versatility, its direct use for localization studies is limited by its lack of an intrinsic reporter group. In contrast, a wide array of fluorescent lipid analogs are commercially available and extensively validated. These probes offer direct visualization and quantification of lipid localization and dynamics in both model membranes and living cells.

Feature	1-Stearoyl-2-oleoyl-3-bromopropanediol (Hypothetical Use)	Fluorescent Lipid Probes (e.g., BODIPY, NBD, Laurdan)
Detection Principle	Indirect methods (e.g., cryo-EM, fluorescence quenching) or requires chemical modification.	Direct fluorescence detection via microscopy or spectroscopy.
Live-Cell Imaging	Not directly applicable without modification.	Well-suited for live-cell imaging.
Sensitivity	Dependent on the detection method; potentially high for radiolabeling.	Very high; single-molecule detection is possible.
Quantitative Analysis	Possible with specific techniques (e.g., kinetic analysis of quenching).	Readily quantifiable (e.g., intensity, FRET, FCS).[1]
Versatility	High potential as a synthetic precursor for various probes.	Specific probes for different lipids and membrane environments are available.[10]
Potential for Perturbation	The bromine atom is relatively small, potentially minimizing perturbation.	The fluorophore can be bulky and may perturb membrane properties.

Experimental Protocols for Alternative Fluorescent Methods

For researchers seeking to validate lipid localization, several well-established techniques using fluorescent probes are available.

This protocol describes the use of a fluorescently-labeled lipid analog to visualize lipid rafts in the plasma membrane of living cells.

• Cell Culture: Plate cells on glass-bottom dishes suitable for microscopy and culture to the desired confluency.

• Probe Preparation: Prepare a stock solution of a fluorescent lipid raft probe (e.g., a BODIPY-labeled ganglioside GM1 analog) in a suitable solvent like DMSO.

• Cell Labeling:

  • Wash the cells gently with a pre-warmed imaging buffer (e.g., Hanks' Balanced Salt Solution).

  • Dilute the fluorescent probe stock solution to the final working concentration in the imaging buffer.

  • Incubate the cells with the labeling solution for the time and at the temperature recommended by the manufacturer (e.g., 10-15 minutes at 37°C).

• Washing: Remove the labeling solution and wash the cells multiple times with the imaging buffer to remove unbound probe.

• Imaging: Image the cells immediately using a fluorescence microscope equipped with the appropriate filter set for the chosen fluorophore.

The following diagram outlines the general workflow for fluorescently labeling and imaging cellular membranes.

Caption: Workflow for membrane localization studies.

FCS is a powerful technique to quantify the mobility of fluorescently labeled molecules in a microscopic observation volume, providing insights into their diffusion and concentration.[1]

• System Calibration: Calibrate the FCS system using a solution of a known fluorophore (e.g., Alexa Fluor 488) to determine the dimensions of the confocal volume.

• Sample Preparation: Label the membranes of interest (e.g., live cells or giant unilamellar vesicles) with a low concentration of a fluorescent lipid analog to avoid signal saturation.

• FCS Measurements:

  • Focus the laser on the membrane of interest.

  • Record the fluorescence fluctuations over time as labeled lipids diffuse through the confocal volume.

• Data Analysis:

  • Calculate the autocorrelation function (ACF) from the fluorescence fluctuation data.

  • Fit the ACF with an appropriate diffusion model (e.g., two-dimensional diffusion for membranes) to extract the diffusion coefficient and the average number of molecules in the observation volume.

The following diagram illustrates the principle of FCS for measuring lipid diffusion in a membrane.

Caption: Principle of Fluorescence Correlation Spectroscopy.

Quantitative Data from Alternative Methods

FCS provides quantitative data on the diffusion dynamics of lipids, which can be used to characterize different membrane environments. The table below presents typical diffusion coefficients for fluorescent lipid analogs in different membrane phases.

Membrane Environment	Typical Diffusion Coefficient (μm²/s)	Reference
Liquid-disordered (Ld) phase	1 - 10	[11]
Liquid-ordered (Lo) phase (Lipid Raft-like)	0.1 - 1	[11]
Immobile Fraction (protein-associated)	< 0.01	[11]

Conclusion

References

• 1. Preparation of radioactively labeled synthetic sn-1,2-diacylglycerols for studies of lipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and convenient functionalization of azide-labeled diacylglycerol analogues for modular access to biologically active lipid probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Brominated lipid probes expose structural asymmetries in constricted membranes [escholarship.org]
• 4. Brominated lipid probes expose structural asymmetries in constricted membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Brominated lipid probes expose structural asymmetries in constricted membranes (Journal Article) | OSTI.GOV [osti.gov]
• 6. Brominated Lipid Probes Expose Structural Asymmetries in Constricted Membranes | bioRxiv [biorxiv.org]
• 7. Brominated phospholipids as a tool for monitoring the membrane insertion of colicin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Physical behavior of the hydrophobic core of membranes: properties of 1-stearoyl-2-linoleoyl-sn-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Retracted Article: Synthesis of diacylglycerol analogs bearing photoaffinity tags for labelling mammalian diacylglycerol kinase - RSC Advances (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Correlative Light and Electron Microscopy with Brominated Lipid Probes

For Researchers, Scientists, and Drug Development Professionals

Correlative Light and Electron Microscopy (CLEM) stands as a powerful technique for bridging the gap between the dynamic, fluorescent labeling of light microscopy and the high-resolution ultrastructural detail of electron microscopy. In the realm of lipid biology, visualizing the precise localization of lipids within the intricate architecture of the cell is paramount to understanding their roles in signaling, membrane dynamics, and disease. This guide provides a comprehensive comparison of using brominated lipid probes for CLEM with a prominent alternative: alkyne-tagged lipids coupled with click chemistry.

Introduction to Lipid Probes in CLEM

The challenge in lipid CLEM lies in tagging and detecting lipid molecules without significantly altering their native behavior and while ensuring the tag is visible in both light and electron microscopy modalities. Brominated lipid probes have emerged as a valuable tool for cryo-electron microscopy (cryo-EM) by enhancing electron density, thus providing contrast to pinpoint lipid localization.[1][2][3][4][5][6] This guide will delve into the performance of brominated lipid probes and compare them to the versatile and widely adopted click chemistry approach.

Performance Comparison: Brominated Lipids vs. Alkyne-Tagged Lipids

A direct quantitative comparison of these two techniques in a single study is not yet prevalent in the literature. However, by synthesizing data from various sources, we can construct a comparative overview of their performance characteristics.

Feature	Brominated Lipid Probes	Alkyne-Tagged Lipids with Click Chemistry
Principle	Incorporation of bromine atoms into the lipid acyl chain to increase electron density for cryo-EM contrast.[1][2]	Metabolic or direct incorporation of a small, bioorthogonal alkyne group, followed by covalent labeling with an azide-containing fluorophore (for LM) or an electron-dense tag (for EM).[7][8]
Electron Microscopy Contrast	Direct contrast enhancement from bromine atoms.[5][9]	Indirect contrast from electron-dense nanoparticles (e.g., gold) or enzymes (e.g., HRP) conjugated to the azide (B81097).
Light Microscopy Signal	No inherent fluorescence. Requires a separate fluorescent probe for the "light" part of CLEM.	Highly versatile. A wide range of fluorescent dyes can be "clicked" on for multicolor and super-resolution imaging.[10]
Resolution (EM)	High resolution, limited by the cryo-EM instrumentation. The bromine atoms themselves do not significantly degrade resolution.[9]	Dependent on the size of the electron-dense tag. Can be in the nanometer range.
Sensitivity	Dependent on the number of bromine atoms and their visibility above the noise in the cryo-EM image.	Can be very high due to the specificity of the click reaction and the potential for signal amplification.
Probe Size & Perturbation	Bromine atoms are relatively small and are considered to cause minimal perturbation to lipid packing and behavior.[4]	The alkyne group is very small and considered minimally perturbative. The final tag size depends on the clicked-on molecule.
Potential for Artifacts	Potential for altered lipid metabolism or membrane properties, though studies suggest it is minimal.[4] Risk of typical cryo-EM artifacts.[11][12]	Incomplete click reaction can lead to false negatives. Non-specific binding of the azide probe can cause background signal.[4]
Workflow Complexity	Requires synthesis of brominated lipids and expertise in cryo-EM data acquisition and analysis.	Involves metabolic labeling, fixation, permeabilization, and the click reaction steps.[13]

Experimental Protocols

Protocol 1: Synthesis of Brominated Fatty Acids for Probe Development

This protocol is adapted from a general method for the bromination of unsaturated fatty acids and serves as a foundational step for creating brominated lipid probes.

Materials:

• Unsaturated fatty acid (e.g., linolenic acid)

• Ethyl ether

• Bromine

• Amylene

• Dioxane

• Zinc (granulated and dust)

• Absolute ethanol (B145695)

• 4 N ethanol-hydrochloric acid

Procedure:

• Dissolution and Cooling: Dissolve the fatty acids in ethyl ether in a beaker equipped with a mechanical stirrer and cool the solution to 0-10°C in an ice bath.

• Bromination: Slowly add bromine from a dropping funnel while stirring, ensuring the temperature does not exceed 20°C. The solution should maintain a deep red color, indicating an excess of bromine. Let the solution stand in the ice bath overnight.

• Removal of Excess Bromine: Add a small amount of amylene to remove the excess bromine.

• Precipitation and Washing: Collect the white precipitate (hexabromostearic acid) using a Büchner funnel and wash with ethyl ether.

• Purification: Heat the crude hexabromostearic acid with dioxane to 70-80°C and filter. Allow the filtrate to stand at 15-20°C overnight. Collect the precipitate and wash thoroughly with ethyl ether. Dry the fine white crystals in the air.[14]

• Debromination to Form Ethyl Linolenate: Dissolve the pure hexabromide in absolute ethanol and add granulated zinc. Reflux the mixture for 1 hour. Add zinc dust and continue refluxing, followed by the addition of ethanol-hydrochloric acid. Continue refluxing for 6 hours.[14]

This procedure yields a brominated fatty acid which can then be used in more complex syntheses to create brominated phospholipids (B1166683) for incorporation into cellular membranes.

Protocol 2: Click-Chemistry-Based CLEM of Lipids in Cultured Cells

This protocol provides a general workflow for labeling cellular lipids with an alkyne analog followed by a click reaction for fluorescent and electron microscopy imaging.

Materials:

• Alkyne-tagged fatty acid analog

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Click reaction cocktail:

  • Azide-fluorophore (for LM) or Azide-biotin (for subsequent EM labeling)

  • Copper(II) sulfate (B86663) (CuSO₄)

  • Copper-chelating ligand (e.g., THPTA)

  • Reducing agent (e.g., sodium ascorbate)

• Quenching solution

• Mounting medium with DAPI

Procedure:

• Metabolic Labeling: Culture cells to the desired confluency. Replace the medium with a medium containing the alkyne-tagged fatty acid and incubate for a specified period to allow for metabolic incorporation.[15]

• Fixation: Wash the cells with PBS and fix with 4% paraformaldehyde.

• Permeabilization: Wash the cells with PBS and permeabilize with 0.1% Triton X-100 in PBS.

• Click Reaction: Prepare the click reaction cocktail according to the manufacturer's instructions. Incubate the cells with the cocktail in the dark.

• Washing and Imaging (LM): Wash the cells with PBS and mount for fluorescence microscopy.

• Processing for EM: For electron microscopy, an azide-biotin conjugate can be used in the click reaction. After washing, the cells are incubated with streptavidin-conjugated gold nanoparticles or HRP for diaminobenzidine (DAB) polymerization. The sample is then processed for standard electron microscopy (dehydration, embedding, sectioning).

• CLEM Correlation: Acquire fluorescence images of the labeled cells before proceeding with the final EM processing steps. The fluorescence images are then used to locate the same cells of interest in the electron microscope.[13]

Visualization of Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate a key lipid signaling pathway and the experimental workflows for both brominated lipid probe and click-chemistry CLEM.

Phospholipase C Signaling Pathway

The Phospholipase C (PLC) signaling pathway is a critical cellular communication route that involves the hydrolysis of the membrane lipid phosphatidylinositol 4,5-bisphosphate (PIP2). This pathway generates two important second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3][11][16][17] CLEM techniques can be employed to visualize the subcellular localization of these lipids during signaling events.

Caption: The Phospholipase C signaling cascade.

Experimental Workflow for CLEM with Brominated Lipid Probes

This workflow outlines the key steps involved in using brominated lipid probes for cryo-CLEM.

Caption: Workflow for brominated lipid probe CLEM.

Experimental Workflow for CLEM with Alkyne-Tagged Lipids and Click Chemistry

This workflow details the process of using click chemistry for lipid CLEM.[13][15][18]

Caption: Workflow for click chemistry-based CLEM.

Conclusion

Both brominated lipid probes and alkyne-tagged lipids with click chemistry offer powerful, yet distinct, advantages for the study of lipid biology using correlative light and electron microscopy. Brominated lipids provide a direct method for enhancing contrast in cryo-EM, allowing for high-resolution localization of lipids with minimal perturbation. This method is particularly well-suited for studies focused on the native ultrastructural organization of membranes.

On the other hand, the click chemistry approach offers exceptional versatility and sensitivity. The ability to use a wide array of fluorescent and electron-dense tags makes it highly adaptable for various imaging modalities, including multicolor and super-resolution fluorescence microscopy. This flexibility is invaluable for tracking lipid metabolism and dynamics in conjunction with ultrastructural analysis.

The choice between these two powerful techniques will ultimately depend on the specific biological question, the required resolution, and the experimental resources available. As both technologies continue to evolve, they promise to further illuminate the complex and dynamic world of cellular lipids.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Phospholipase C - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Functional profiling and visualization of the sphingolipid metabolic network in vivo | EMBO Reports [link.springer.com]
• 6. A Critical and Comparative Review of Fluorescent Tools for Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Click-correlative light and electron microscopy (click-AT-CLEM) for imaging and tracking azido-functionalized sphingolipids in bacteria [pubmed.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Phospholipase-C signaling pathway: Significance and symbolism [wisdomlib.org]
• 12. lcms.cz [lcms.cz]
• 13. researchgate.net [researchgate.net]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. The Histo-CLEM Workflow for tissues of model organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. scientificarchives.com [scientificarchives.com]
• 17. Phospholipase Signaling | Cell Signaling Technology [cellsignal.com]
• 18. repository.ubn.ru.nl [repository.ubn.ru.nl]

Navigating the Lipid Maze: A Comparative Guide to 1-Stearoyl-2-oleoyl-3-bromopropanediol as a Membrane Probe

For researchers, scientists, and drug development professionals, the study of lipid signaling pathways is paramount to understanding a myriad of cellular processes. Diacylglycerol (DAG) is a critical second messenger, activating a cascade of downstream effectors, most notably Protein Kinase C (PKC). To dissect these intricate pathways, synthetic DAG analogs are invaluable tools. This guide provides a comprehensive comparison of 1-Stearoyl-2-oleoyl-3-bromopropanediol (SOBP), a synthetic DAG analog, with other alternative membrane probes, supported by experimental data and detailed protocols.

At its core, SOBP is designed to mimic endogenous 1-stearoyl-2-oleoyl-sn-glycerol (B1237753) (SOG), a common DAG species. The strategic placement of a bromine atom at the sn-3 position is intended to confer metabolic stability by preventing hydrolysis by diacylglycerol lipases, thereby providing a more sustained signal for studying DAG-mediated events. However, like any synthetic probe, SOBP possesses a unique set of characteristics that present both opportunities and limitations in experimental design.

Comparative Analysis of DAG Membrane Probes

The choice of a membrane probe is critical and depends on the specific biological question being addressed. Below is a comparative analysis of SOBP with other commonly used DAG analogs and fluorescent membrane probes.

Table 1: Quantitative Comparison of Diacylglycerol (DAG) Analogs

Probe	Structure	Primary Application	Key Advantages	Potential Limitations
1-Stearoyl-2-oleoyl-3-bromopropanediol (SOBP)	1-stearoyl, 2-oleoyl glycerol (B35011) backbone with a bromine at the sn-3 position.	Stable activator of Protein Kinase C (PKC) and other DAG effectors.	- Metabolically stable due to resistance to lipase (B570770) activity. - Close structural mimic of endogenous DAG.	- Potential for altered membrane partitioning and dynamics compared to endogenous DAG. - Possible off-target effects due to the presence of the bromine atom. - Lack of intrinsic fluorescence requires secondary detection methods.
Phorbol Esters (e.g., PMA, PDBu)	Complex diterpene esters.	Potent and long-lasting activators of PKC.	- High affinity and potency for PKC activation. - Well-characterized in numerous studies.	- Structurally dissimilar to endogenous DAG, leading to different activation kinetics and downstream effects. - Potent tumor promoters, which can complicate long-term studies. - Can induce non-physiological responses.
Fluorescent DAG Analogs (e.g., BODIPY-DAG)	DAG backbone with a fluorescent dye (e.g., BODIPY) attached.	Visualization of DAG localization and dynamics in live cells.	- Allows for direct visualization of probe distribution. - Enables single-cell and real-time imaging studies.	- The bulky fluorescent tag can alter the probe's biological activity and membrane behavior. - Potential for phototoxicity and photobleaching. - May not accurately reflect the localization of endogenous DAG.
Caged DAG Analogs	DAG molecule with a photolabile "caging" group.	Spatiotemporal control of DAG signaling.	- Precise control over the timing and location of DAG release using light. - Allows for the study of rapid signaling events.	- Requires specialized equipment for uncaging. - Incomplete uncaging or side reactions can occur. - The caging group might have unintended biological effects before uncaging.

Experimental Protocols

To effectively utilize and compare these probes, standardized experimental protocols are essential. Below are detailed methodologies for key experiments.

Protocol 1: In Vitro Protein Kinase C (PKC) Activity Assay

This protocol outlines a non-radioactive, fluorescence-based assay to measure the ability of SOBP and other DAG analogs to activate PKC.

Materials:

• Purified recombinant PKC isozyme

• PKC substrate peptide (e.g., fluorescently labeled peptide)

• ATP

• Assay Buffer (e.g., 20 mM HEPES, pH 7.4, 10 mM MgCl2, 1 mM CaCl2, 0.1 mg/mL BSA)

• Phosphatidylserine (B164497) (PS) liposomes

• Test compounds: SOBP, Phorbol 12-Myristate 13-Acetate (PMA), 1-Stearoyl-2-oleoyl-sn-glycerol (SOG)

• Fluorescence plate reader

Procedure:

• Prepare Lipid Vesicles: Prepare small unilamellar vesicles (SUVs) containing phosphatidylserine (PS) and the test compound (SOBP, PMA, or SOG) at desired molar ratios by sonication or extrusion.

• Reaction Setup: In a 96-well plate, add the following in order:

  • Assay Buffer

  • PKC substrate peptide

  • Lipid vesicles

  • Purified PKC enzyme

• Initiate Reaction: Add ATP to each well to start the kinase reaction.

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 30-60 minutes).

• Stop Reaction: Stop the reaction by adding a solution containing EDTA.

• Read Fluorescence: Measure the fluorescence intensity using a plate reader. The increase in fluorescence corresponds to the phosphorylation of the substrate peptide.

• Data Analysis: Plot the fluorescence intensity against the concentration of the test compound to determine the EC50 for PKC activation.

Protocol 2: Cellular PKC Translocation Assay

This protocol uses fluorescence microscopy to visualize the translocation of a fluorescently tagged PKC from the cytosol to the plasma membrane upon activation by DAG analogs.

Materials:

• Cells expressing a fluorescently tagged PKC (e.g., PKCδ-GFP)

• Cell culture medium

• Imaging buffer (e.g., Hanks' Balanced Salt Solution)

• Test compounds: SOBP, PMA, SOG

• Confocal microscope

Procedure:

• Cell Culture: Plate cells expressing the fluorescently tagged PKC onto glass-bottom dishes and culture overnight.

• Treatment: Replace the culture medium with imaging buffer. Acquire baseline images of the cells showing the cytosolic distribution of the fluorescently tagged PKC.

• Add Test Compound: Add the test compound (SOBP, PMA, or SOG) at the desired final concentration.

• Live-Cell Imaging: Immediately begin acquiring time-lapse images using a confocal microscope to monitor the translocation of the fluorescently tagged PKC to the plasma membrane.

• Image Analysis: Quantify the fluorescence intensity at the plasma membrane and in the cytosol over time to determine the rate and extent of PKC translocation.

Visualizing the Pathways

To better understand the mechanisms of action and experimental workflows, the following diagrams are provided.

Caption: The Diacylglycerol (DAG) signaling pathway leading to PKC activation.

Caption: Workflow for visualizing PKC translocation using a fluorescently tagged protein.

Limitations and Considerations of Using SOBP

While the metabolic stability of SOBP is a significant advantage, researchers must consider several potential limitations:

• Altered Biophysical Properties: The substitution of a hydroxyl group with a bromine atom, although seemingly minor, can alter the molecule's polarity, size, and interaction with the lipid bilayer. This could lead to differences in membrane partitioning, flip-flop rates, and the ability to induce membrane curvature compared to endogenous DAG.

• Off-Target Effects: The introduction of a halogenated compound into a cellular system raises the possibility of unforeseen interactions with other cellular components, potentially leading to off-target effects that could confound experimental results.

• Lack of Direct Readout: As SOBP is not intrinsically fluorescent or otherwise tagged, its effects must be inferred through downstream assays, such as PKC activity or translocation. This indirect measurement can sometimes be ambiguous.

• Delivery and Concentration: Ensuring the efficient and controlled delivery of a lipophilic molecule like SOBP to the plasma membrane of living cells can be challenging and may require the use of carriers or specific delivery protocols. The effective local concentration at the membrane may be difficult to determine accurately.

Conclusion

1-Stearoyl-2-oleoyl-3-bromopropanediol represents a valuable tool for probing DAG-mediated signaling pathways due to its presumed metabolic stability. However, its use requires careful consideration of its potential limitations. For experiments requiring direct visualization of lipid dynamics, fluorescent DAG analogs may be more appropriate, while studies demanding precise temporal control would benefit from caged compounds. Phorbol esters remain a potent tool for maximal PKC activation but should be used with caution due to their non-physiological nature. By understanding the comparative strengths and weaknesses of each probe and employing rigorous experimental design, researchers can effectively dissect the complex and vital roles of diacylglycerol in cellular signaling.

Safety & Regulatory Compliance

Navigating the Safe Disposal of 1-Stearoyl-2-oleoyl-3-bromopropanediol: A Comprehensive Guide

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical reagents is a critical component of laboratory safety and operational excellence. This guide provides essential, step-by-step procedures for the safe disposal of 1-Stearoyl-2-oleoyl-3-bromopropanediol, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions

1-Stearoyl-2-oleoyl-3-bromopropanediol is a brominated organic compound and should be handled with care.[1] While a specific Safety Data Sheet (SDS) for this exact compound was not found in the search results, general principles for handling halogenated organic compounds apply. Always work in a well-ventilated area, preferably within a certified laboratory chemical fume hood.[2] Personal protective equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Nitrile or neoprene gloves are recommended. Always check the manufacturer's glove compatibility chart.[2]
Eye Protection	Chemical splash goggles are essential.[2]
Lab Coat	A fully buttoned lab coat must be worn.[2]
Face Shield	Recommended when handling larger quantities or when there is a risk of splashing.[2]

In the event of a small spill, trained personnel may clean it up using an inert absorbent material, provided it can be done within 10 minutes.[2] For larger spills, evacuate the area immediately, secure it, and contact your institution's Environmental Health and Safety (EH&S) office.[2]

Waste Segregation and Collection

Proper segregation of chemical waste is paramount to ensure safe handling and disposal. 1-Stearoyl-2-oleoyl-3-bromopropanediol is classified as a halogenated organic waste .[1][3] It must not be mixed with non-halogenated organic solvents or other waste streams.[3]

Waste Segregation Guidelines:

Waste Type	Container Type	Description
Halogenated Organic Waste	Properly labeled, sealable, airtight, and compatible waste container (e.g., green labeled carboys).[1][2]	Includes brominated, chlorinated, fluorinated, or iodated organic compounds.[1]
Non-Halogenated Organic Waste	Black labeled carboys.	Organic compounds without halogens.[1]
Inorganic (Aqueous) Waste	Blue labeled carboys.	Acids, bases, and heavy metal solutions.[1]

A completed dangerous waste label should be attached to the container as soon as the first waste is added.[2]

Disposal Procedures

The primary and recommended method for the disposal of halogenated organic waste is incineration at a licensed hazardous waste disposal facility.[1][4] These facilities are equipped with specialized scrubbers and emission control systems to handle the by-products of incineration.

Step-by-Step Disposal Protocol:

• Collection: Collect waste 1-Stearoyl-2-oleoyl-3-bromopropanediol in a designated, properly labeled, and sealed container for halogenated organic waste.

• Storage: Store the waste container in a designated satellite accumulation area, away from incompatible materials such as strong oxidizing agents, reducing agents, and metals.[2]

• Labeling: Ensure the waste container is clearly labeled with its contents and associated hazards.

• Request for Pickup: Once the container is full or no longer in use, complete a chemical collection request form as per your institution's procedures for pickup by the EH&S department or a certified hazardous waste management provider.[2]

• Transportation and Final Disposal: The specialized waste management service will then transport the waste for final disposal, typically via high-temperature incineration.

Experimental Workflow for Disposal

To ensure a clear and logical process is followed for the disposal of 1-Stearoyl-2-oleoyl-3-bromopropanediol, the following workflow should be adhered to.

Caption: Disposal workflow for 1-Stearoyl-2-oleoyl-3-bromopropanediol.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 1-Stearoyl-2-oleoyl-3-bromopropanediol, fostering a secure research environment.

References

• 1. bucknell.edu [bucknell.edu]
• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 3. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 4. idealresponse.co.uk [idealresponse.co.uk]

Essential Safety and Operational Guide for Handling 1-Stearoyl-2-oleoyl-3-bromopropanediol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 1-Stearoyl-2-oleoyl-3-bromopropanediol. Adherence to these procedures is essential for ensuring a safe laboratory environment and minimizing risk.

I. Personal Protective Equipment (PPE)

While specific data for 1-Stearoyl-2-oleoyl-3-bromopropanediol is not available, the following recommendations are based on best practices for handling similar brominated organic compounds and lipids.

PPE Category	Item	Specifications and Use
Hand Protection	Disposable Gloves	Nitrile or latex gloves are recommended to prevent skin contact.[1]
Eye Protection	Safety Glasses	Safety glasses with side shields are essential to protect against accidental splashes.[1]
Body Protection	Laboratory Coat	A standard laboratory coat should be worn to protect clothing and skin.[1]
Respiratory Protection	Not Generally Required	Under normal handling conditions with adequate ventilation, respiratory protection is not typically necessary.[1][2] If aerosols may be generated or ventilation is poor, a respirator may be required.
Footwear	Closed-Toe Shoes	Required to protect feet from spills or falling objects.[1]

II. Operational Plan: Step-by-Step Handling Procedure

Follow these steps for the safe handling of 1-Stearoyl-2-oleoyl-3-bromopropanediol.

A. Preparation

• Work Area: Ensure the laboratory bench or chemical fume hood is clean and uncluttered.[1]

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

• Equipment: Verify that all necessary equipment, such as spatulas, weighing paper, and containers, are clean and readily accessible.[1]

• Ventilation: Ensure adequate ventilation, such as a certified laboratory chemical fume hood, is in operation, especially when handling the substance outside of a sealed container.[3][4]

B. Handling

• Temperature Equilibration: Allow the container to reach room temperature before opening to prevent condensation.[1]

• Dispensing: Carefully weigh the desired amount of the substance. Avoid creating dust or aerosols.

• Container Management: Keep the container sealed when not in use.[1]

C. Post-Handling

• Cleaning: Thoroughly clean all equipment and the work area after use.

• PPE Removal: Remove gloves and wash hands thoroughly with soap and water.[1]

• Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Bromine (Br2): Assessing Health Risks and Safety Protocols [gasdetection.com]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. fishersci.com [fishersci.com]